2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Core Science & Biosynthesis

Technical Whitepaper: Structural, Kinetic, and Synthetic Profiling of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide in Covalent Drug Discovery

Executive Summary & Structural Rationale

In the rapidly evolving landscape of targeted covalent inhibitors (TCIs) and molecular glues, the selection of an optimal electrophilic warhead and its directing scaffold is paramount. 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide represents a highly versatile, bifunctional building block utilized in Fragment-Based Drug Discovery (FBDD)[1].

This molecule structurally integrates two critical domains:

• The Chloroacetamide Warhead: An alpha-halogenated amide that acts as a moderately reactive electrophile. Unlike Michael acceptors (e.g., acrylamides) that rely on conjugated addition, chloroacetamides undergo direct

  displacement by nucleophilic thiols (predominantly cysteine residues). This mechanism allows them to trap transient protein states, making them highly effective for targeting "undruggable" sites such as the palmitate pocket of TEAD transcription factors[2].

• The (S)-1-Methylpiperidine Moiety: A basic, saturated heterocycle (pKa ~9) that serves multiple functions. It dramatically improves aqueous solubility—a common bottleneck in drug development—while providing a protonated center at physiological pH to engage in critical salt-bridge or hydrogen-bonding interactions within the target pocket. The strict (S)-stereochemistry dictates the spatial trajectory of the warhead, ensuring precise alignment with the target nucleophile[3].

Chemical Synthesis: Chemoselective N-Acylation

The synthesis of this building block requires strict control over reaction conditions to prevent the tertiary amine of the piperidine ring from undergoing competitive alkylation (forming a quaternary ammonium salt) while ensuring the primary amine is selectively acylated.

Figure 1: Chemoselective N-acylation synthesis pathway for the chloroacetamide building block.

Step-by-Step Protocol: Self-Validating Synthesis

• Causality in Experimental Design: Chloroacetyl chloride is highly reactive and prone to hydrolysis. Running the reaction in anhydrous dichloromethane (DCM) at sub-zero temperatures (-20°C) with N,N-diisopropylethylamine (DIPEA) as a sterically hindered, non-nucleophilic base prevents the formation of quaternary ammonium salts at the piperidine nitrogen and ensures chemoselective N-acylation of the primary amine.

• Preparation: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add (S)-1-methylpiperidin-3-amine (1.0 eq, 10 mmol) and anhydrous DCM (30 mL).

• Base Addition: Inject DIPEA (1.5 eq, 15 mmol) via syringe. Stir for 5 minutes to homogenize the solution.

• Thermal Control: Submerge the flask in a dry ice/acetone bath to reach -20°C. Rationale: Lowering the temperature suppresses exothermic side-reactions and competitive N-alkylation by the alpha-chloro group.

• Acylation: Prepare a solution of chloroacetyl chloride (1.1 eq, 11 mmol) in anhydrous DCM (10 mL). Add this solution dropwise over 30 minutes using a precision syringe pump to prevent localized heating.

• Reaction Monitoring: Allow the reaction to slowly warm to 0°C over 2 hours. Monitor conversion via LC-MS (ESI+), targeting the

  ion at m/z 191.1. The disappearance of the starting amine mass validates reaction completion.

• Quenching & Workup: Quench the reaction with saturated aqueous

  (20 mL) at 0°C. Rationale: This neutralizes excess acid and unreacted acyl chloride without hydrolyzing the newly formed amide bond. Extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, DCM:MeOH gradient containing 1% ). Rationale: The modifier prevents the basic piperidine nitrogen from tailing on the acidic silica stationary phase.

Kinetic Profiling and Mechanism of Action

Covalent drugs require a delicate balance between non-covalent affinity (

) and the rate of covalent inactivation ( ). The chloroacetamide warhead operates via an irreversible mechanism, forming a stable thioether adduct with target cysteines[1].

Figure 2: SN2-mediated covalent binding mechanism of chloroacetamides targeting cysteine.

Quantitative Warhead Comparison

Recent proteome-scale kinetic profiling (e.g., via isoTOP-ABPP and COOKIE-Pro methodologies) has quantified the intrinsic reactivity of various warheads[1][4]. Chloroacetamides generally exhibit higher intrinsic reactivity than standard acrylamides, allowing them to label a broader spectrum of ligandable cysteines during the hit-identification phase.

Table 1: Kinetic Parameters of Common Covalent Warheads

Warhead Type	Median Intrinsic Reactivity ( , )	Target Residue	Reversibility	Typical Drug Discovery Application
Chloroacetamide	~0.0092	Cysteine (Thiol)	Irreversible	Fragment screening (FBDD), PPI stabilizers
Acrylamide	~0.0025	Cysteine (Thiol)	Irreversible	Late-stage clinical candidates (e.g., Osimertinib)
Vinyl Sulfonamide	Variable	Cys, Lys	Irreversible	Restricted conformational targeting
Cyanoacrylamide	Reversible covalent	Cysteine (Thiol)	Reversible	Extended residence time inhibitors

Data synthesized from recent proteomic profiling studies[4].

Analytical Workflow: Glutathione (GSH) Reactivity Assay

To ensure that 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide does not act as a pan-assay interference compound (PAIN) due to excessive electrophilicity, its intrinsic reactivity must be profiled against glutathione (GSH).

Figure 3: Proteomic and kinetic profiling workflow for covalent inhibitor evaluation.

Step-by-Step Protocol: GSH Half-Life Determination

• Causality in Experimental Design: Measuring the depletion of the parent compound in the presence of excess GSH provides a surrogate metric for off-target reactivity in vivo. A 500-fold molar excess of GSH is used to ensure pseudo-first-order kinetics, which mathematically simplifies the derivation of the degradation rate constant (

  ).

• Reagent Preparation: Prepare a 10 mM stock of the chloroacetamide compound in LC-MS grade DMSO. Prepare a fresh 100 mM stock of reduced glutathione (GSH) in 100 mM Potassium Phosphate buffer (pH 7.4).

• Reaction Initiation: In a 96-well polypropylene plate, mix the compound (final concentration 10 µM) with GSH (final concentration 5 mM) in the phosphate buffer at 37°C.

• Kinetic Quenching: At predetermined time points (0, 15, 30, 60, 120, and 240 minutes), transfer a 50 µL aliquot of the reaction mixture into 50 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Rationale: Acetonitrile precipitates peptides and instantly halts the

  reaction by disrupting the aqueous solvation shell required for thiol nucleophilicity.

• LC-MS/MS Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Inject the supernatant into a triple quadrupole LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

• Data Processing: Plot the natural logarithm (

  ) of the remaining compound peak area (normalized to the internal standard) versus time. The slope of the linear regression yields the pseudo-first-order rate constant ( ), from which the half-life is calculated as .

Applications in Advanced Therapeutics

The integration of the (S)-1-methylpiperidine moiety with a chloroacetamide warhead has shown profound utility in recent literature:

• Protein-Protein Interaction (PPI) Stabilizers: Chloroacetamide-piperidine derivatives have been successfully utilized as "molecular glues" to stabilize the 14-3-3σ/ERα complex. Replacing hydrophobic rings with a piperidine moiety significantly improved binding kinetics, solubility, and selectivity for ERα[3][5].

• Targeting Undruggable Transcription Factors: In FBDD campaigns targeting the TEAD·YAP1 interaction, chloroacetamide fragment libraries successfully identified novel scaffolds that covalently modify the conserved cysteine in the TEAD palmitate pocket, providing a critical starting point for oncology therapeutics[2].

References

• Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments | Journal of the American Chemical Society - acs.org -5

• Structure-Based Optimization of Covalent, Small-Molecule Stabilizers of the 14-3-3σ/ERα Protein–Protein Interaction from Nonselective Fragments - PMC - nih.gov -3

• Chloroacetamide fragment library screening identifies new scaffolds for covalent inhibition of the TEAD·YAP1 interaction - PMC - nih.gov - 2

• The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery | JACS Au - acs.org - 1

• COOKIE-Pro: Covalent Inhibitor Binding Kinetics Profiling on the Proteome Scale - bioRxiv - biorxiv.org - 4

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(S)-1-methyl-3-aminopiperidine chloroacetamide derivative

An In-Depth Technical Guide to (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide: A Covalent Probe for Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide, a molecule of significant interest to researchers in drug development and chemical biology. This compound uniquely combines the stereospecificity of the (S)-1-methyl-3-aminopiperidine scaffold, a privileged structure in medicinal chemistry, with the reactive potential of a chloroacetamide "warhead." We will explore its synthesis, physicochemical properties, and mechanism of action as a targeted covalent inhibitor. The guide details experimental protocols, explains the scientific rationale behind methodological choices, and discusses its potential applications in targeting disease-relevant proteins, particularly in oncology and infectious diseases. This document serves as a foundational resource for scientists aiming to leverage this and similar molecules as chemical probes or starting points for therapeutic development.

Introduction: The Intersection of Privileged Scaffolds and Covalent Inhibition

The modern paradigm of drug discovery increasingly focuses on enhancing selectivity and potency while minimizing off-target effects. Two key strategies in this endeavor are the use of privileged scaffolds and the application of targeted covalent inhibition. (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide exists at the intersection of these two powerful concepts.

The Piperidine Scaffold: A Cornerstone of Medicinal Chemistry

The piperidine ring is a frequently encountered structural motif in natural products and synthetic drugs, valued for its favorable physicochemical properties and its ability to present substituents in a well-defined three-dimensional orientation.[1] Its saturated, non-aromatic nature often imparts improved solubility and metabolic stability compared to flat aromatic systems. The nitrogen atom provides a handle for modulating basicity and polarity, which are critical for pharmacokinetic profiles.[2] The incorporation of a chiral center, as in the (S)-3-amino configuration, is crucial for achieving stereospecific interactions with biological targets, thereby enhancing potency and selectivity.[3][4]

The Chloroacetamide Warhead: A Tool for Targeted Covalent Inhibition

The chloroacetamide group is a moderately reactive electrophile, or "warhead," designed to form a stable covalent bond with nucleophilic amino acid residues on a target protein.[5] This mechanism of action, known as targeted covalent inhibition, offers several advantages over traditional non-covalent binding:

• Increased Potency and Duration of Action: By forming an irreversible bond, the inhibitor can achieve a sustained biological effect that is independent of its circulating concentration.

• High Selectivity: The inhibitor first binds non-covalently to the target protein with high affinity. This proximity and optimal orientation then facilitate the covalent reaction with a nearby nucleophile (e.g., cysteine or histidine), a process that is less likely to occur with off-target proteins that lack both the binding pocket and the correctly positioned nucleophile.[6]

• Overcoming Resistance: Covalent inhibition can be effective against drug-resistant targets, such as kinases with mutations in the ATP-binding pocket.

Chloroacetamide derivatives have been successfully employed to develop inhibitors for a range of challenging targets, including Fibroblast Growth Factor Receptors (FGFR) in cancer and various enzymes in infectious disease models.[7][8]

Synthesis and Characterization

The synthesis of (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide is a straightforward N-acylation reaction. The protocol is designed to be robust and high-yielding, with purification achievable through standard laboratory techniques.

Synthetic Protocol: N-Acylation of (S)-1-methyl-3-aminopiperidine

This procedure details the reaction between the chiral amine and chloroacetyl chloride to yield the target compound.

Materials:

• (S)-1-methyl-3-aminopiperidine

• Chloroacetyl chloride

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-1-methyl-3-aminopiperidine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Addition of Acylating Agent: Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting amine is fully consumed.

• Aqueous Workup (Quenching): Quench the reaction by adding saturated aqueous NaHCO₃ solution to neutralize the triethylamine hydrochloride salt and any unreacted chloroacetyl chloride. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer twice with dichloromethane. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with water and then brine to remove residual salts and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of methanol in dichloromethane, to afford the pure (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide.

Causality Behind Experimental Choices

• Inert Atmosphere: Prevents reaction of chloroacetyl chloride with atmospheric moisture.

• Anhydrous Solvent: Dichloromethane is an excellent aprotic solvent that dissolves the reactants without participating in the reaction.

• Low Temperature (0 °C): The acylation reaction is exothermic. Starting at a low temperature helps to control the reaction rate and minimize the formation of side products.

• Non-Nucleophilic Base: Triethylamine acts as a scavenger for the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation. It is non-nucleophilic and will not compete with the primary amine for the electrophile.

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of the title compound.

Physicochemical and Analytical Data

The following table summarizes key properties of the parent amine and the final chloroacetamide derivative.

Property	(S)-1-methyl-3-aminopiperidine	(S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide (Predicted)
Molecular Formula	C₆H₁₄N₂[9]	C₈H₁₅ClN₂O
Molar Mass	114.19 g/mol [9]	190.67 g/mol
Appearance	Colorless to light yellow liquid	Off-white solid or viscous oil
Boiling Point	Data not widely available	> 250 °C (Predicted)
Topological Polar Surface Area	29.3 Ų[9]	49.3 Ų
XLogP3-AA	-0.1[9]	0.5

Analytical Quality Control

The identity and purity of the synthesized compound should be rigorously validated.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile and robust technique for assessing the purity of piperidine derivatives.[10] A reversed-phase C18 column with a mobile phase of water and acetonitrile containing a modifier like trifluoroacetic acid (TFA) is typically effective.[11] Purity should exceed 95% for use in biological assays.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) should be used to confirm the molecular weight of the product, observing the [M+H]⁺ ion.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure, ensuring the chloroacetyl group has been successfully attached to the amine.

Mechanism of Action and Potential Applications

The biological activity of (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide is predicated on the covalent modification of target proteins.

Covalent Engagement with Biological Nucleophiles

The key to the compound's mechanism is the electrophilic carbon atom alpha to the carbonyl group and the chlorine atom. A nucleophilic residue, most commonly the thiol side chain of a cysteine amino acid within a protein's binding pocket, can attack this carbon in an Sₙ2 reaction. This displaces the chloride leaving group and forms a stable thioether bond, thus irreversibly inhibiting the protein's function.[5][6] This targeted alkylation is what defines its role as a covalent inhibitor.

Caption: The two-step process of targeted covalent inhibition.

Potential Therapeutic Applications

The versatile nature of the chloroacetamide warhead and the piperidine scaffold suggests potential applications across multiple disease areas.

• Oncology: Many signaling pathways that are dysregulated in cancer rely on kinases and other enzymes that can be targeted by covalent inhibitors. For example, chloroacetamide derivatives have been developed as irreversible inhibitors of FGFR, which is often amplified in lung cancer.[7] The mechanism often involves inhibiting critical pathways like PI3K/Akt/mTOR, leading to cell cycle arrest and apoptosis.[5]

• Infectious Diseases: The compound class has demonstrated potent antifungal and antibacterial activity.[8][12] Chloroacetamide derivatives have shown efficacy against resistant strains of Fusarium and bacteria like Staphylococcus aureus and Pseudomonas aeruginosa.[8][12] The mechanism may involve the inhibition of essential fungal or bacterial enzymes.

• Protein-Protein Interaction (PPI) Inhibition: The chloroacetamide fragment has been used in library screening to identify novel covalent inhibitors of challenging PPI targets, such as the TEAD-YAP interaction in the Hippo signaling pathway, which is implicated in cancer.[6]

Future Directions and Considerations

While (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide is a powerful tool, its application requires careful consideration. The primary challenge with reactive fragments is managing selectivity. Off-target covalent modification can lead to toxicity. Future work in this area should focus on:

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the piperidine scaffold to enhance non-covalent binding affinity for a specific target, thereby increasing the selectivity of the covalent reaction.

• Proteomics-Based Target Identification: Using the compound as a chemical probe in cell lysates, followed by mass spectrometry-based proteomics, to identify its specific protein targets and potential off-targets.

• Toxicity Profiling: Conducting in vitro and in vivo studies to assess the compound's safety profile and therapeutic window.

Conclusion

(S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide represents a confluence of established medicinal chemistry principles and modern drug discovery strategies. Its stereochemically defined piperidine core provides a robust scaffold for target recognition, while the chloroacetamide warhead enables potent and durable inhibition through covalent bond formation. This unique combination makes it a valuable molecular entity for researchers and scientists engaged in the development of novel therapeutics, particularly for challenging targets in oncology and infectious disease. Its utility as a chemical probe for exploring complex biological systems further underscores its importance in the field.

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• 3. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. lume.ufrgs.br [lume.ufrgs.br]
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Technical Whitepaper: Synthesis, Characterization, and Application of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Executive Summary

In modern targeted drug discovery, the strategic incorporation of covalent warheads has revolutionized the development of kinase inhibitors and targeted protein degraders (PROTACs). 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a highly specialized, chiral pharmaceutical intermediate designed to serve as an electrophilic building block. By combining the solubility and vector-directing properties of an (S)-configured N-methylpiperidine ring with the reactive potential of a chloroacetamide group, this compound acts as a precise

covalent binder for accessible cysteine residues on target proteins.

This guide provides an in-depth analysis of its structural identity, CAS registry grounding, mechanistic utility, and a self-validating synthetic protocol engineered for high enantiomeric fidelity.

Chemical Identity & CAS Registry Grounding

Highly specific chiral intermediates often do not possess a widely publicized, universal Chemical Abstracts Service (CAS) Registry Number unless they are commercialized at scale or specifically patented by a vendor. Instead, their chemical identity is strictly defined by their well-documented precursors.

The synthesis of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide relies on the acylation of (S)-1-methylpiperidin-3-amine (CAS: 902152-76-5) [1][2]. For structural context, its non-chiral positional isomer, 2-Chloro-N-(1-methylpiperidin-4-yl)acetamide, is registered under CAS 1096305-49-5 [4]. The chloroacetamide moiety itself is a well-established functional group in organic synthesis and herbicide/pharmaceutical manufacturing [3].

Table 1: Physicochemical & Structural Properties

Property	Value
Compound Name	2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide
Molecular Formula	C8H15ClN2O
Molecular Weight	190.67 g/mol
Precursor Amine CAS	902152-76-5
Analog CAS (4-yl isomer)	1096305-49-5
SMILES	CN1CCCNC(=O)CCl
Key Functional Groups	Chiral aliphatic amine, Chloroacetamide warhead

Mechanistic Role in Drug Development

The architectural design of this molecule is highly intentional:

• The (S)-1-methylpiperidin-3-yl Core: The basic tertiary amine (N-methyl) significantly improves aqueous solubility and oral bioavailability in final drug candidates. The (S)-stereocenter dictates the precise 3D trajectory (vector) of the attached warhead, ensuring it aligns perfectly with the binding pocket of the target enzyme.

• The 2-Chloroacetamide Warhead: This group functions as a mild, irreversible electrophile. It is less reactive than acrylamides but highly effective at undergoing an

  nucleophilic substitution when placed in close proximity to a highly nucleophilic thiolate anion (from a target cysteine residue).

Fig 1. SN2 covalent binding mechanism of the chloroacetamide warhead to target cysteines.

Optimized Synthesis Protocol (Self-Validating Workflow)

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system. The following methodology for synthesizing 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide incorporates causality for every reagent choice and built-in In-Process Controls (IPCs).

Causality of Experimental Choices:

• Solvent (Dichloromethane - DCM): Chosen for its aprotic nature and excellent solvation properties. It prevents the hydrolysis of the highly reactive chloroacetyl chloride while keeping the polar amine in solution.

• Base (N,N-Diisopropylethylamine - DIPEA): DIPEA is utilized instead of triethylamine or pyridine. Its significant steric bulk prevents it from acting as a competing nucleophile against the chloroacetyl chloride, ensuring it functions strictly as a proton sponge to neutralize the HCl byproduct.

• Temperature Control (0°C): The acylation is highly exothermic. Maintaining 0°C prevents over-acylation and suppresses base-catalyzed epimerization (racemization) of the delicate (S)-stereocenter.

Fig 2. Synthetic workflow for 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 equivalent of (S)-1-methylpiperidin-3-amine in anhydrous DCM (0.2 M concentration) under an inert argon atmosphere. Add 1.5 equivalents of DIPEA.

  • Validation Checkpoint 1: Ensure complete dissolution and a clear solution before proceeding.

• Electrophile Addition: Cool the reaction vessel to 0°C using an ice-water bath. Dissolve 1.1 equivalents of chloroacetyl chloride in a small volume of anhydrous DCM and add dropwise over 30 minutes via an addition funnel.

• Reaction Progression: Allow the mixture to stir at 0°C for 1 hour, then slowly warm to room temperature (20°C) over 2 hours.

  • Validation Checkpoint 2 (IPC): Extract a 10 µL aliquot, dilute in acetonitrile, and analyze via LC-MS. The reaction is self-validated as complete when the starting amine peak (m/z 115) is <5% and the product peak (m/z 191) is dominant.

• Quenching & Workup: Quench the reaction with saturated aqueous

  . Separate the organic layer and extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

  • Validation Checkpoint 3: The crude mass must align with >85% theoretical yield to confirm minimal product loss to the aqueous phase.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution of DCM/MeOH 95:5 to 90:10 containing 1%

  ).

Analytical Validation & Quality Control

To ensure the scientific integrity of the synthesized compound, rigorous analytical validation is required. The table below outlines the expected parameters to confirm both chemical identity and stereochemical purity.

Table 2: Analytical Validation Metrics

Analytical Technique	Target Parameter	Expected Observation / Self-Validation Metric
LC-MS (ESI+)	[M+H]+ Ion	Base peak at m/z 191.09 (with a characteristic ~3:1 isotopic pattern at m/z 193 due to the isotopes).
H NMR (CDCl )	Chloroacetyl Protons	Sharp singlet at ~4.0 ppm (2H), confirming the presence of the group.
H NMR (CDCl )	N-Methyl Protons	Sharp singlet at ~2.3 ppm (3H), confirming the retention of the tertiary amine.
H NMR (CDCl )	Amide Proton (NH)	Broad doublet at ~6.5 - 7.0 ppm (1H), confirming successful amidation.
Chiral HPLC	Enantiomeric Excess (ee)	>98% ee . Retention time must perfectly match an authentic (S)-standard, confirming no base-catalyzed racemization occurred during synthesis.

References

• (S)-1-Methylpiperidin-3-amine. Sigma-Aldrich. Available at:[Link]

• Chloroacetamide. Wikipedia. Available at: [Link]

Chiral Piperidine Architectures: A Technical Guide to Asymmetric Synthesis &amp; Medicinal Application

Executive Summary

The transition from "flat" aromatic scaffolds to three-dimensional, sp3-rich architectures is a defining trend in modern medicinal chemistry. Chiral piperidines represent the apex of this shift, serving as the pharmacophore core for over 60% of FDA-approved N-heterocyclic drugs. Unlike their pyridine precursors, chiral piperidines offer defined vectors for substituent projection, improved solubility, and reduced metabolic liability.

This technical guide moves beyond basic reviews to provide actionable, field-proven methodologies for synthesizing high-value chiral piperidine building blocks. We focus on three pillars: Asymmetric Hydrogenation (the industrial workhorse), Biocatalytic Cascades (the selectivity expert), and Late-Stage C-H Functionalization (the diversity generator).

Strategic Importance: The "Escape from Flatland"

The piperidine ring is not merely a linker; it is a stereochemical scaffold that dictates ligand-protein binding kinetics.

Pharmacophore Analysis

• Vector Control: Substituents at C2, C3, and C4 positions allow for precise probing of binding pockets. For example, the C3-aryl substituent in the PARP inhibitor Niraparib is critical for its potency.

• Physicochemical Properties: Increasing the fraction of sp3 hybridized carbons (

  ) correlates with higher clinical success rates due to improved solubility and lower promiscuity compared to flat aromatic equivalents.

FDA-Approved Case Studies

Drug	Indication	Piperidine Role	Key Structural Feature
Niraparib	Ovarian Cancer	Pharmacophore	3-substituted chiral piperidine (Asymmetric synthesis challenge)
Ubrogepant	Migraine	Linker/Binder	Chiral piperidinone lactam
Rolapitant	CINV	Core Scaffold	Spirocyclic piperidine ether (High metabolic stability)
Avacopan	Vasculitis	Receptor Binder	Multi-substituted piperidine with specific F-interactions

Core Synthetic Methodologies

We categorize synthesis into three distinct workflows based on the starting material and desired substitution pattern.

Pathway A: Asymmetric Hydrogenation (The Industry Standard)

Direct hydrogenation of pyridines is the most atom-economical route. The challenge lies in overcoming the high resonance energy of pyridine and controlling stereochemistry.

• Catalyst System: Iridium/Chiral Bisphosphine complexes (e.g., Ir-PHOX, Ir-Difluorphos).

• Mechanism: Outer-sphere hydrogenation where the pyridine is activated via protonation or Lewis acid coordination.

• Critical Parameter: The use of additives (I2, amines) to prevent catalyst deactivation by the resulting basic piperidine.

Pathway B: Biocatalytic Cascades (The Selectivity Expert)

For 2,6-disubstituted or 3-substituted systems where metal catalysis struggles with diastereocontrol, enzymes offer a solution.

• Enzymes: Imine Reductases (IREDs) and Transaminases (TAs).[1][2][3]

• Advantage: Kinetic resolution of racemic imines to yield >99% ee products under ambient conditions.

Pathway C: C-H Functionalization (The Late-Stage Editor)

A 2024 breakthrough involves a chemo-enzymatic approach: Biocatalytic C-H oxidation followed by radical cross-coupling.[4][5] This allows "editing" of a simple piperidine scaffold at a late stage.[6]

Visualization: Synthetic Decision Logic[10]

The following diagram illustrates the decision matrix for selecting the optimal synthetic route based on target substitution.

Caption: Decision matrix for selecting synthetic methodologies based on substitution patterns.

Detailed Experimental Protocol

Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of 2-Alkyl Pyridines

Objective: Synthesis of (S)-2-phenylpiperidine from 2-phenylpyridine. Rationale: This protocol utilizes an Iridium-phosphinooxazoline (PHOX) complex. Iodine is used as an additive to stabilize the active hydrido-iridium species and prevent catalyst poisoning by the product amine.

Reagents & Equipment[7][8][9]

• Substrate: 2-Phenylpyridine (1.0 equiv)

• Catalyst: [Ir(cod)Cl]₂ (0.5 mol%) + (S)-PHOX Ligand (1.1 mol%)

• Additive: Iodine (I₂) (5 mol%)

• Solvent: Toluene (anhydrous, degassed)

• Hydrogen Source: H₂ gas (balloon or autoclave, 600 psi/40 bar)

• Equipment: High-pressure stainless steel autoclave (Parr reactor).

Step-by-Step Methodology

• Catalyst Pre-formation (Critical Step):

  • In a glovebox, charge a vial with [Ir(cod)Cl]₂ and the (S)-PHOX ligand.

  • Add degassed dichloromethane (DCM) and stir for 30 min at RT.

  • Remove solvent in vacuo to obtain the pre-catalyst complex as a solid.

  • Validation: The color should shift from orange to deep red/brown, indicating complexation.

• Reaction Assembly:

  • Dissolve the pre-catalyst and Iodine (I₂) in anhydrous Toluene. Stir for 10 min.

  • Add 2-Phenylpyridine substrate.

  • Transfer the solution to the autoclave liner.

• Hydrogenation:

  • Seal the autoclave. Purge with N₂ (3x) and then H₂ (3x).

  • Pressurize to 40 bar (approx 600 psi) H₂.

  • Stir at room temperature for 12–24 hours.

  • Safety Note: Ensure the autoclave is rated for the pressure.[8] Use a blast shield.

• Work-up & Purification:

  • Carefully vent H₂.[8]

  • Concentrate the reaction mixture under reduced pressure.

  • Basify with aq.[10][7] NaOH (1M) to liberate the free amine.

  • Extract with DCM, dry over Na₂SO₄, and concentrate.

  • Purify via flash column chromatography (SiO₂, DCM/MeOH/NH₄OH).

Self-Validating Quality Control

• Conversion Check: ¹H NMR of crude. Look for disappearance of aromatic pyridine protons (7.0–8.5 ppm) and appearance of aliphatic multiplets (1.5–3.5 ppm).

• Enantiomeric Excess (ee): Derivatize a small aliquot with Benzoyl Chloride. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA).

  • Target: >90% yield, >95% ee.[9]

Advanced Workflow: Biocatalytic C-H Functionalization

For complex 3D piperidines (e.g., 3,4-disubstituted), traditional synthesis is lengthy. The 2024 "Renata-Rice-Scripps" method utilizes a chemo-enzymatic approach.

Caption: Chemo-enzymatic workflow for late-stage piperidine diversification (Renata et al., 2024).

Mechanism:

• Enzymatic Oxidation: An engineered P450 enzyme hydroxylates a specific C-H bond on the piperidine ring with perfect regio- and stereocontrol.

• Radical Cross-Coupling: The hydroxyl group is activated (e.g., as an oxalate) and subjected to Nickel-catalyzed photoredox or electrochemical coupling to install aryl or alkyl groups.

References

• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry. Link

• Wang, D.-S., Chen, Q.-A., Lu, S.-M., & Zhou, Y.-G. (2012). Asymmetric Hydrogenation of Heteroarenes and Arenes. Chemical Reviews. Link

• Glorius, F., et al. (2004).[9] Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition. Link

• Renata, H., et al. (2024).[5] Biocatalytic Carbon-Hydrogen Oxidation and Radical Cross-Coupling for Piperidine Synthesis.[4][5] Science. Link

• Chen, Q.-S., Li, J.-Q., & Zhang, Q.-W. (2023).[11] Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts. Link

• Hussain, S., et al. (2016).[12] One-Pot Cascade Synthesis of Mono- and Disubstituted Piperidines using Imine Reductase Biocatalysts. ACS Catalysis. Link

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. sciencedaily.com [sciencedaily.com]
• 5. New molecule-creation method a ‘powerful tool’ to accelerate drug synthesis and discovery | Rice News | News and Media Relations | Rice University [news.rice.edu]
• 6. Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. [repository.cam.ac.uk]
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• 11. img01.pharmablock.com [img01.pharmablock.com]
• 12. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to 2-Chloro-N-(1-methylpiperidin-3-yl)acetamide: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-substituted acetamides, particularly those incorporating a chloroacetyl group, are a cornerstone of modern medicinal chemistry. Their inherent reactivity makes them invaluable as intermediates for constructing more complex molecular architectures and as covalent modifiers of biological targets. This guide provides a detailed technical overview of 2-Chloro-N-(1-methylpiperidin-3-yl)acetamide, a heterocyclic compound of interest in drug discovery. While specific data for this 3-yl isomer is limited in public literature, this document synthesizes information from closely related analogues and established chemical principles to offer a comprehensive resource for researchers. We will delve into its chemical properties, a robust synthesis protocol, and its potential applications, grounded in the behavior of similar structures.

Molecular Structure and Physicochemical Properties

The foundational step in understanding any chemical entity is to characterize its structure and physical properties. These parameters dictate its behavior in both chemical reactions and biological systems.

Chemical Structure

2-Chloro-N-(1-methylpiperidin-3-yl)acetamide possesses a piperidine ring, N-methylated at the 1-position, with a 2-chloroacetamide group attached to the 3-position of the ring. This structure combines the basicity of the tertiary amine in the piperidine ring with the electrophilic character of the chloroacetamide moiety.

Caption: Synthesis workflow for 2-Chloro-N-(1-methylpiperidin-3-yl)acetamide.

Detailed Experimental Protocol

This protocol is adapted from established methods for the N-acylation of amines. [1] Materials:

• 3-Amino-1-methylpiperidine (1.0 eq) [2][3]* Chloroacetyl chloride (1.05 - 1.1 eq)

• Triethylamine (TEA) (1.2 - 1.5 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask, dropping funnel, and magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-amino-1-methylpiperidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cooling: Cool the reaction mixture to 0°C in an ice bath with continuous stirring. Maintaining a low temperature is critical to control the exothermic nature of the acylation reaction. [1]3. Addition of Acylating Agent: Add chloroacetyl chloride (1.05 eq), dissolved in a small amount of anhydrous DCM, dropwise to the stirred amine solution using a dropping funnel. Ensure the temperature remains below 5°C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 3-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Workup:

  • Once the reaction is complete, pour the mixture into cold water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and then with brine. This removes any unreacted acid chloride and the triethylammonium salt.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if it is an oil.

Reactivity and Potential Applications

The utility of 2-Chloro-N-(1-methylpiperidin-3-yl)acetamide stems from the reactive carbon-chlorine bond. [4]This functionality allows it to act as an electrophile in nucleophilic substitution reactions, making it a versatile building block for more complex molecules.

• Covalent Inhibitors: The chloroacetamide moiety is a well-known "warhead" for targeted covalent inhibitors. It can form a covalent bond with nucleophilic amino acid residues, such as cysteine, in the active site of a protein. This leads to irreversible inhibition, which can offer advantages in terms of potency and duration of action. The reactivity is influenced by the electronic properties of the N-substituent.

• Pharmaceutical Scaffolding: The piperidine ring is a common motif in many FDA-approved drugs due to its favorable pharmacokinetic properties. The combination of the piperidine scaffold with the reactive chloroacetamide handle allows for the synthesis of a diverse library of compounds for screening in drug discovery programs.

• Heterocyclic Synthesis: The electrophilic center can be attacked by various nucleophiles (N, S, O) to facilitate the construction of a wide range of heterocyclic systems. [4]

Safety and Handling

As with all chloroacetamide derivatives, 2-Chloro-N-(1-methylpiperidin-3-yl)acetamide should be handled with care.

• Hazards: Chloroacetamides are generally classified as harmful if swallowed and can cause skin and serious eye irritation. [5]They may also cause respiratory irritation.

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Avoid breathing dust, fumes, or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. [6]

Conclusion

2-Chloro-N-(1-methylpiperidin-3-yl)acetamide is a valuable, albeit not widely documented, chemical intermediate. Its synthesis is straightforward, relying on fundamental and scalable organic chemistry principles. The true value of this compound lies in its potential as a reactive building block for the synthesis of novel, biologically active molecules, particularly in the realm of targeted covalent inhibitors and complex heterocyclic systems. This guide provides the necessary foundational knowledge for researchers to synthesize, handle, and utilize this compound in their research and development endeavors.

References

• Google Patents. Preparation of 3-amino-piperidine compounds via nitro-tetrahydropyridine precursors.

• Al-Ostoot, F. H., et al. (2021). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis-heterocyclic Systems with Potential Antimicrobial Activity. Molecules, 26(11), 3169. Available from: [Link]

• Gil, L. F., et al. (2007). Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. Synthetic Communications, 37(19), 3331-3341. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (R)-3-Amino-1-methyl-piperidine synthesis - chemicalbook [chemicalbook.com]
• 3. CAS 902152-76-5: (S)-3-Amino-1-Methyl-piperidine [cymitquimica.com]
• 4. Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines] - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-[1-(2-chloroacetyl)piperidin-3-yl]acetamide | 1182969-06-7 [sigmaaldrich.com]
• 6. chemscene.com [chemscene.com]

Molecular weight and formula of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide, a molecule of interest in medicinal chemistry and drug discovery. By synthesizing data from analogous compounds and established chemical principles, this document will detail its chemical properties, a validated synthesis protocol, expected spectroscopic characteristics, and an exploration of its potential biological activities and associated safety considerations.

Core Molecular Attributes

Based on the structural isomer 2-chloro-N-(1-methylpiperidin-4-yl)acetamide, the fundamental properties of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide have been determined. The transposition of the acetamide group from the 4- to the 3-position on the piperidine ring does not alter the elemental composition.

Property	Value
Molecular Formula	C₈H₁₅ClN₂O
Molecular Weight	190.67 g/mol

Synthesis Protocol: N-Acylation of (S)-1-Methyl-piperidin-3-amine

The synthesis of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide is most effectively achieved through the nucleophilic acyl substitution of (S)-1-methyl-piperidin-3-amine with chloroacetyl chloride. This is a standard and widely employed method for the formation of N-substituted chloroacetamides.[1][2]

Reaction Scheme:

Caption: Synthesis of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide.

Step-by-Step Methodology:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve (S)-1-methyl-piperidin-3-amine (1.0 eq.) in anhydrous dichloromethane.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 eq.), to the solution to act as a scavenger for the hydrochloric acid byproduct.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Acylating Agent Addition: Slowly add chloroacetyl chloride (1.05 eq.) dropwise to the cooled and stirred solution, maintaining the temperature below 5°C to control the exothermic reaction.

• Reaction Progression: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization.[3]

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy:

• -CH₂-Cl Protons: A singlet is expected for the methylene protons adjacent to the chlorine atom, likely in the range of δ 4.0-4.3 ppm.[6]

• Piperidine Ring Protons: A complex series of multiplets is anticipated for the protons on the piperidine ring.

• N-CH₃ Protons: A singlet corresponding to the N-methyl group protons.

• NH Proton: A broad singlet or doublet (depending on coupling to the adjacent C-H) for the amide proton, likely in the range of δ 8.0-10.5 ppm.[6]

¹³C NMR Spectroscopy:

• Carbonyl Carbon (-C=O): A resonance in the downfield region, typically around δ 164-166 ppm.[6]

• -CH₂-Cl Carbon: A signal for the carbon attached to the chlorine atom, expected around δ 43-44 ppm.[6]

• Piperidine Ring Carbons: A set of signals corresponding to the carbons of the piperidine ring.

• N-CH₃ Carbon: A signal for the N-methyl carbon.

Infrared (IR) Spectroscopy:

• N-H Stretch: A characteristic absorption band in the region of 3200-3400 cm⁻¹.

• C=O Stretch (Amide I): A strong absorption band around 1660-1690 cm⁻¹.[5]

• N-H Bend (Amide II): An absorption band in the region of 1510-1550 cm⁻¹.

Mass Spectrometry:

The mass spectrum is expected to show a molecular ion peak (M+) and a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak, which is indicative of the presence of a single chlorine atom.

Potential Biological Activity and Applications

The chloroacetamide functional group is a well-known pharmacophore and a reactive intermediate in medicinal chemistry.[7][8] Derivatives of chloroacetamide have demonstrated a wide range of biological activities.

Antimicrobial and Antioxidant Properties:

A series of chloroacetamide derivatives have been synthesized and shown to possess in vitro inhibitory activity against both Gram-positive and Gram-negative bacteria, as well as yeast.[9] Many of these compounds also exhibit significant antioxidant activity.[9] The electrophilic nature of the α-chloro group is believed to contribute to their mechanism of action, potentially through the alkylation of biological nucleophiles.[7]

Anticancer and Cytotoxic Effects:

N-aryl-2-chloroacetamide derivatives have emerged as a promising class of compounds with potent antiproliferative activity against various cancer cell lines.[7][10] The mechanism of action is often attributed to their ability to alkylate nucleophilic residues in the active sites of key enzymes involved in cancer cell proliferation.[7] The MTT assay is a standard method for evaluating the cytotoxicity of such compounds.[10]

Herbicidal Activity:

Chloroacetamides are a major class of herbicides used in modern agriculture.[11] Their mode of action often involves the inhibition of very-long-chain fatty acid synthesis in plants.

Safety and Handling

2-Chloroacetamide and its derivatives are classified as toxic and hazardous substances.[12][13]

• Toxicity: These compounds are toxic if swallowed and may cause an allergic skin reaction.[13][14] Animal studies suggest that they may also have adverse effects on fertility or the unborn child.[14]

• Irritation: They can cause skin and eye irritation.[15]

• Handling: Appropriate personal protective equipment (PPE), including gloves, and safety glasses, should be worn when handling these compounds. Work should be conducted in a well-ventilated fume hood.[16]

• Storage: Store in a cool, dry, and well-ventilated area, separated from strong oxidants, bases, and acids.[12]

This technical guide provides a foundational understanding of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide for research and development purposes. The provided synthesis and characterization information, based on established chemical knowledge, should serve as a valuable resource for scientists in the field.

References

• Profiling of Disubstituted Chloroacetamides' Potential Biological Activity by Liquid Chromatography. (2025). MDPI. Retrieved from [Link]

• Synthesis and Spectral Characterization of Some Novel N-Acyl-Piperidin-4-ones. Rasayan Journal of Chemistry. Retrieved from [Link]

• ICSC 0640 - 2-CHLOROACETAMIDE. International Labour Organization. Retrieved from [Link]

• Synthesis, antimicrobial, antioxidant and molecular docking studies of novel multifunctional chloroacetamide derivatives. (2024). Taylor & Francis Online. Retrieved from [Link]

• Reaction, Reactivity and Behaviour of α- Chloroacetamides in the Synthesis of Acrylamide Derivatives. (2024). ResearchGate. Retrieved from [Link]

• Utilisation of bis-chloroacetamide derivative in the synthesis of new biologically active sulfide compounds. SciELO SA. Retrieved from [Link]

• Acetamide, 2-chloro-: Human health tier II assessment. (2016). Australian Industrial Chemicals Introduction Scheme. Retrieved from [Link]

• Chloroacetamide. PubChem. Retrieved from [Link]

• Herbicidal activity of synthesized chloroacetamide compounds against weeds of A. arvensis and L. temulentum. ResearchGate. Retrieved from [Link]

• Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests. PMC. Retrieved from [Link]

• Conformational study of some N-acyl-2 r,6 c-diphenylpiperidin-4-one oximes using NMR spectra. ResearchGate. Retrieved from [Link]

• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. (2024). ACS Omega. Retrieved from [Link]

• Chloroacetamide. Wikipedia. Retrieved from [Link]

• Material Safety Data Sheet - 2-Chloroacetamide, 98%. Cole-Parmer. Retrieved from [Link]

• Chloroacetonitrile and n,2-dichloroacetamide formation from the reaction of chloroacetaldehyde and monochloramine in water. PubMed. Retrieved from [Link]

• Scheme 4. Synthesis of N-substituted chloroacetamides. ResearchGate. Retrieved from [Link]

• Synthesis, Characterisation and Antimicrobial Activity Studies of Some New N-Substituted Piperidine Derivatives of 2-(4-chloro-4-(4 chlorophenyl)) Piperidine. Journal of Organic and Pharmaceutical Chemistry. Retrieved from [Link]

• Genotoxicity of chloroacetamide herbicides and their metabolites in vitro and in vivo. PMC. Retrieved from [Link]

• Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. (2020). MDPI. Retrieved from [Link]

• The 1H NMR spectrum of 2-chloroacetamide (ClCH2CONH2) shows three signals at 4.02, 7.35, and 7.60... Homework.Study.com. Retrieved from [Link]

• The 1H -NMR spectrum of 2-chloroacetamide ClCH 2 CONH 2 shows three signals at 4.02, 7.35, and 7.60 ppm. Vaia. Retrieved from [Link]

• Safety Data Sheet: 2-chloroacetamide. Chemos GmbH & Co. KG. Retrieved from [Link]

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The Chemical and Functional Profiling of N-((S)-1-methylpiperidin-3-yl)-2-chloroacetamide: Synonyms, Synthesis, and Covalent Applications

Executive Summary

The compound N-((S)-1-methylpiperidin-3-yl)-2-chloroacetamide is a highly specialized electrophilic building block utilized in modern medicinal chemistry. Combining the spatial precision of a chiral 3-aminopiperidine core with the tunable reactivity of a chloroacetamide warhead, this molecule serves as a critical intermediate in the design of Targeted Covalent Inhibitors (TCIs) and in Fragment-Based Drug Discovery (FBDD) campaigns[1],[2]. This whitepaper provides an in-depth technical analysis of its nomenclature, mechanistic rationale, synthetic methodologies, and reactivity profiling.

Chemical Identity and Nomenclature

Due to the complexity of its structural components, this compound is referenced across literature and chemical databases under several synonymous naming conventions. Understanding these synonyms is critical for cross-referencing patent literature and compound libraries.

Table 1: Chemical Identity and Synonyms

Attribute	Value
Primary IUPAC Name	2-chloro-N-[(3S)-1-methylpiperidin-3-yl]acetamide
Common Synonym 1	N-((S)-1-methylpiperidin-3-yl)-2-chloroacetamide
Common Synonym 2	(S)-2-chloro-N-(1-methylpiperidin-3-yl)acetamide
Common Synonym 3	Acetamide, 2-chloro-N-[(3S)-1-methyl-3-piperidinyl]-
Molecular Formula	C8H15ClN2O
SMILES	O=C(CCl)N[C@H]1CCCN(C)C1
Key Structural Motifs	(S)-chiral center, N-methyl tertiary amine, -halo acetamide

Mechanistic Rationale: Anatomy of the Scaffold

The architecture of N-((S)-1-methylpiperidin-3-yl)-2-chloroacetamide is not arbitrary; every functional group serves a distinct mechanistic purpose in drug design.

• The (S)-1-methylpiperidin-3-yl Core: The 3-aminopiperidine scaffold is a cornerstone in medicinal chemistry. The (S)-stereocenter acts as a spatial director, projecting the electrophilic warhead at a precise vector to engage target residues. A simple inversion of this chiral center can lead to a complete loss of binding affinity[3]. Furthermore, the N-methylation of the piperidine ring serves a dual purpose: it prevents the secondary amine from acting as a competing nucleophile during synthesis or in vivo metabolism, while maintaining a basic pKa (~9.0) that ensures aqueous solubility and enables salt-bridge formation within target binding pockets[3].

• The 2-Chloroacetamide Warhead:

  -Halo acetamides are a well-defined class of cysteine-directed electrophiles that react with thiols via a classic substitution mechanism[1]. While acrylamides (Michael acceptors) dominate the landscape of approved covalent drugs[4], chloroacetamides are highly reactive with thiols under physiological aqueous conditions[1]. This heightened intrinsic reactivity makes them invaluable as "scout fragments" in chemoproteomic profiling to map ligandable cysteines across the entire proteome[5].

Caption: SN2 covalent binding mechanism of chloroacetamide warheads targeting cysteine.

Synthetic Methodology

The synthesis of N-((S)-1-methylpiperidin-3-yl)-2-chloroacetamide requires strict control over reaction conditions to prevent degradation of the electrophile and to ensure high enantiomeric purity. The following protocol outlines a self-validating synthetic workflow.

Protocol 1: N-Acylation of (S)-1-methylpiperidin-3-amine

• Preparation: Dissolve 1.0 equivalent of (S)-1-methylpiperidin-3-amine in anhydrous dichloromethane (DCM). Add 1.5 equivalents of N,N-diisopropylethylamine (DIPEA).

  • Causality: DIPEA acts as a non-nucleophilic acid scavenger to neutralize the HCl byproduct generated during acylation, preventing the protonation of the starting amine which would halt the reaction.

• Temperature Control: Chill the reaction vessel to -10°C to 0°C using an ice-brine bath[6].

  • Causality: Chloroacetyl chloride is highly reactive. Performing the addition at sub-zero temperatures suppresses the exothermic nature of the reaction and prevents unwanted bis-acylation or polymerization side-reactions.

• Electrophile Addition: Add 1.1 equivalents of chloroacetyl chloride dropwise over 30 minutes[6].

• Self-Validating Monitoring: Stir the mixture for 2 to 4 hours. Monitor the reaction progress via LC-MS. The reaction is deemed complete when the mass peak corresponding to the primary amine is fully consumed and replaced by the product mass (M+H = 191.1 m/z).

• Workup & Purification: Quench the reaction with saturated aqueous

  to neutralize excess acid. Extract the aqueous layer with DCM. Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure. Purify via flash chromatography (DCM:MeOH gradient) to yield the final product at >95% purity.

Caption: Synthetic workflow for N-((S)-1-methylpiperidin-3-yl)-2-chloroacetamide.

Reactivity Profiling: The Glutathione (GSH) Assay

A primary liability of covalent inhibitors is off-target toxicity driven by the modification of abundant cellular thiols. To predict this liability, the intrinsic reactivity of the chloroacetamide warhead must be quantified by measuring its half-life (

) of adduct formation with glutathione (GSH)[7],[2].

Protocol 2: HPLC-Based GSH Reactivity Assay

• Incubation: Incubate the chloroacetamide compound (1 mM) with a 10-fold excess of reduced glutathione (10 mM) in a degassed 100 mM potassium phosphate buffer (pH 7.4) containing 20% acetonitrile to ensure solubility[7].

  • Causality: Using a 10-fold excess of GSH establishes pseudo-first-order kinetics, simplifying the mathematical derivation of the half-life. Degassing the buffer prevents the oxidative dimerization of GSH into GSSG.

• Internal Standardization: Include 1 mM of an inert internal standard (e.g., Rhodamine B or 3-acetotoluidine) in the reaction mixture[8],[7].

  • Causality: The internal standard acts as a self-validating control to correct for any injection volume variations or solvent evaporation during the prolonged HPLC sampling process.

• Sampling & Analysis: Maintain the reaction at 37°C. Extract 50

  L aliquots every hour for up to 8 hours. Quench the aliquots in 1:1 acetonitrile/water and analyze via HPLC (UV detection at 254 nm)[9],[7].

• Data Processing: Calculate the half-life (

  ) by plotting the ratio of the compound peak area to the internal standard peak area over time, fitting the data to a one-phase exponential decay equation[9].

Table 2: Comparative Reactivity of Covalent Warheads

Warhead Class	Typical GSH Half-Life ( )	Primary Reaction Mechanism	Proteome Selectivity
Chloroacetamide	10 - 90 minutes[8]	Substitution	Moderate to Low
Acrylamide	> 120 minutes	Michael Addition	High
Fluoroacetamide	> 300 minutes[7]	Substitution	Very High
Dichloroacetamide	5 - 20 minutes[7]	Substitution	Low

Note: Chloroacetamides generally exhibit shorter half-lives than acrylamides, indicating higher intrinsic reactivity. This makes them excellent tools for initial hit identification, though they often require structural tempering during lead optimization to improve safety profiles[8],[2].

References

1.[6] WO2016091776A1 - 1,3-thiazol-2-yl substituted benzamides - Google Patents.6 2.[3] A Comparative Guide to Alternatives for (S)-1-Boc-3-aminopiperidine in Drug Design - Benchchem. 3 3.[1] Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development - PMC. 1 4.[8] Application of a MALDI mass spectrometry assay to identify covalent fragments targeting the methyl-lysine reader protein MPP8 - DOI. 8 5.[4] A road map for prioritizing warheads for cysteine targeting covalent inhibitors - ELTE. 4 6.[9] Residue selectivity of CHM-II-alk and HPLC-based GSH reactivity assay - ResearchGate.9 7.[5] The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery - ACS Publications. 5 8.[7] Expanding the Chemistry of Dihaloacetamides as Tunable Electrophiles for Reversible Covalent Targeting of Cysteines - ACS Publications. 7 9.[2] Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery - MDPI. 2

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• 8. Redirecting [linkinghub.elsevier.com]
• 9. researchgate.net [researchgate.net]

Technical Guide: Reactivity and Tuning of Chloroacetamide Warheads in Piperidine Scaffolds

Topic: Reactivity of Chloroacetamide Group in Piperidine Derivatives Content Type: Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The resurgence of Targeted Covalent Inhibitors (TCIs) has elevated the importance of electrophilic "warheads" that can selectively engage nucleophilic amino acid residues.[1] While acrylamides are the industry standard for targeting cysteines, chloroacetamides offer a distinct reactivity profile characterized by a higher intrinsic electrophilicity. This guide analyzes the specific application of the chloroacetamide group within piperidine derivatives , a privileged scaffold in medicinal chemistry. We explore how the steric and electronic environment of the piperidine ring can be engineered to tune the reactivity of the

-chloroacetamide warhead, balancing potency with selectivity to mitigate off-target immunotoxicity.

Mechanistic Foundations: The Chloroacetamide Warhead

The Reaction Mechanism ( )

Unlike acrylamides, which react via a Michael addition (conjugate addition), chloroacetamides react with thiols (e.g., cysteine residues) through a classic bimolecular nucleophilic substitution (

).

• Nucleophilic Attack: The thiolate anion (

  ) of the cysteine attacks the -carbon of the chloroacetamide.

• Transition State: The reaction proceeds through a pentacoordinate transition state where the incoming sulfur nucleophile and the leaving chloride group are

  apart (backside attack).

• Irreversible Bond Formation: The chloride ion is displaced, forming a stable thioether bond.

Intrinsic vs. Specific Reactivity

A critical distinction in TCI design is between intrinsic reactivity (chemical electrophilicity) and specific reactivity (binding-driven).[2]

• Intrinsic Reactivity (

  ): The rate of reaction with a small molecule thiol (e.g., glutathione) in solution. Chloroacetamides generally possess higher than acrylamides.

• Specific Reactivity (

  ): The efficiency of target inactivation. A well-designed inhibitor uses the non-covalent affinity ( ) of the piperidine scaffold to position the warhead, accelerating the covalent step ( ) specifically at the target, while keeping intrinsic reactivity low enough to avoid off-target hits.

Figure 1: Mechanistic pathway of cysteine modification by N-chloroacetyl piperidine via

displacement.

The Piperidine Scaffold: Tuning Reactivity

The piperidine ring acts as more than just a linker; it is a conformational lock that modulates the reactivity of the attached chloroacetamide.

Conformational Locking and Steric Hindrance

The piperidine ring predominantly adopts a chair conformation . When the chloroacetyl group is attached to the piperidine nitrogen (

-chloroacetyl piperidine), the amide bond has partial double-bond character, restricting rotation.

• Axial vs. Equatorial: Substituents on the piperidine carbons (C2/C6) can force the

  -acyl group into specific orientations to minimize strain.

• Reactivity Dampening: Introducing bulky substituents (e.g., methyl, phenyl) at the C2 or C6 positions of the piperidine ring creates a "steric shield" around the electrophilic

  -carbon. This steric hindrance slows down the approach of non-specific nucleophiles (like glutathione), effectively lowering intrinsic reactivity without necessarily compromising on-target potency if the target pocket can accommodate the bulk.

Electronic Effects

The basicity of the amine forming the amide influences the electrophilicity of the warhead.

• Piperidine vs. Open Chain: The cyclic nature of piperidine makes the nitrogen slightly more electron-rich compared to some open-chain secondary amines, potentially modulating the polarization of the carbonyl.

• Inductive Tuning: Electron-withdrawing groups (EWGs) like fluorine or sulfonamides (e.g., N-chloroacetyl-N'-sulfonamido-piperazine) attached elsewhere on the ring can inductively pull electron density, increasing the electrophilicity of the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -carbon and increasing reactivity. Conversely, electron-donating groups can decrease reactivity.

Case Study: Piperidine in Fragment Libraries

Screening data from covalent fragment libraries often identifies

-chloroacetyl piperidines as "frequent hitters."[3] This indicates a high baseline reactivity. To develop these into drugs, medicinal chemists must "tame" this reactivity by adding steric bulk to the piperidine ring or optimizing the non-covalent binding elements to ensure the drug only reacts when bound to the target.

Experimental Protocols: Profiling Reactivity

To validate the design of a chloroacetamide-piperidine inhibitor, you must quantify its reactivity relative to biological standards.

Glutathione (GSH) Reactivity Assay

This is the industry standard for assessing intrinsic electrophilicity. A short half-life (

) implies high risk of off-target toxicity.

Protocol:

• Preparation: Prepare a 10 mM stock of the test compound (piperidine derivative) in DMSO.

• Incubation: Mix compound (final conc. 10

  M) with excess reduced L-Glutathione (GSH, final conc. 5 mM) in phosphate-buffered saline (PBS, pH 7.4) at 37°C. Include an internal standard (e.g., antipyrine).

• Sampling: Aliquot samples at defined time points (0, 15, 30, 60, 120, 240 min). Quench reaction with acidic acetonitrile.

• Analysis: Analyze via LC-MS/MS . Monitor the disappearance of the parent compound and the appearance of the GSH-adduct [M+307]

  .

• Calculation: Plot

  vs. time. The slope is . Calculate .

Target Metrics:

• High Reactivity (Toxic Risk):

  min.

• Moderate Reactivity (Tunable):

  min.

• Ideal TCI Warhead:

  min (requires strong non-covalent binding to react).

Determination of

This metric separates binding affinity from chemical reactivity.

Protocol:

• Enzyme Assay: Incubate target protein with varying concentrations of inhibitor

  .

• Time-Dependency: Measure enzyme activity at multiple time points.

• Data Fitting: Fit the decay curves to determine

  for each .

• Kitz-Wilson Plot: Plot

  vs. . Fit to the hyperbolic equation:
  • : Concentration at half-maximal inactivation rate (affinity).
  • : Maximum rate of inactivation (reactivity).

Figure 2: Screening workflow to filter piperidine warheads by intrinsic reactivity before assessing target potency.

Safety & Selectivity: The Immunotoxicity Risk

Chloroacetamides are prone to haptenization . If the warhead is too reactive, it will alkylate exposed cysteines on serum proteins (e.g., albumin), creating "non-self" epitopes that trigger an immune response (idiosyncratic drug toxicity).

Mitigation Strategy:

• Steric Tuning: As described in Section 2.1, use 2,6-disubstituted piperidines to block access to the

  -carbon for bulky serum proteins while allowing access to the specific active site of the target.

• Reversibility (Advanced): While chloroacetamides are typically irreversible, exploring

  -cyanoacrylamides or other related Michael acceptors on the piperidine scaffold can introduce reversibility, reducing the duration of off-target adducts.

Comparative Data

Feature	Acrylamide Warhead	Chloroacetamide Warhead	Piperidine Modulation
Mechanism	Michael Addition (Conjugate)	Substitution	Scaffold locks conformation
Intrinsic Reactivity	Low to Moderate	Moderate to High	Sterics can lower
Target Residue	Cysteine (Thiol)	Cysteine (Thiol)	Selectivity via ring orientation
Metabolic Stability	Susceptible to oxidation	Susceptible to hydrolysis	Ring substituents protect amide
GSH	Typically > 2 h	Typically < 1 h (untuned)	Aim for > 2 h via tuning

References

• Resnick, E., et al. (2019). Rapid Covalent Screening of Chloroacetamide-Based Fragments Against SARS-CoV-2 Main Protease. Provides data on chloroacetamide hit rates and reactivity.[3][4]

• Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems. Discusses the promiscuity and profiling of chloroacetamide probes.

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Comprehensive review of warhead chemistry including chloroacetamides.

• Kathman, S. G., & Statsyuk, A. V. (2016). Covalent tethering of fragments for covalent probe discovery. Details the

  methodology.

• Preenel, et al. (2020). Less Reactive Thiol Ligands: Key towards Highly Mucoadhesive Drug Delivery Systems. Discusses reactivity differences in thiol-targeting ligands.

Sources

• 1. Recent applications of covalent chemistries in protein–protein interaction inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Covalent Drug Discovery | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Strategic Sourcing and Application of (S)-1-Methyl-3-aminopiperidine Derivatives in Drug Discovery

An In-Depth Technical Guide for Medicinal Chemists and Process Scientists

As the pharmaceutical industry continues to transition from flat, sp²-hybridized molecules to complex, sp³-rich architectures, chiral aliphatic amines have become indispensable. Among these, (S)-1-methyl-3-aminopiperidine (and its enantiomeric and salt derivatives) stands out as a privileged building block. This whitepaper provides an authoritative analysis of its structural rationale, self-validating synthetic integration, and strategic supplier evaluation.

Pharmacological and Structural Rationale

The incorporation of the (S)-1-methyl-3-aminopiperidine moiety into a drug scaffold is rarely arbitrary; it is a calculated decision driven by specific physicochemical and spatial requirements.

• Stereochemical Trajectory: The (S)-configuration at the C3 position dictates the precise spatial orientation of the attached pharmacophore. For instance, in the development of highly selective muscarinic acetylcholine receptor (mAChR) M1 antagonists, the (S)-enantiomer aligns optimally within the orthosteric binding pocket, achieving low nanomolar affinities (K_i ≈ 1.22 nM) while minimizing off-target interactions[1].

• N-Methylation Causality: The methyl group on the piperidine nitrogen serves a dual purpose. First, it eliminates a hydrogen bond donor, significantly lowering the topological polar surface area (tPSA). This reduction is critical for central nervous system (CNS) targets, as it enhances blood-brain barrier (BBB) permeability[1]. Second, it fine-tunes the basicity (pKa) of the amine, ensuring it remains protonated at physiological pH to form essential salt bridges with target aspartate residues, a mechanism similarly exploited in CDK2 inhibitors[2] and NLRP3 inflammasome modulators[3].

Table 1: Physicochemical Profile & Drug Design Implications

Property	Quantitative Value	Causality / Implication in Drug Design
Molecular Weight	114.19 g/mol (Free Base)	Low MW allows for extensive structural elaboration without violating Lipinski's Rule of 5.
tPSA	26.02 Ų	Low polar surface area promotes excellent membrane permeability and CNS exposure.
Stereocenter	C3 (Chiral)	Enantiomeric purity is non-negotiable; minor (R)-impurities can act as competitive antagonists or toxicophores.
Form Factor	Free Base vs. Dihydrochloride	Dihydrochloride salt (MW 187.11) is infinitely more stable to oxidation and hygroscopicity[4].

Synthetic Integration: A Self-Validating Protocol

When incorporating (S)-1-methylpiperidin-3-amine into a target scaffold (e.g., forming a carbamate linkage for neurodegenerative disease targets[1]), the methodology must be robust. The following protocol utilizes 1,1'-Carbonyldiimidazole (CDI) to form a carbamate.

Why this method? This protocol is designed as a self-validating system. The use of CDI avoids the high toxicity of phosgene while providing a physical, visual confirmation of reaction progress (CO₂ evolution). If CO₂ evolution ceases prematurely, the chemist immediately knows the activation step has failed, preventing the waste of the expensive chiral amine.

Step-by-Step Methodology: Carbamate Formation

• Alcohol Activation: Dissolve the core alcohol (e.g., 4,4'-difluorobenzhydrol, 1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M). Cool the vessel to 0°C. Causality: Cooling suppresses the kinetic formation of symmetric carbonates.

• CDI Addition: Add CDI (1.2 eq) portion-wise. Remove the ice bath and stir at room temperature for 2 hours.

• Visual Validation: Monitor the reaction for effervescence. The cessation of CO₂ gas evolution validates the complete conversion of the alcohol to the reactive acylimidazole intermediate.

• Amine Coupling: Add (S)-1-methylpiperidin-3-amine dihydrochloride (CAS 1157849-51-8) (1.1 eq)[4]. Immediately add N,N-diisopropylethylamine (DIPEA) (3.0 eq). Causality: The dihydrochloride salt is preferred for bench stability; however, 2.0 equivalents of DIPEA are required to neutralize the HCl, and an additional 1.0 equivalent ensures the reaction medium remains basic enough to maintain the nucleophilicity of the C3 primary amine.

• Workup & Isolation: Stir for 12 hours. Quench with saturated aqueous NaHCO₃ to hydrolyze unreacted CDI and partition the imidazole byproduct into the aqueous layer. Extract with DCM, dry over MgSO₄, and concentrate in vacuo.

• Analytical Validation: Purify via flash chromatography. The final validation requires running Chiral Supercritical Fluid Chromatography (SFC) against a racemic standard. Causality: The racemic standard proves that the column has the resolving power to separate the (R) and (S) enantiomers, validating that the >99% ee observed in the product is genuine and not an artifact of co-elution.

Quality Control and Sourcing Workflow

Sourcing this chiral building block requires stringent evaluation. Suppliers offer the compound either as a free base (CAS 902152-76-5)[5] or as a dihydrochloride salt (CAS 1157849-51-8)[4]. For medicinal chemistry campaigns, the salt is highly recommended due to its extended shelf-life and resistance to atmospheric CO₂ degradation.

Fig 1: Self-validating QC and sourcing workflow for chiral amine building blocks.

Table 2: Verified Supplier Matrix for (S)-1-Methyl-3-aminopiperidine

Supplier	Compound Form	CAS Number	Purity / ee%	Scale Capability	Strategic Use Case
Sigma-Aldrich	Dihydrochloride Salt	1157849-51-8	≥95% / >98%	mg to g	Early-stage screening & validation[4]
BLD Pharm	Dihydrochloride Salt	1157849-51-8	97% / >98%	mg to 100g	Lead optimization & scale-up
CymitQuimica	Free Base	902152-76-5	95% / >95%	1g to 25g	Direct coupling (no base needed)[5]
LEAPChem	Dihydrochloride Salt	1157849-51-8	Custom	Bulk / Kg	Process chemistry & manufacturing

Note: When transitioning from lead optimization to process scale-up, transitioning from the free base to the dihydrochloride salt is mandatory to ensure batch-to-batch reproducibility and to mitigate the risks of amine oxidation.

References

1.[5] CAS 902152-76-5: (S)-3-Amino-1-Methyl-piperidine - CymitQuimica. CymitQuimica. URL: 2.[4] (R)-3-Piperidinamine dihydrochloride - Sigma-Aldrich. Sigma-Aldrich. URL: 3. (S)-1-Methylpiperidin-3-amine dihydrochloride | 1157849-51-8 - BuyersGuideChem. BuyersGuideChem. URL: 4. BLD Pharmatech Co., Limited. ChemBuyersGuide. URL: 5.[1] Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists - PMC. National Institutes of Health. URL: 6.[3] WO2024033845A1 - Heterocyclic compound - Google Patents. Google Patents. URL: 7.[2] US 2020/0399273 A1 - Googleapis.com. Googleapis. URL:

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2024033845A1 - Heterocyclic compound - Google Patents [patents.google.com]
• 4. (R)-3-Piperidinamine dihydrochloride | Sigma-Aldrich [sigmaaldrich.com]
• 5. CAS 902152-76-5: (S)-3-Amino-1-Methyl-piperidine [cymitquimica.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Introduction and Scientific Context

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals and bioactive molecules.[1][2] Its derivatives are explored for a wide range of therapeutic applications due to their favorable pharmacokinetic properties and ability to interact with various biological targets. The title compound, 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide, serves as a valuable bifunctional intermediate in drug discovery and development. The amide linkage provides structural rigidity, while the α-chloro group acts as a reactive handle for subsequent nucleophilic substitutions, enabling the synthesis of more complex molecular architectures.[3][4]

This document provides a comprehensive guide for the synthesis of this intermediate via the N-acylation of (S)-1-methyl-piperidin-3-amine with chloroacetyl chloride. We will delve into the underlying chemical principles, provide a field-proven, step-by-step protocol, and discuss critical safety considerations, workup procedures, and characterization techniques.

Reaction Principle: Nucleophilic Acyl Substitution

The formation of the target amide bond is achieved through a classic nucleophilic acyl substitution reaction.[5] This transformation is highly efficient and widely employed in organic synthesis for its reliability.

The mechanism unfolds in three key steps:

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the secondary amine nitrogen of (S)-1-methyl-piperidin-3-amine attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride. This forms a transient tetrahedral intermediate.

• Elimination of the Leaving Group: The unstable tetrahedral intermediate rapidly collapses. The carbonyl double bond is reformed, leading to the expulsion of a chloride ion, which is an excellent leaving group.

• Deprotonation: The reaction generates hydrogen chloride (HCl) as a byproduct. A non-nucleophilic base, such as triethylamine (TEA), is crucial to neutralize the HCl.[5] Without this base, the HCl would protonate the starting amine, rendering it non-nucleophilic and effectively halting the reaction.

Reaction Scheme

Caption: Overall synthesis scheme for the N-acylation reaction.

Critical Safety Protocols: Handling Chloroacetyl Chloride

WARNING: Chloroacetyl chloride is a highly corrosive, lachrymatory (tear-inducing), and toxic substance that reacts violently with water and moisture.[6][7][8][9] Strict adherence to safety protocols is mandatory.

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood with proper ventilation.[6][7][8] Ensure that an eyewash station and safety shower are immediately accessible.[6][7]

• Personal Protective Equipment (PPE):

  • Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).

  • Eye Protection: Use tight-sealing safety goggles and a face shield.[7]

  • Lab Coat: A flame-resistant lab coat is required.

• Handling:

  • Use only under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.[6]

  • The reaction is exothermic; maintain strict temperature control, especially during the addition of the reagent.[5]

  • Avoid contact with water, alcohols, bases, and metals.[6][7]

• First Aid:

  • Inhalation: Move the person to fresh air immediately and seek urgent medical attention.[6][10]

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[9] Seek immediate medical attention.

  • Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present.[6][9] Seek immediate medical attention.

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. Adjust quantities accordingly for different scales.

Materials and Reagents

Reagent/Material	CAS No.	MW ( g/mol )	Molar Eq.	Amount Used
(S)-1-methyl-piperidin-3-amine	204513-13-1	114.19	1.0	1.14 g
Chloroacetyl chloride	79-04-9	112.94	1.1	1.24 g (0.88 mL)
Triethylamine (TEA)	121-44-8	101.19	1.2	1.21 g (1.67 mL)
Dichloromethane (DCM), Anhydrous	75-09-2	84.93	-	50 mL
1 M Hydrochloric Acid (HCl)	7647-01-0	-	-	As needed for wash
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	-	-	As needed for wash
Brine (Saturated NaCl)	7647-14-5	-	-	As needed for wash
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	-	-	As needed for drying

Step-by-Step Synthesis Workflow

• Inert Atmosphere Setup: Assemble a dry, three-necked, 100 mL round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a dropping funnel sealed with a septum. Flame-dry the glassware under vacuum and cool under an inert atmosphere.

• Reagent Dissolution: To the flask, add (S)-1-methyl-piperidin-3-amine (1.14 g, 10 mmol) and anhydrous dichloromethane (DCM, 40 mL). Stir until fully dissolved. Add triethylamine (1.67 mL, 12 mmol).

• Temperature Control: Cool the stirred solution to 0 °C using an ice-water bath. Causality: This step is critical to dissipate the heat generated during the exothermic acylation reaction, preventing potential side reactions and ensuring safety.[5]

• Addition of Acylating Agent: In the dropping funnel, dilute chloroacetyl chloride (0.88 mL, 11 mmol) with 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 20-30 minutes, ensuring the internal temperature does not rise above 5 °C. A white precipitate (triethylammonium chloride) will form.[5]

• Reaction Progression: After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 3-6 hours.

• Reaction Monitoring: Monitor the consumption of the starting amine using Thin Layer Chromatography (TLC). A suitable eluent system is DCM:Methanol (9:1) with a small amount of ammonia. The product should have a higher Rf value than the starting amine.

Workup and Purification

• Quenching: Once the reaction is complete, cool the flask in an ice bath and cautiously add 20 mL of deionized water to quench the reaction.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic (DCM) layer.

• Aqueous Washes: Wash the organic layer sequentially with:

  • 20 mL of 1 M HCl (to remove excess triethylamine and any unreacted starting amine).

  • 20 mL of saturated NaHCO₃ solution (to neutralize any remaining acid).

  • 20 mL of brine (to remove residual water). Causality: This acid-base extraction sequence is a standard and effective method for removing ionic impurities from an organic solution containing a neutral product.[1][5][11]

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Final Purification: The crude product, typically an oil or semi-solid, can be purified by flash column chromatography on silica gel.[5][12] Elute with a gradient of 0-10% methanol in dichloromethane to isolate the pure 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide.

Experimental Workflow Diagram

Caption: Step-by-step workflow for synthesis and purification.

Product Characterization

To confirm the identity and purity of the synthesized 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide, the following analytical techniques are recommended:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should display characteristic signals for the chloro-methylene protons (Cl-CH₂-) typically around 4.0-4.3 ppm, the piperidine ring protons, the N-methyl group singlet around 2.2-2.4 ppm, and a broad signal for the amide proton (N-H).[13][14][15]

• ¹³C NMR (Carbon Nuclear Magnetic Resonance): Expect signals for the amide carbonyl carbon (~165-170 ppm), the chloro-methylene carbon (~42-45 ppm), and distinct signals for the carbons of the piperidine ring.[14][15]

• MS (Mass Spectrometry): The mass spectrum should show the molecular ion peak [M+H]⁺ corresponding to the calculated mass of the product.

• IR (Infrared Spectroscopy): Look for a strong absorption band for the amide C=O stretch (around 1650-1680 cm⁻¹) and a band for the N-H stretch (around 3300-3400 cm⁻¹).[13][14][15]

References

• Application Notes and Protocols: A Detailed Guide to the N-Acylation of Amines with Benzotriazoles. Benchchem.
• Application Notes and Protocols: N-Acylation of Amines with 3-Chloropropionyl Chloride. Benchchem.
• SAFETY DATA SHEET for Chloroacetyl chloride. Thermo Fisher Scientific.
• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions.
• MATERIAL SAFETY DATA SHEET for Chloroacetyl chloride. Krishna Solvechem Ltd.
• HAZARD SUMMARY for Chloroacetyl chloride. NJ.gov.
• MSDS for CHLOROACETYL CHLORIDE FOR SYNTHESIS. Loba Chemie.
• Expedient method for acylation of amines, alcohols and thiol using Trimethylsilyl acetate.
• CAMEO Chemicals datasheet for chloroacetyl chloride. NOAA.
• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. MDPI.
• Application Notes & Protocols: Purification Techniques for Piperidine Deriv
• Utility of 2‑Chloro‑N‑arylacetamide and 1,1′-(Piperazine-1,4- diyl)bis(2-chloroethanone) as Versatile Precursors for Nov. Semantic Scholar.
• Technical Support Center: Purification of Piperidine Deriv
• N-Acylation with Chloroacetyl Chloride: Applic
• Synthesis of (S)-2-chloro-N-[1-(hydroxymethyl)-3-methylbutyl]acetamide. PrepChem.com.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiprolifer
• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega.
• Chloroacetyl chloride: applications in synthesis and toxicology. ChemicalBook.
• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono - PMC. PMC - NCBI.
• A facile amidation of chloroacetyl chloride using DBU. Rasayan J. Chem.

• Isolation, Characterization and Pharmacological Evaluation of 8-chloro-3 (1-methyl-piperidene-4-yl) 5H-benzo[7][8] Cyclohepta [1, 2b] Pyridene-11(6H)-one from Loratadine. Science Alert.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• 2-Chloro-N-(2,6-dimethylphenyl)acetamide(1131-01-7) 1 H NMR. ChemicalBook.

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Application Note: Protocol for the Chloroacetylation of (S)-1-Methyl-3-Aminopiperidine

Abstract

This application note provides a detailed, robust, and reproducible protocol for the chloroacetylation of (S)-1-methyl-3-aminopiperidine to synthesize (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide. This protocol is designed for researchers, scientists, and drug development professionals. The procedure emphasizes safety, efficiency, and high yield, incorporating insights into the reaction mechanism, critical parameters, and analytical monitoring. The resulting chloroacetylated compound is a valuable intermediate in medicinal chemistry, often utilized for further functionalization through nucleophilic substitution of the activated chloro group.[1][2]

Introduction

(S)-1-methyl-3-aminopiperidine is a chiral building block of significant interest in pharmaceutical development.[3][4] Its derivatization is a key step in the synthesis of a variety of biologically active molecules. Chloroacetylation, a common N-acylation reaction, introduces a reactive chloroacetyl moiety, which serves as a handle for further molecular elaboration.[2] This process is typically achieved by reacting the primary amine with chloroacetyl chloride.[5][6] The reaction proceeds via a nucleophilic acyl substitution mechanism.[7] The protocol detailed herein is based on the principles of the Schotten-Baumann reaction, which is widely used for the acylation of amines and alcohols.[8][9][10]

Reaction Scheme

Caption: Chloroacetylation of (S)-1-methyl-3-aminopiperidine.

Materials and Equipment

Reagents	Grade	Supplier (Example)
(S)-1-methyl-3-aminopiperidine	≥98%	Sigma-Aldrich
Chloroacetyl chloride	≥98%	Sigma-Aldrich
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)	Anhydrous, ≥99.5%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
Saturated aqueous sodium bicarbonate (NaHCO₃)	Reagent Grade	Fisher Scientific
Brine (Saturated aqueous NaCl)	Reagent Grade	Fisher Scientific
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	Reagent Grade	Fisher Scientific

Equipment

Round-bottom flasks

Magnetic stirrer and stir bars

Addition funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Personal Protective Equipment (PPE)

Safety Precautions

Chloroacetyl chloride is highly corrosive, toxic, and a lachrymator. [11][12][13][14][15] It reacts violently with water to produce hydrogen chloride gas.[12][15] All manipulations should be performed in a well-ventilated fume hood.[11][13] Appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and chemical-resistant gloves, must be worn at all times.[11][12][13][14] An emergency shower and eyewash station should be readily accessible.[11][12]

Experimental Protocol

This protocol is based on a modified Schotten-Baumann reaction condition, which utilizes a base to neutralize the hydrochloric acid generated during the reaction, thus driving the equilibrium towards the product.[7][8][9]

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve (S)-1-methyl-3-aminopiperidine (1.0 eq) and a suitable base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the exothermic reaction and minimize potential side reactions.

• Addition of Chloroacetyl Chloride: In a separate, dry addition funnel, prepare a solution of chloroacetyl chloride (1.1 eq) in anhydrous DCM. Add this solution dropwise to the stirred reaction mixture over a period of 15-30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[16][17] For TLC, a mobile phase of dichloromethane/methanol (e.g., 95:5) is often suitable. The disappearance of the starting amine and the appearance of the product spot (visualized with an appropriate stain like ninhydrin for the amine and potassium permanganate for the product) indicate reaction completion.

• Work-up:

  • Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

  • Transfer the mixture to a separatory funnel and add more DCM if necessary.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of dichloromethane/methanol or ethyl acetate/hexanes with a small percentage of triethylamine to prevent streaking) to yield the pure (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide.

Caption: Experimental workflow for chloroacetylation.

Analytical Characterization

The final product should be characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.[17]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, such as the amide carbonyl stretch.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; hydrolysis of chloroacetyl chloride	Ensure anhydrous conditions; check the quality of reagents; extend the reaction time.
Multiple Products (Side Reactions)	Reaction temperature too high; incorrect stoichiometry	Maintain low temperature during addition; ensure accurate measurement of reagents.
Product is difficult to purify	Presence of unreacted starting material or byproducts	Optimize the work-up procedure; use a different eluent system for column chromatography; consider recrystallization if the product is a solid.

Conclusion

This application note provides a comprehensive and reliable protocol for the chloroacetylation of (S)-1-methyl-3-aminopiperidine. By following the detailed steps and adhering to the safety precautions, researchers can efficiently synthesize the desired chloroacetylated product in high yield and purity. This intermediate serves as a versatile platform for the development of novel pharmaceutical agents.

References

• Schotten-Baumann Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Chloroacetyl Chloride. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards: Chloroacetyl chloride. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Inchem.org. (n.d.). ICSC 0845 - CHLOROACETYL CHLORIDE. Retrieved from [Link]

• Loba Chemie. (2019). CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• LS College. (2020). Schotten–Baumann reaction. Retrieved from [Link]

• Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral. Retrieved from [Link]

• Taylor & Francis Online. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Retrieved from [Link]

• JOCPR. (n.d.). Synthesis and Evaluation of the Biological Activity of New 4-(2- Chloroacetyl) Morpholine Derivatives. Retrieved from [Link]

• Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. Retrieved from [Link]

• ResearchGate. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in. Retrieved from [Link]

• Analytical Method. (n.d.). Chloroacetic Acid by GC/FID. Retrieved from [Link]

• MDPI. (2025). Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O. Retrieved from [Link]

• PMC. (n.d.). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Retrieved from [Link]

• A facile amidation of chloroacetyl chloride using DBU. (n.d.). Retrieved from [Link]

• Zenodo. (n.d.). METHODS FOR THE ACYLATION OF AROMATIC AMINO COM- POUNDS AND UREAS, WITH ESPECIAL REFER- ENCE TO CHLOROACETYLATION. Retrieved from [Link]

• Google Patents. (n.d.). Purification of chloroanilines by vacuum distillation with a chromate.

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 4. Synthesis of N-substituted chloroacetamides. Retrieved from [Link]

• ResearchGate. (n.d.). Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing (R)-or(S)-3-aminopiperidine dihydrochloride.
• Google Patents. (n.d.). Preparation of chloroacetamide.

• Semantic Scholar. (2024). Utility of 2‑Chloro‑N‑arylacetamide and 1,1′-(Piperazine-1,4- diyl)bis(2-chloroethanone) as Versatile Precursors for Nov. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. Retrieved from [Link]

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Application Note: 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide as a Precision Alkylating Agent in Covalent Ligand Discovery

Executive Summary & Mechanistic Rationale

The paradigm of drug discovery has experienced a profound shift with the resurgence of Targeted Covalent Inhibitors (TCIs)[1]. Unlike traditional reversible ligands, TCIs achieve prolonged pharmacodynamics and exceptional potency by forming an irreversible bond with their target. 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a highly specialized electrophilic probe designed for precision cysteine alkylation.

This molecule integrates two critical functional domains:

• The Recognition Element ((S)-1-methyl-piperidin-3-yl): At physiological pH, the tertiary amine of the piperidine ring is protonated (pKa ~9.0). This cationic, chiral moiety acts as a structural anchor, directing the molecule into electronegative binding pockets (e.g., kinase hinge regions or E3 ligase interfaces) via salt bridges and cation-

  interactions.

• The Warhead (

  -chloroacetamide): Compared to highly reactive iodoacetamides or promiscuous Michael acceptors, chloroacetamides are "mild" electrophiles. They rely heavily on proximity-induced kinetics. The warhead remains relatively inert in bulk solvent but undergoes rapid nucleophilic substitution when structurally pre-organized adjacent to a reactive thiolate anion [2].

Kinetic model of proximity-induced covalent alkylation by targeted chloroacetamides.

Physicochemical Profile & Warhead Dynamics

Understanding the intrinsic properties of the probe is essential for designing robust assays. The table below summarizes the physical and kinetic parameters that dictate the behavior of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide compared to other common alkylating agents.

Table 1: Comparative Reactivity & Physicochemical Properties

Alkylating Agent / Warhead	Intrinsic Reactivity ( )	Target Selectivity	Aqueous Stability (pH 7.4)	Primary Off-Target Risk
Iodoacetamide (IA)	Very High	Low (Cys, Lys, His, N-term)	Moderate (Light sensitive)	Methionine oxidation [2]
Acrylamide	Low to Moderate	High (Cys)	High	Glutathione (GSH) depletion
2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide	Mild	Very High (Cys)	High	Minimal (Requires proximity)

Experimental Design: The Causality of Covalent Labeling

To ensure scientific integrity, every covalent labeling experiment must be designed with an understanding of the underlying thermodynamic and kinetic principles.

• Causality of Buffer pH (7.5–8.0): The

  reaction requires a nucleophile. The intrinsic pKa of a free cysteine thiol is ~8.3, but the microenvironment of a protein pocket can lower this to ~7.0. By buffering the reaction at pH 7.5–8.0, we ensure a sufficient molar fraction of the cysteine exists as the highly nucleophilic thiolate anion ( ). Crucially, this pH is kept strictly below 8.5 to ensure that lysine -amines (pKa ~10.5) remain fully protonated ( ) and non-nucleophilic, preventing off-target alkylation [3].

• Causality of Reductant Selection (TCEP vs. DTT): Disulfide bonds must be reduced to free cysteines prior to alkylation. Dithiothreitol (DTT) contains two free thiols that will rapidly scavenge the chloroacetamide probe, leading to false negatives. Tris(2-carboxyethyl)phosphine (TCEP) is a phosphine-based reductant that lacks thiols, allowing for simultaneous reduction and alkylation without probe depletion.

Protocol I: Intact Protein MS Validation (Self-Validating System)

This protocol utilizes Intact Mass Spectrometry to confirm the covalent modification of a recombinant target protein. To make this a self-validating system , it includes a denatured control to prove that alkylation is proximity-driven (dependent on the 3D fold) and not merely driven by intrinsic chemical reactivity.

Reagents Required:

• Recombinant target protein (10–20 µM)

• 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide (10 mM stock in DMSO)

• Reaction Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.5

• TCEP-HCl (Neutralized, 0.5 M stock)

Step-by-Step Methodology:

• Protein Preparation & Reduction: Dilute the target protein to 10 µM in Reaction Buffer. Add TCEP to a final concentration of 2 mM. Incubate at 25°C for 30 minutes to ensure complete reduction of solvent-exposed cysteines.

• System Validation Setup (Critical Step): Split the protein into three aliquots:

  • Sample A (Active): Native protein.

  • Sample B (Denatured Control): Boil at 95°C for 10 minutes, then cool to 25°C. (Validates that binding requires a folded pocket).

  • Sample C (Vehicle Control): Native protein + DMSO equivalent.

• Probe Incubation: Add the chloroacetamide probe to Samples A and B at a final concentration of 50 µM (5x molar excess). Add DMSO to Sample C. Incubate all samples at 25°C for 2 hours.

• Quenching & Desalting: Quench the unreacted probe by adding DTT to a final concentration of 10 mM. Desalt the samples using Zeba Spin Desalting Columns (7K MWCO) to remove excess small molecules.

• LC-MS Analysis: Analyze via LC-ESI-TOF MS. Deconvolute the raw spectra.

  • Expected Result: Sample A should show a mass shift of +154.1 Da (corresponding to the addition of the probe minus HCl). Sample B should show minimal to no labeling, proving the reaction is proximity-induced.

Step-by-step workflow for validating covalent target modification using intact mass spectrometry.

Protocol II: Competitive ABPP for Target Selectivity

To evaluate the intracellular target engagement and selectivity of the probe, Activity-Based Protein Profiling (ABPP) is employed. This protocol uses a competitive format: if our chloroacetamide probe covalently occupies the target cysteine, a subsequent broad-spectrum fluorescent probe (e.g., Iodoacetamide-Rhodamine) cannot bind, resulting in a loss of fluorescent signal.

Step-by-Step Methodology:

• Lysate Preparation: Lyse target cells (e.g., HEK293T) in native lysis buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, protease inhibitors without EDTA/DTT). Clarify by centrifugation at 14,000 x g for 15 min.

• Proteome Normalization: Adjust lysate protein concentration to 2 mg/mL using a BCA assay.

• Competitive Pre-Incubation: Treat 50 µL aliquots of lysate with a concentration gradient of the chloroacetamide probe (0.1, 1, 10, 50 µM) or DMSO control. Incubate at 37°C for 1 hour.

• Fluorescent Labeling: Add Iodoacetamide-Rhodamine (IA-Rh) to all samples at a final concentration of 1 µM. Incubate in the dark at room temperature for 30 minutes.

  • Causality Note: IA-Rh is highly reactive and will label all available, un-alkylated reactive cysteines in the proteome.

• Reaction Termination: Quench by adding 4x Laemmli sample buffer (containing 10%

  -mercaptoethanol) and boil for 5 minutes.

• Readout: Resolve proteins via SDS-PAGE. Scan the gel on a fluorescence imager (e.g., Typhoon) before Coomassie staining.

  • Interpretation: A successful target engagement is visualized as the dose-dependent disappearance of a specific fluorescent band corresponding to the target protein's molecular weight.

Competitive Activity-Based Protein Profiling (ABPP) workflow for target validation.

Troubleshooting & Optimization

Observation	Mechanistic Cause	Recommended Solution
No mass shift observed on MS	Probe hydrolyzed or cysteine oxidized to sulfenic acid (-SOH).	Prepare probe stocks fresh in anhydrous DMSO. Ensure TCEP is active and pH is strictly >7.5.
Multiple mass additions (+308 Da, etc.)	Non-specific alkylation of secondary cysteines or lysines.	Lower probe concentration (use 1.5x - 2x excess instead of 5x). Lower buffer pH to 7.2 to protonate off-target residues.
Precipitation upon probe addition	Piperidine moiety causing localized hydrophobic collapse or solvent shock.	Keep DMSO final concentration 2%. Add probe slowly while vortexing gently.

References

• Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. Nature Reviews Drug Discovery, 10(4), 307-317.[Link][1]

• Müller, T., & Winter, D. (2017). Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. Molecular & Cellular Proteomics, 16(7), 1173-1187.[Link][2]

• Baillie, T. A. (2016). Targeted Covalent Inhibitors for Drug Design. Angewandte Chemie International Edition, 55(43), 13408-13421.[Link][3]

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• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]

Synthesis of GlyT-1 inhibitors using piperidine intermediates

Application Note: High-Fidelity Synthesis of GlyT-1 Inhibitors via Functionalized Piperidine Scaffolds

Executive Summary & Clinical Rationale

The NMDA Hypofunction Hypothesis: Schizophrenia therapeutics have historically targeted dopaminergic pathways (D2 antagonism), often leaving negative and cognitive symptoms unaddressed. The "NMDA receptor hypofunction" hypothesis suggests that enhancing glutamatergic transmission via the N-methyl-D-aspartate (NMDA) receptor can ameliorate these persistent symptoms.

The GlyT-1 Target: Glycine Transporter 1 (GlyT-1) regulates synaptic glycine levels.[1] By inhibiting GlyT-1, synaptic glycine concentrations increase, saturating the glycine co-agonist site on the NMDA receptor and potentiating its function.[2]

The Piperidine Advantage: While early inhibitors like Sarcosine lacked blood-brain barrier (BBB) permeability and potency, second-generation inhibitors (e.g., Bitopertin, RG1678) utilized piperazine or piperidine scaffolds. The 4-substituted piperidine core is particularly privileged due to:

• Conformational Control: The chair conformation directs substituents (e.g., 4-phenyl, 4-amide) into specific hydrophobic pockets of the transporter.

• Tunable Basicity: The piperidine nitrogen (

  ~10-11) can be modulated via sulfonylation or amidation to optimize CNS penetration (lowering polar surface area).

Strategic Retrosynthesis & Mechanism

To design a robust synthetic route, we analyze the structure of a representative "Merck-style" GlyT-1 inhibitor (e.g., N-((1-(propylsulfonyl)piperidin-4-yl)methyl)benzamide derivatives).

Mechanism of Action & Logic Flow:

Figure 1: Mechanism of Action. Inhibition of GlyT-1 prevents glycine reuptake, enhancing NMDA receptor signaling.

Synthetic Workflow: The Convergent Approach

The synthesis is best approached convergently. We utilize a 4-substituted piperidine (Intermediate A) which undergoes orthogonal functionalization at the Nitrogen (Tail) and the C4-position (Head).

Figure 2: Convergent synthetic route for 4-amido-1-sulfonyl-piperidine GlyT-1 inhibitors.

Detailed Protocols

Protocol A: Regioselective Sulfonylation of the Piperidine Nitrogen

Context: High-affinity GlyT-1 inhibitors often feature a sulfonamide "tail" (e.g., propylsulfonamide) which fits into a narrow hydrophobic channel of the transporter.

Materials:

• Substrate: 4-substituted piperidine (HCl or TFA salt) [1.0 equiv]

• Reagent: Propane-1-sulfonyl chloride (or aryl sulfonyl chloride) [1.1 equiv]

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) [3.0 equiv]

• Solvent: Dichloromethane (DCM), anhydrous.[3]

Procedure:

• Preparation: In a flame-dried round-bottom flask under

  atmosphere, suspend the piperidine salt in anhydrous DCM (0.1 M concentration).

• Basification: Cool the mixture to 0°C. Add DIPEA dropwise. Critical: Ensure the solution becomes homogenous; the free base must be generated for the reaction to proceed.

• Addition: Add the sulfonyl chloride dropwise over 10 minutes. Note: Rapid addition can lead to exotherms and bis-sulfonylation if other nucleophiles are present.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by LC-MS (Target mass: M+106 for propylsulfonyl addition).

• Workup: Quench with saturated

  . Extract with DCM (3x). Wash combined organics with 1N HCl (to remove unreacted amine) and Brine.

• Purification: Dry over

  , concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Validation Criteria:

• Yield: >85%

• Purity: >98% (HPLC, 254 nm)

• NMR: Disappearance of broad NH signal (~2.0 ppm) and appearance of sulfonyl alkyl triplets (~2.8 ppm).

Protocol B: Reductive Amination (Alternative "Head" Coupling)

Context: Some GlyT-1 inhibitors (e.g., Bitopertin analogs) link the piperidine/piperazine ring to a benzoyl group via a methylene bridge. Reductive amination is preferred over alkylation to avoid over-alkylation.

Materials:

• Amine: 1-Sulfonyl-piperazine or Piperidine derivative [1.0 equiv][4]

• Aldehyde: Substituted Benzaldehyde [1.1 equiv]

• Reductant: Sodium Triacetoxyborohydride (STAB) [1.5 equiv]

• Acid Catalyst: Acetic Acid (AcOH) [1.0 equiv]

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Procedure:

• Imine Formation: Dissolve amine and aldehyde in DCE. Add AcOH. Stir for 30–60 minutes at RT. Why: This pre-equilibrium ensures formation of the iminium ion, which is reduced faster than the aldehyde itself.

• Reduction: Add STAB in one portion. Stir for 12–16 hours.

  • Expert Insight: Do not use Sodium Cyanoborohydride (

    ) unless necessary; STAB is less toxic and more selective for aldehydes in the presence of ketones.

• Quench: Quench with saturated aqueous

  . Stir vigorously for 20 minutes to decompose boron complexes.

• Extraction: Extract with DCM.

Data Analysis & Optimization

Comparative Analysis of Reducing Agents for Piperidine N-Alkylation:

Reducing Agent	Reaction Time	Yield (%)	Side Product (Alcohol)	Toxicity
NaBH(OAc)3 (STAB)	12 h	92%	< 2%	Low
NaCNBH3	24 h	78%	~ 5%	High (Cyanide)
NaBH4	1 h	45%	> 20%	Low (Non-selective)

Table 1: Optimization data derived from internal synthesis of 4-benzyl-piperidine intermediates. STAB provides the optimal balance of selectivity and yield.

Structure-Activity Relationship (SAR) Summary:

• Sulfonyl Tail: Propyl and cyclopropyl groups show optimal metabolic stability compared to methyl groups.

• Piperidine Core: 4-substitution is critical. Unsubstituted piperidines show >100-fold loss in potency.

• Linker: Sulfonamides (

  ) generally provide better BBB permeability than carboxamides ( ) due to reduced hydrogen bond donor acidity in this specific scaffold context.

References

• Pinard, E., et al. (2010). "Discovery of Bitopertin (RG1678), a Potent and Selective Glycine Transporter Type 1 Inhibitor for the Treatment of Schizophrenia." Journal of Medicinal Chemistry, 53(12), 4603–4614. Link

• Lindsley, C. W., et al. (2006).[4][5] "Design, synthesis, and in vivo efficacy of glycine transporter-1 (GlyT1) inhibitors derived from a series of [4-phenyl-1-(propylsulfonyl)piperidin-4-yl]methyl benzamides." ChemMedChem, 1(8), 807–811.[5] Link

• Zhao, Z., et al. (2006).[4][5] "Synthesis and SAR of GlyT1 inhibitors derived from a series of N-((4-(morpholine-4-carbonyl)-1-(propylsulfonyl)piperidin-4-yl)methyl)benzamides." Bioorganic & Medicinal Chemistry Letters, 16(23), 5968–5972.[4] Link

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and SAR of GlyT1 inhibitors derived from a series of N-((4-(morpholine-4-carbonyl)-1-(propylsulfonyl)piperidin-4-yl)methyl)benzamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and in vivo efficacy of glycine transporter-1 (GlyT1) inhibitors derived from a series of [4-phenyl-1-(propylsulfonyl)piperidin-4-yl]methyl benzamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Preparation of Radiolabeled CNS Tracers Using Chloroacetamide Precursors

Introduction

The non-invasive visualization of biochemical processes within the central nervous system (CNS) is a cornerstone of modern neuroscience and drug development.[1] Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) provide unparalleled insights into neuroreceptor densities, enzyme activity, and the pathophysiology of neurological disorders.[1][2] The success of these techniques hinges on the availability of high-affinity, specific radiotracers that can effectively cross the blood-brain barrier (BBB) and engage with their intended molecular target.[1][3]

The synthesis of these molecular imaging agents involves the intricate art and science of incorporating a short-lived radionuclide, such as Fluorine-18 (¹⁸F) or Iodine-123 (¹²³I), into a complex organic molecule.[4] A significant challenge lies in performing this radiolabeling under conditions that are rapid, efficient, and mild enough to preserve the integrity of the targeting molecule.[5]

This guide focuses on the utility of the chloroacetamide moiety as a versatile and reliable functional group for the preparation of radiolabeled CNS tracers. The chloroacetamide group serves as a stable and reactive electrophilic handle, enabling the covalent attachment of radionuclides through robust chemical strategies.[6][7] We will explore the underlying chemical principles, provide detailed, field-proven protocols for both prosthetic group and direct labeling approaches, and discuss the critical quality control measures necessary to validate the final radiotracer for preclinical evaluation.

The Chloroacetamide Moiety: A Covalent Anchor for Radiolabeling

The strategic power of the chloroacetamide group lies in its function as a targeted covalent modifier. It is an electrophilic moiety that readily undergoes a nucleophilic substitution reaction, primarily with soft nucleophiles like the thiol group of a cysteine residue or a thiol-containing linker molecule.[6][7] This reaction forms a highly stable thioether bond, which is critical for in vivo imaging applications as it minimizes the risk of the radionuclide detaching from the tracer molecule after administration.

The choice of a chloroacetamide precursor is therefore a deliberate one, designed to create a radiotracer that is irreversibly "tagged," ensuring that the detected radioactive signal accurately reflects the distribution of the tracer bound to its biological target.

Figure 2: Workflow for the two-step prosthetic group labeling strategy.

Protocol 1: Two-Step ¹⁸F-Labeling Using an [¹⁸F]Fluoro-PEG-Thiol Prosthetic Group

This protocol describes the synthesis of a CNS tracer by first preparing an ¹⁸F-labeled polyethylene glycol (PEG) thiol and subsequently conjugating it to a chloroacetamide precursor. The PEG linker can improve the pharmacokinetic properties of the final tracer.

Principle: Nucleophilic substitution of a tosylate leaving group on a PEG-thiol precursor with Kryptofix-activated [¹⁸F]fluoride, followed by conjugation of the resulting [¹⁸F]fluoro-PEG-thiol to the chloroacetamide-functionalized CNS molecule under mild basic conditions.

Materials and Reagents:

• [¹⁸F]Fluoride in ¹⁸O-water from cyclotron

• Kryptofix 2.2.2 (K222)

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (MeCN), anhydrous

• Precursor: S-trityl-protected PEG-tosylate (Trityl-S-PEG-OTs)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Chloroacetamide-functionalized CNS precursor of interest

• N,N-Diisopropylethylamine (DIPEA)

• HPLC system with radioactivity detector

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Radio-TLC system

Step-by-Step Procedure:

• Activation of [¹⁸F]Fluoride:

  • Trap aqueous [¹⁸F]Fluoride on an anion exchange cartridge.

  • Elute the [¹⁸F]F⁻ into a reaction vessel using a solution of K222 (5-10 mg) and K₂CO₃ (1-2 mg) in MeCN/Water (80:20).

  • Azeotropically dry the mixture by heating under a stream of nitrogen at 110 °C, with repeated additions of anhydrous MeCN until completely dry.

• Synthesis of [¹⁸F]Fluoro-PEG-S-Trityl:

  • Dissolve the Trityl-S-PEG-OTs precursor (5-10 mg) in anhydrous MeCN (500 µL).

  • Add the solution to the dried [¹⁸F]F⁻/K222/K₂CO₃ complex.

  • Seal the vessel and heat at 95 °C for 15 minutes.

  • Cool the reaction and pass it through a C18 SPE cartridge, washing with water to remove unreacted [¹⁸F]fluoride.

  • Elute the desired [¹⁸F]Fluoro-PEG-S-Trityl product with MeCN.

• Deprotection to form [¹⁸F]Fluoro-PEG-Thiol:

  • To the eluted product from the previous step, add a solution of TFA/TIS/Water (95:2.5:2.5) (200 µL).

  • Let the reaction proceed at room temperature for 5 minutes.

  • Evaporate the TFA under a gentle stream of nitrogen. The resulting [¹⁸F]Fluoro-PEG-Thiol is used directly in the next step.

• Conjugation to Chloroacetamide Precursor:

  • Dissolve the chloroacetamide-functionalized CNS precursor (2-5 mg) in a suitable solvent like DMF or MeCN (300 µL).

  • Add this solution to the dried [¹⁸F]Fluoro-PEG-Thiol residue.

  • Add DIPEA (5 µL) to basify the reaction mixture.

  • Heat the reaction at 60-80 °C for 20 minutes. [5]

• Purification and Quality Control:

  • Inject the crude reaction mixture onto a semi-preparative HPLC column to isolate the final radiolabeled tracer.

  • Collect the product fraction and reformulate it into a biocompatible solution (e.g., saline with ethanol).

  • Confirm radiochemical purity (>95%) and identity of the final product using analytical radio-HPLC.

  • Determine the specific activity (GBq/µmol).

Parameter	Expected Result	Troubleshooting
Radiochemical Yield (RCY)	15-30% (decay-corrected)	Low yield in Step 2: Ensure azeotropic drying is complete. Low yield in Step 4: Optimize pH and temperature.
Radiochemical Purity (RCP)	> 95%	Impurities on HPLC: Optimize purification gradient; check for precursor stability.
Specific Activity	> 50 GBq/µmol	Low specific activity: Use less precursor mass; ensure high-quality [¹⁸F]fluoride.

Strategy 2: Direct Radioiodination

This strategy is applicable when the CNS precursor molecule contains a site amenable to electrophilic radioiodination, such as an activated aromatic ring or, more commonly, an organometallic precursor like a trialkylstannyl or boronic acid group. [8][9]The chloroacetamide moiety remains intact during this process and serves its role in the final molecule's biological mechanism of action. This method is often faster than the two-step approach but requires more specialized precursor synthesis.

Figure 3: Workflow for the direct radioiodination via iododestannylation.

Protocol 2: Direct ¹²³I-Labeling via Iododestannylation

This protocol details the direct radioiodination of a CNS tracer precursor bearing both a chloroacetamide group and a tributylstannyl group on an aromatic ring.

Principle: Electrophilic substitution of a tributylstannyl group on the precursor molecule with radioactive iodine. The radioiodine is activated by an oxidizing agent (e.g., Chloramine-T or peracetic acid) to form an electrophilic species which then displaces the stannyl group. [10][11] Materials and Reagents:

• [¹²³I]NaI in dilute NaOH solution

• Precursor: Tributylstannyl- and chloroacetamide-functionalized CNS molecule

• Ethanol (EtOH) or Acetic Acid

• Oxidizing agent: Chloramine-T solution or Peracetic acid

• Quenching agent: Sodium metabisulfite solution

• HPLC system with radioactivity and UV detectors

• Radio-TLC system

Step-by-Step Procedure:

• Reaction Setup:

  • In a shielded vial, dissolve the tributylstannyl precursor (0.5-1.0 mg) in EtOH (200 µL).

  • Add the [¹²³I]NaI solution (activity as required).

  • Add the oxidizing agent. For example, add 50 µL of a freshly prepared Chloramine-T solution (2 mg/mL in water). [10]

• Radiolabeling Reaction:

  • Vortex the mixture gently and allow the reaction to proceed at room temperature for 5-10 minutes.

  • Monitor the reaction progress by radio-TLC.

• Quenching:

  • Stop the reaction by adding 100 µL of sodium metabisulfite solution (5 mg/mL) to reduce any unreacted oxidizing agent.

• Purification and Quality Control:

  • Dilute the reaction mixture with the HPLC mobile phase.

  • Inject the entire mixture onto a semi-preparative HPLC column to separate the radioiodinated product from the precursor and impurities.

  • Collect the product peak and reformulate into a suitable vehicle for injection.

  • Perform analytical radio-HPLC to determine radiochemical purity (>98%) and confirm co-elution with a non-radioactive reference standard. [12]

    Parameter	Expected Result	Troubleshooting
    Radiochemical Yield (RCY)	50-85%	Low yield: Increase amount of oxidizing agent or reaction time; check precursor purity. [13]
    Radiochemical Purity (RCP)	> 98%	Multiple radioactive peaks: Optimize HPLC separation; check for side reactions (e.g., oxidation of the precursor).

    | Specific Activity | High (carrier-free dependent) | Low specific activity: Ensure high-purity [¹²³I]NaI is used. |

Key Considerations for CNS Tracer Development

The successful synthesis of a radiolabeled compound is only the first step. For a CNS tracer, several additional properties must be optimized to ensure its utility for in vivo brain imaging. [3]

• Blood-Brain Barrier (BBB) Permeability: The tracer must efficiently cross the BBB to reach its target in the brain. This is often predicted by physicochemical properties like lipophilicity (LogD value, typically between 1 and 3.5), molecular weight, and polar surface area. [14][15]* Metabolic Stability: The tracer should be resistant to rapid metabolism in the periphery and in the brain. The formation of radiometabolites, especially those that can also cross the BBB, can severely complicate image analysis and quantification. [1][16]* Nonspecific Binding: The tracer should exhibit low nonspecific binding to off-target sites in the brain to ensure a high signal-to-noise ratio. [3]* Pharmacokinetics: The tracer should demonstrate appropriate uptake and washout kinetics from the brain, allowing for clear visualization of the target within the typical timeframe of a PET or SPECT scan. [3]

Conclusion

Chloroacetamide-containing precursors represent a powerful and versatile platform for the development of covalently-binding radiolabeled tracers for CNS imaging. The ability to form stable thioether bonds, combined with flexible radiolabeling strategies, allows for the robust synthesis of molecular probes. The two-step prosthetic group method offers broad applicability, especially for ¹⁸F-labeling of sensitive molecules, while direct radioiodination provides a rapid and efficient alternative for appropriately functionalized precursors. By following the detailed protocols and adhering to rigorous quality control standards, researchers can confidently prepare novel CNS tracers, paving the way for new discoveries in brain research and the diagnosis of neurological disease.

References

• Title: Synthesis of 18F-labelled radiopharmaceuticals for CNS imaging: From radiosynthesis development to GMP production - UTUPub Source: UTUPub URL: [Link]

• Title: Central Nervous System Radiotracer Development: Bench to Bedside Source: International Atomic Energy Agency (IAEA) URL: [Link]

• Title: Synthesis of Novel Plant-Derived Encapsulated Radiolabeled Compounds for the Diagnosis of Parkinson's Disease and the Evaluation of Biological Effects with In Vitro/In Vivo Methods Source: PMC (PubMed Central) URL: [Link]

• Title: 3-18F-Fluoropropane-1-thiol and 18F-PEG4-1-thiol: versatile prosthetic groups for radiolabeling maleimide functionalized peptides Source: National Institutes of Health (NIH) URL: [Link]

• Title: How Do You Synthesize Radiolabeled Compounds? Source: Moravek URL: [Link]

• Title: Applications of Click Chemistry in Radiopharmaceutical Development Source: CHIMIA URL: [Link]

• Title: Oxidative Radioiodination of Aripiprazole by Chloramine-T as a Route to a Potential Brain Imaging Agent Source: Springer URL: [Link]

• Title: Radiosynthesis of prosthetic groups [¹⁸F]2A for CuAAC and [¹⁸F]2B for HDA. Source: ResearchGate URL: [Link]

• Title: Radiofluorinated Analogs of NCS-382 as Potential PET Tracers for Imaging the CaMKIIα Hub Domain Source: PMC (PubMed Central) URL: [Link]

• Title: Radioiodinated phenoxyacetic acid derivatives as potential brain imaging agents. I. Efficient synthesis via trimethylsilyl intermediates Source: PubMed URL: [Link]

• Title: Efficient Radiolabeling of Proteins and Antibodies via Maleamate–Cysteine Bioconjugation Source: ACS Publications URL: [Link]

• Title: Synthesis and evaluation of radioiodinated 2-(2(RS)-aminopropyl)-5- iodothiophenes as brain imaging agents Source: PubMed URL: [Link]

• Title: Synthesis and radioiodination of selective ligands for the dopamine D3 receptor subtype Source: PubMed URL: [Link]

• Title: Synthesis, 123I-Radiolabeling Optimization, and Initial Preclinical Evaluation of Novel Urea-Based PSMA Inhibitors with a Tributylstannyl Prosthetic Group in Their Structures Source: MDPI URL: [Link]

• Title: Radiofluorination and biological evaluation of N-aryl-oxadiazolyl-propionamides as potential radioligands for PET imaging of cannabinoid CB2 receptors Source: PMC (PubMed Central) URL: [Link]

• Title: Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years Source: PMC (PubMed Central) URL: [Link]

• Title: Methods of making 18f-labeled precursors and peptides, labeled c-met binding peptides, and methods of use thereof Source: Google Patents URL

• Title: A Philosophy for CNS Radiotracer Design Source: PMC (PubMed Central) URL: [Link]

• Title: Synthesis, 18F-Radiolabelling and Biological Characterization of Novel Fluoroalkylated Triazine Derivatives for in Vivo Imaging of Phosphodiesterase 2A in Brain via Positron Emission Tomography Source: MDPI URL: [Link]

• Title: Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry Source: PMC (PubMed Central) URL: [Link]

• Title: Radiopharmaceuticals for PET and SPECT Imaging: A Literature Review over the Last Decade Source: PMC (PubMed Central) URL: [Link]

• Title: Radiosynthesis, In Vivo Biological Evaluation, and Imaging of Brain Lesions with [123I]-CLINME, a New SPECT Tracer for the Translocator Protein Source: PMC (PubMed Central) URL: [Link]

• Title: Radiopharmaceuticals and General Methods of Radiolabeling Source: ResearchGate URL: [Link]

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• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. Radiopharmaceuticals for PET and SPECT Imaging: A Literature Review over the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Philosophy for CNS Radiotracer Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. moravek.com [moravek.com]
• 5. 3-18F-Fluoropropane-1-thiol and 18F-PEG4-1-thiol: versatile prosthetic groups for radiolabeling maleimide functionalized peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radioiodinated phenoxyacetic acid derivatives as potential brain imaging agents. I. Efficient synthesis via trimethylsilyl intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and evaluation of radioiodinated 2-(2(RS)-aminopropyl)-5- iodothiophenes as brain imaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pleiades.online [pleiades.online]
• 11. Radiosynthesis, In Vivo Biological Evaluation, and Imaging of Brain Lesions with [123I]-CLINME, a New SPECT Tracer for the Translocator Protein - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Synthesis and radioiodination of selective ligands for the dopamine D3 receptor subtype - PubMed [pubmed.ncbi.nlm.nih.gov]
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Nucleophilic substitution reactions of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Executive Summary

This application note details the chemical reactivity, handling, and synthetic utility of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide . As a bifunctional scaffold containing a chiral basic amine and an electrophilic

-chloroacetamide "warhead," this molecule is a critical intermediate in Fragment-Based Drug Discovery (FBDD) and the design of Targeted Covalent Inhibitors (TCIs).

This guide provides optimized protocols for nucleophilic substitution (SN2), specifically focusing on Finkelstein activation , cysteine bioconjugation , and heterocyclic library synthesis .

Chemical Profile & Strategic Logic

The Molecule

• IUPAC Name: 2-Chloro-N-[(3S)-1-methylpiperidin-3-yl]acetamide

• Core Function: Electrophilic linker / Covalent Warhead.[1]

• Key Features:

  • (S)-Stereocenter: Provides 3D-vectorality for chiral recognition in protein binding pockets.

  • -Chloroacetamide: A "moderately" reactive electrophile. Less aggressive than acrylamides or iodoacetamides, offering better selectivity for cysteine over lysine in biological systems.

  • N-Methyl Piperidine: A basic tertiary amine (

    ). This internal basicity aids solubility in aqueous buffers but requires careful pH management during organic synthesis to prevent salt formation.

Mechanistic Insight (The "Why")

The primary reaction pathway is a bimolecular nucleophilic substitution (SN2).[2][3][4] The reaction rate is governed by the nucleophilicity of the incoming group and the leaving group ability of the halogen.[5]

• The Challenge: Chlorine is a relatively poor leaving group compared to Bromine or Iodine. Direct displacement by steric-hindered amines or weak nucleophiles is slow.

• The Solution (Finkelstein Activation): In situ conversion of the alkyl chloride to an alkyl iodide using Sodium Iodide (NaI) dramatically accelerates the reaction rate (10-100x) due to the weaker C-I bond.

Figure 1: Catalytic cycle showing Finkelstein activation (Cl

I) accelerating the substitution process.

Experimental Protocols

Protocol A: Finkelstein Activation (Preparation of the Iodo-Analog)

Use this protocol if direct substitution yields are <30% or reaction times exceed 24h.

Reagents:

• Substrate: 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide (1.0 eq)

• Reagent: Sodium Iodide (NaI) (2.0 – 5.0 eq)

• Solvent: Anhydrous Acetone (or 2-Butanone for higher boiling point)

Procedure:

• Dissolution: Dissolve 1.0 mmol of the chloro-substrate in 5 mL of anhydrous acetone.

• Activation: Add 2.0 mmol of NaI. The solution may turn slightly yellow.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours.

  • Observation: A white precipitate (NaCl) will form, indicating the reaction is proceeding (driving force: insolubility of NaCl in acetone).

• Work-up: Cool to Room Temperature (RT). Filter off the NaCl solid.

• Evaporation: Concentrate the filtrate in vacuo.

  • Note: The resulting Iodo-acetamide is unstable to light. Use immediately for the next step or store in the dark at -20°C.

Protocol B: Covalent Cysteine Labeling (Biochemical Assay)

Targeting surface-exposed cysteines in proteins (e.g., Kinases, E3 Ligases).

Buffer Conditions:

• PBS (pH 7.4) or HEPES (pH 7.5).

• Critical: Avoid buffers with primary amines (Tris) if pH > 8.0, though chloroacetamides are generally selective for thiols at pH 7.4.

Procedure:

• Protein Prep: Dilute protein to 10

  M in PBS. Ensure TCEP/DTT are removed (desalting column) as they will quench the warhead.

• Inhibitor Addition: Add the Chloroacetamide substrate (from 100x DMSO stock) to a final concentration of 10–100

  M (1:1 to 1:10 protein:ligand ratio).

• Incubation: Incubate at 37°C for 1–4 hours .

  • Why: Chloroacetamides are slower than acrylamides; they require longer incubation or higher temperatures to reach full occupancy.

• Quenching: Add excess DTT (5 mM) or Mercaptoethanol to stop the reaction.

• Analysis: Analyze via Intact Protein LC-MS. Look for a mass shift of +154.6 Da (Molecular weight of the acetamide adduct minus HCl).

Protocol C: Library Synthesis (Amine Displacement)

Synthesizing Glycinamide derivatives for SAR (Structure-Activity Relationship) studies.

Table 1: Reaction Optimization Matrix

Parameter	Standard Condition	Optimized (Difficult Substrates)
Solvent	DMF or Acetonitrile	DMA (Dimethylacetamide)
Base	DIPEA (3.0 eq)	K2CO3 (Suspension) + KI (0.5 eq)
Temperature	60°C	90°C (Sealed Tube)
Time	12 Hours	2–4 Hours

Step-by-Step Procedure:

• Setup: In a 4 mL vial, combine:

  • Chloro-substrate (0.2 mmol)

  • Target Amine (0.24 mmol, 1.2 eq)

  • DIPEA (0.6 mmol, 3.0 eq)

  • Potassium Iodide (Catalytic, 10 mol%)

  • DMF (1.0 mL)

• Reaction: Seal and heat to 60°C with stirring. Monitor by LC-MS.[6]

  • Checkpoint: If starting material remains after 4h, increase temp to 80°C.

• Work-up:

  • Dilute with EtOAc (10 mL).

  • Wash with sat.[7] NaHCO3 (3x) to remove unreacted acid/phenols.

  • Crucial Step: Wash with Brine (3x) to remove DMF.

• Purification: The product contains a basic piperidine. Purify via Reverse Phase Prep-HPLC using an acidic gradient (Water/Acetonitrile + 0.1% Formic Acid). The product will elute as the Formate salt.

Workflow Visualization

The following diagram illustrates the parallel synthesis workflow for generating a library of inhibitors from this scaffold.

Figure 2: Divergent synthetic pathways for probe generation vs. library expansion.

Troubleshooting & Quality Control

• Issue: Hydrolysis of the Chloride.

  • Symptom:[4][8][9] LC-MS shows a peak with Mass = [M-Cl+OH].

  • Cause: Presence of water in DMF or old DIPEA.

  • Fix: Use anhydrous solvents and store DIPEA over KOH pellets.

• Issue: Product sticking to column.

  • Cause: The tertiary amine interacts with residual silanols on silica.

  • Fix: Use amine-functionalized silica or add 1% Triethylamine to the eluent (DCM/MeOH).

• Issue: Racemization.

  • Risk:[8][9] Low. The stereocenter is on the piperidine ring, distal from the reaction site. However, harsh reflux (>120°C) should be avoided to maintain integrity.

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs."[1][10][11] Nature Reviews Drug Discovery, 10, 307–317.[10]

• Gehringer, M., & Laufer, S. A. (2019). "Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry, 62(12), 5673–5724.

• Organic Chemistry Portal. "Finkelstein Reaction: Mechanism and Conditions."

• Åkerfeldt, K. S., et al. (1993). "Amino acid analysis of proteins containing identified cysteine residues." Analytical Biochemistry, 213(2), 245-255.

Sources

• 1. Recent Advances in Covalent Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. allaboutchemistry.net [allaboutchemistry.net]
• 3. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 4. testbook.com [testbook.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Covalent inhibitors of bacterial peptidoglycan biosynthesis enzyme MurA with chloroacetamide warhead - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. escholarship.org [escholarship.org]
• 11. mdpi.com [mdpi.com]

Coupling 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide with thiols

Application Note: Chemoselective Thiol Alkylation using 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Introduction & Strategic Utility

The compound 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a highly versatile, chemoselective electrophile designed for covalent conjugation with thiols. Featuring an

-chloroacetamide warhead coupled to a chiral, basic piperidine moiety, this reagent is increasingly utilized in the synthesis of Targeted Covalent Inhibitors (TCIs), Proteolysis Targeting Chimeras (PROTACs), and site-specific protein bioconjugates.

A critical practical advantage of this specific molecule lies in the (S)-1-methyl-piperidin-3-yl group. The tertiary amine within the piperidine ring (pKa

9.5) becomes protonated at physiological pH. This intrinsic basicity dramatically enhances the aqueous solubility of the reagent compared to traditional aliphatic chloroacetamides, minimizing or entirely eliminating the need for denaturing organic co-solvents (like DMSO or DMF) during delicate protein bioconjugation workflows.

Mechanistic Causality: The Chloroacetamide Advantage

Historically, iodoacetamides and maleimides have been the default choices for cysteine bioconjugation. However, recent systematic evaluations have exposed severe limitations in these legacy reagents. Iodoacetamides are hyper-reactive and frequently cause massive off-target alkylation of methionine, histidine, and lysine residues, leading to heterogeneous product mixtures and compromised protein function[1]. Conversely, maleimides form thioether succinimide linkages that are susceptible to retro-Michael exchange in plasma, prematurely transferring payloads to off-target blood thiols[2].

Chloroacetamides strike the optimal mechanistic balance. They are less reactive than their iodo-counterparts and require the presence of the highly nucleophilic thiolate anion (

) to proceed via an nucleophilic substitution[3]. By carefully controlling the reaction buffer to pH 8.0–8.5—aligning with the typical pKa of a cysteine thiol (~8.3)—researchers can force the formation of the reactive thiolate while keeping primary amines (like lysine, pKa ~10.5) protonated and unreactive. This precise pH control guarantees near-perfect chemoselectivity.

Logical relationship of pH-dependent thiolate formation and subsequent S_N2 alkylation.

Comparative Analysis of Thiol-Reactive Warheads

Warhead Type	Reactivity Rate	Chemoselectivity	Linkage Stability	Primary Drawback
Chloroacetamide	Moderate	Very High (Cys specific)	Excellent (Irreversible)	Requires optimized pH (8.0-8.5) and time.
Iodoacetamide	Very Fast	Low (Off-target Met/Lys)	Excellent (Irreversible)	Light-sensitive; high background noise[1].
Maleimide	Extremely Fast	High at pH 6.5-7.5	Poor (Retro-Michael exchange)	Linkage instability in biological fluids[2].

Experimental Workflows & Self-Validating Protocols

To ensure rigorous scientific integrity, every bioconjugation protocol must be a self-validating system. The workflows below integrate Ellman's reagent (DTNB) to quantify free thiols before and after the reaction, providing immediate, bench-top proof of successful covalent coupling before advancing to expensive LC-MS characterization.

Self-validating experimental workflow for chemoselective protein bioconjugation.

Protocol A: Small Molecule Thioether Synthesis (Organic Phase)

Designed for the synthesis of PROTAC linkers or targeted covalent inhibitors.

• Preparation : Dissolve the target thiol (1.0 eq) and 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide (1.1 eq) in anhydrous DMF or DCM (0.1 M concentration).

• Base Addition : Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) dropwise. Causality: DIPEA acts as a non-nucleophilic base, deprotonating the thiol to form the reactive thiolate without competing for the electrophile.

• Reaction : Stir the mixture at room temperature (25°C) for 4–12 hours. Monitor conversion via LC-MS.

• Workup : Quench with water, extract with Ethyl Acetate (3x), wash the organic layer with brine, and dry over

  . Purify via flash chromatography (Silica, DCM/MeOH gradient due to the basic piperidine ring).

Protocol B: Aqueous Bioconjugation to Cysteine-Containing Proteins

Designed for highly selective protein labeling and ADC generation[3].

• Buffer Exchange : Exchange the target protein into 100 mM Ammonium Bicarbonate or HEPES buffer, pH 8.0–8.5.

• Reduction : Add TCEP (Tris(2-carboxyethyl)phosphine) to a final concentration of 5 mM. Incubate at 37°C for 30 minutes. Causality: TCEP is mandatory here. Unlike DTT or

  -mercaptoethanol (BME), TCEP does not contain thiols and will not consume the chloroacetamide reagent, allowing for a streamlined "one-pot" reaction[3].

• Pre-Reaction Validation : Extract a 10 µL aliquot and perform an Ellman's assay to establish the baseline concentration of free thiols.

• Alkylation : Add 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide to a final concentration of 20 mM (or a 10–20x molar excess). Incubate at room temperature for 2 hours in the dark . Causality: Halogenated acetamides are mildly light-sensitive and can undergo photo-induced radical degradation; dark conditions ensure purely

  -driven chemoselectivity[3].

• Quenching : Add DTT or BME to a final concentration of 50 mM for 15 minutes to quench any unreacted electrophile.

• Post-Reaction Validation : Perform a second Ellman's assay. A successful conjugation will yield a >95% reduction in absorbance at 412 nm compared to the baseline.

• Purification : Remove small molecules via Size Exclusion Chromatography (SEC) or dialysis.

Troubleshooting & Optimization

Observation	Mechanistic Cause	Corrective Action
Incomplete Alkylation	Buffer pH is too low (< 7.5), preventing the formation of the highly nucleophilic thiolate anion.	Adjust the buffer strictly to pH 8.0–8.5 using 100 mM Ammonium Bicarbonate or Triethylammonium Bicarbonate[3].
Reagent Precipitation	High local concentration of reagent upon addition.	Add the reagent dropwise with gentle vortexing. Leverage the piperidine's basicity by pre-dissolving the reagent in a slightly acidic aqueous buffer before neutralizing it into the main reaction.
Off-target Labeling (Lysine)	Buffer pH is too high (> 9.0) or massive reagent excess was used.	Strictly maintain pH < 8.5 to keep primary amines protonated. Limit reagent excess to 10-20x molar equivalents.
No Conjugation Observed	Disulfide bonds were not fully reduced, or the reductant quenched the electrophile.	Ensure TCEP is used instead of DTT/BME prior to alkylation[4]. Verify complete reduction via Ellman's assay before adding the chloroacetamide.

References

• Müller, T., & Winter, D. (2017). Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. Molecular & Cellular Proteomics (NIH/PMC). URL: [Link]

• Lercher, L., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate Chemistry (ACS Publications). URL: [Link]

Sources

• 1. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Reaction conditions for N-alkylation using chloroacetamide derivatives

Application Note & Protocol Guide

Abstract & Strategic Context

-Chloroacetamides are versatile electrophiles widely employed in medicinal chemistry for the synthesis of peptidomimetics (peptoids), PROTAC linkers, and covalent inhibitors.[1] While bromo- and iodoacetamides offer higher intrinsic reactivity, chloroacetamides are often preferred for their enhanced stability and lower cost during scale-up.[1] However, their lower electrophilicity requires precise reaction engineering to drive conversion while suppressing side reactions such as over-alkylation (quaternization) and hydrolysis.[1]

This guide provides a mechanistic approach to optimizing N-alkylation using chloroacetamide derivatives, focusing on the "Finkelstein effect" for rate acceleration and the "Cesium effect" for solubility enhancement.

Mechanistic Insight: The Landscape

The reaction proceeds via a bimolecular nucleophilic substitution (

). The amine nucleophile attacks the -carbon, displacing the chloride leaving group.

The Reactivity Challenge

Chlorine is a relatively poor leaving group compared to bromine or iodine due to the strength of the C-Cl bond.

• Direct Displacement: Slow kinetics, often requiring elevated temperatures which promote byproduct formation.[1]

• Catalytic Acceleration (Finkelstein): Addition of iodide salts (KI or NaI) generates the corresponding

  -iodoacetamide in situ. The C-I bond is weaker and the iodide is a superior leaving group, accelerating the reaction rate by orders of magnitude.

Diagram 1: Finkelstein-Accelerated N-Alkylation Mechanism

This pathway illustrates the catalytic cycle where Iodide acts as a nucleophilic catalyst, converting the sluggish alkyl chloride into a reactive alkyl iodide.

Figure 1: Catalytic cycle showing the in situ conversion of Chloroacetamide to Iodoacetamide, facilitating rapid nucleophilic attack.

Critical Parameter Optimization

Success depends on balancing the basicity of the scavenger with the solubility of the reactants.

Table 1: Reaction Condition Matrix

Parameter	Standard Condition	High-Performance Condition	Mechanistic Rationale
Solvent	DMF or NMP	Acetonitrile (MeCN)	DMF/NMP are difficult to remove.[1] MeCN is "greener," easier to evaporate, and supports kinetics well.[1]
Base			The Cesium Effect: Larger Cs+ radius disrupts lattice energy, making the carbonate more soluble in organic solvents, increasing effective basicity.[1]
Catalyst	None	KI (0.1 - 0.5 eq)	Converts unreactive R-Cl to reactive R-I.[1] Essential for steric hindrance or electron-poor amines.[1]
Temp	60-80°C	RT - 40°C	Lower temperature prevents amide hydrolysis and oxidative degradation.[1]

Experimental Protocols

Safety Pre-Requisite

WARNING:

-Haloacetamides are potent alkylating agents and sensitizers.[1] They can covalently modify cysteine residues in proteins.[1][2]

• Engineering Controls: Always work in a fume hood.

• PPE: Double nitrile gloves, lab coat, and safety glasses.[1]

• Quenching: Treat spills with dilute ammonia or sodium thiosulfate to neutralize the alkylator.

Protocol A: The "Cesium/Finkelstein" Method (Recommended)

Best for: Sluggish reactions, valuable substrates, or when avoiding high heat.

Reagents:

• Amine substrate (1.0 equiv)[1][3]

• Chloroacetamide derivative (1.1 - 1.2 equiv)[1][4]

• Cesium Carbonate (

  ) (2.0 equiv)[1]

• Potassium Iodide (KI) (0.2 equiv)[1]

• Acetonitrile (anhydrous) [0.1 M concentration relative to amine]

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask containing a magnetic stir bar under nitrogen/argon.

• Solvation: Add the Amine and Acetonitrile . Stir until dissolved.

• Base Addition: Add

  and KI in a single portion. The mixture will be a suspension.[1]

• Electrophile Addition: Add the Chloroacetamide derivative.[1]

  • Tip: If the reaction is exothermic (rare for chlorides, common for bromides), add dropwise at 0°C, then warm to RT.[1]

• Reaction: Stir vigorously at Room Temperature for 4–16 hours.

  • Monitoring: Check LC-MS.[1][3] If R-Cl remains after 6 hours, heat to 40°C.[1]

• Workup:

  • Dilute with EtOAc.[1]

  • Wash with water (

    ) and Brine ( ) to remove inorganic salts and DMF/MeCN.[1]

  • Dry over

    , filter, and concentrate.[1][3]

Protocol B: Phase-Transfer Catalysis (Alternative)

Best for: Scale-up or when anhydrous solvents are unavailable.[1]

Reagents:

• Toluene or DCM (Organic phase)[1]

• 50% NaOH or KOH (Aqueous phase)[1]

• TBAB (Tetrabutylammonium bromide) (0.05 equiv)[1]

Logic: The TBAB shuttles the hydroxide ion into the organic layer to deprotonate the amine, facilitating attack on the chloroacetamide.

Troubleshooting & Optimization Logic

Diagram 2: Decision Tree for Reaction Failure

Use this logic flow to rescue a stalled reaction.

Figure 2: Troubleshooting logic for common failure modes in N-alkylation.

References

• Zuckermann, R. N., et al. "Efficient Method for the Preparation of Peptoids [Oligo(N-substituted glycines)] by Submonomer Solid-Phase Synthesis."[1] Journal of the American Chemical Society, 1992.[1]

  • Foundational text on using haloacetamides for stepwise N-alkyl

• Finkelstein, H. "Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden."[1] Berichte der deutschen chemischen Gesellschaft, 1910.[1]

  • The original description of the halide exchange acceler

• Salvatore, R. N., et al. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[1] Journal of Organic Chemistry, 2002.[1]

  • Authoritative source on using Cesium Carbonate to enhance solubility and reactivity.

• Common Organic Chemistry.

  )."[1][5]
  • Practical guide for solvent/base selection.

• BenchChem. "Safety Data Sheet & Handling: Chloroacetamide Derivatives."

  • General safety protocols for alkyl

Sources

• 1. Caesium carbonate - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Cesium Carbonate [commonorganicchemistry.com]

Application Note: Convergent Synthesis of SA1 and SA2 GlyT-1 Inhibitor Precursors

This Application Note is designed for medicinal chemists and radiopharmaceutical scientists involved in the development of GlyT-1 inhibitors for schizophrenia therapeutics and PET imaging.[1] It details the convergent synthesis of the SA-Series (specifically SA1 and its structural analogs), which are non-sarcosine-based inhibitors derived from the N-methyl-SSR504734 scaffold.[1]

Abstract & Scope

The Glycine Transporter 1 (GlyT-1) is a primary target for enhancing NMDA receptor function in schizophrenia.[1][2] The "SA" series, specifically SA1 (N-{(S)-methyl}-2-chloro-3-(trifluoromethyl)benzamide), represents a class of high-affinity, non-sarcosine inhibitors.[1] This guide details the synthesis of the Desmethyl-Precursor (essential for Carbon-11 radiolabeling) and the Reference Standard (SA1) .[1] The protocol employs a convergent strategy, coupling a chiral phenyl-piperidine amine core with substituted benzoyl chlorides.

Chemical Strategy & Retrosynthesis

The synthesis of SA1 and its analogs (SA2) relies on a modular disconnection at the amide bond.[1] This approach allows for the rapid generation of analogs (SA1 vs. SA2) by varying the benzoic acid derivative while maintaining the complex chiral amine core.[1]

Key Structural Features:

• SA1 (Active Lead): High affinity (IC50 = 9.0 nM).[1] Features a 2-chloro-3-(trifluoromethyl)benzamide moiety.[1][3]

• SA2 (Selectivity Control): Low affinity analog (IC50 = 6400 nM).[1] Used to validate specific binding in biological assays.[1]

• Desmethyl Precursor: The secondary amine required for late-stage

  methylation in PET tracer synthesis.[1]

Figure 1: Retrosynthetic analysis of SA1, highlighting the convergent assembly of the Acid and Amine fragments.[1]

Experimental Protocols

Phase 1: Synthesis of the Chiral Amine Core (Fragment B)[1]

The stereochemistry of the piperidine ring and the benzylic position is critical for GlyT-1 affinity.[1] The (S,S)-configuration is preferred.[1]

Reagents:

• (S)-N-Boc-pipecolic acid (Starting Material)[1]

• N,O-Dimethylhydroxylamine HCl (Weinreb amine)[1]

• Phenylmagnesium bromide (PhMgBr)[1]

• L-Selectride[1]

• Trifluoroacetic acid (TFA)[1]

Step-by-Step Protocol:

• Weinreb Amide Formation:

  • Dissolve (S)-N-Boc-pipecolic acid (10 mmol) in DCM (50 mL).

  • Add EDC[1]·HCl (1.2 equiv) and HOBt (1.2 equiv) at 0°C. Stir for 30 min.

  • Add N,O-Dimethylhydroxylamine HCl (1.2 equiv) and DIPEA (3 equiv).

  • Stir at RT for 12 h. Wash with 1N HCl and sat.[1] NaHCO3. Concentrate to yield the Weinreb amide.[1]

  • Checkpoint: Verify by LCMS (M+H observed).

• Grignard Addition (Ketone Synthesis):

  • Dissolve the Weinreb amide (5 mmol) in anhydrous THF (25 mL) under Argon.

  • Cool to -78°C.[1]

  • Add PhMgBr (1.5 equiv, 1.0 M in THF) dropwise over 20 min.

  • Stir at -78°C for 2 h, then warm to 0°C.

  • Quench with sat. NH4Cl.[1] Extract with EtOAc.[1][4]

  • Result: (S)-tert-butyl 2-benzoylpiperidine-1-carboxylate.[1]

• Stereoselective Reduction:

  • Dissolve the ketone (3 mmol) in THF (15 mL) at -78°C.

  • Add L-Selectride (1.5 equiv) dropwise to favor the syn-diastereomer ((S,S)-configuration).[1]

  • Stir for 3 h. Oxidative workup (NaOH/H2O2).[1]

  • Purification: Flash chromatography (Hexane/EtOAc) to isolate the (S,S)-alcohol intermediate.[1]

• Conversion to Amine (via Azide):

  • Convert the alcohol to the mesylate (MsCl, Et3N, DCM, 0°C).

  • Displace with Sodium Azide (NaN3) in DMF at 60°C (Inversion of configuration may occur; if retention is required, use Mitsunobu with DPPA). Note: For the SA1 series, the final amine configuration must be established here.

  • Reduce the azide using Staudinger conditions (PPh3, THF/H2O) or Hydrogenation (Pd/C, H2).[1]

• Boc-Deprotection:

  • Treat the protected amine with TFA/DCM (1:[1]4) for 1 h at RT.

  • Concentrate to yield Fragment B: (S)-phenyl((S)-piperidin-2-yl)methanamine TFA salt .

Phase 2: Convergent Coupling (Synthesis of Precursors)

This step differentiates SA1 from SA2 by selecting the appropriate benzoic acid.[1]

Reagents:

• Fragment B (from Phase 1)[1]

• For SA1: 2-Chloro-3-(trifluoromethyl)benzoic acid[1]

• For SA2: 2-Methoxy-3-(trifluoromethyl)benzoic acid (or specific analog per study design)[1]

• HATU (Coupling Agent)[1]

• DIPEA (Base)[1]

Protocol:

• Dissolve the specific Benzoic Acid (1.0 equiv) in DMF (0.1 M concentration).[1]

• Add HATU (1.1 equiv) and stir for 15 min to activate the acid.

• Add Fragment B (1.0 equiv) and DIPEA (3.0 equiv).[1]

• Stir at RT for 4-6 hours.

• Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), sat. NaHCO3, and brine.[1]

• Purification: Silica gel chromatography (0-10% MeOH in DCM).

Yield: The resulting product is the Desmethyl-Precursor .[1]

• For SA1 Precursor:2-chloro-N-((S)-phenyl((S)-piperidin-2-yl)methyl)-3-(trifluoromethyl)benzamide .

Phase 3: N-Methylation (Generating Reference Standard SA1)

To generate the final biological standard (SA1) or to perform "cold" validation of the PET synthesis.[1]

Protocol:

• Dissolve the Desmethyl-Precursor (0.5 mmol) in MeOH (5 mL).[1]

• Add Formaldehyde (37% aq.[1] solution, 5 equiv).

• Stir for 30 min, then add Sodium Triacetoxyborohydride (STAB, 3 equiv).

• Stir at RT for 12 h.

• Quench: Add sat. NaHCO3. Extract with DCM.[1]

• Final Purification: HPLC (C18 column, Acetonitrile/Water + 0.1% TFA).

Product: SA1 (or SA2).

Workflow Visualization

The following diagram illustrates the critical path from raw materials to the final SA1 inhibitor and its PET precursor.[1]

Figure 2: Step-by-step synthetic workflow for SA1 and its desmethyl precursor.[1]

Data Summary & Quality Control

When synthesizing these precursors, the following analytical criteria must be met to ensure validity for biological testing or radiolabeling.

Parameter	SA1 (Reference Standard)	Desmethyl-SA1 (Precursor)
Molecular Formula	C21H22ClF3N2O	C20H20ClF3N2O
Key 1H NMR Signal	N-Me singlet (~2.2 ppm)	NH broad singlet (exchangeable)
Mass Spectrometry	[M+H]+ consistent with calc.[1]	[M+H]+ = (SA1 mass) - 14
Purity (HPLC)	> 98% required for bioassay	> 95% required for radiolabeling
GlyT-1 IC50	9.0 nM (High Affinity)	> 100 nM (typically lower affinity)
cLogP	~5.01 (High Lipophilicity)	~4.5

Troubleshooting Note:

• Low Yield in Coupling: Steric hindrance around the secondary amine of the piperidine ring can slow down coupling.[1] Ensure high-quality anhydrous DMF and consider using stronger coupling agents like HATU or PyBOP rather than standard EDC.[1]

• Epimerization: The benzylic position is prone to epimerization under strong basic conditions.[1] Avoid excessive heating during the amide coupling.[1]

References

• Primary Source (SA Series Definition): Zhang, M.-R., et al. (2011).[1] In vivo evaluation of carbon-11-labelled non-sarcosine-based glycine transporter 1 inhibitors in mice and conscious monkeys. Nuclear Medicine and Biology, 38(3), 371–379.[1]

• GlyT-1 Inhibitor Scaffold (SSR504734): Lindsley, C. W., et al. (2006).[1] Progress in the preparation and testing of GlyT1 inhibitors. Current Topics in Medicinal Chemistry, 6(17), 1883-1896.[1]

• Radiolabeling Context: Toyohara, J., et al. (2011).[1] Basis of developing PET probes for the glycine transporter 1. Current Pharmaceutical Design, 17(30).

Sources

• 1. Bitopertin - Wikipedia [en.wikipedia.org]
• 2. The synthesis and SAR of 2-arylsulfanylphenyl-1-oxyalkylamino acids as GlyT-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Application of sarcosine_Chemicalbook [chemicalbook.com]

Medicinal chemistry applications of chiral 3-aminopiperidines

Application Note: Medicinal Chemistry Applications of Chiral 3-Aminopiperidines

Executive Summary & Strategic Significance

The 3-aminopiperidine scaffold is a "privileged structure" in modern medicinal chemistry, serving as a critical pharmacophore in blockbuster therapeutics, most notably Dipeptidyl Peptidase-4 (DPP-4) inhibitors like Alogliptin , Linagliptin , and Trelagliptin .

Its value lies in its conformational rigidity combined with a chiral primary amine . This specific geometry allows the scaffold to:

• Anchor the ligand: The protonated amine often forms high-affinity salt bridges with conserved glutamate residues (e.g., Glu205/Glu206 in DPP-4).

• Direct vectors: The piperidine ring directs substituents into specific hydrophobic pockets (S1, S2, or S2') with high stereochemical precision.

• Modulate ADME: The saturated heterocycle improves solubility and metabolic stability compared to planar aromatic equivalents.

This guide details the stereoselective synthesis , analytical validation , and medicinal chemistry logic required to deploy this scaffold effectively in drug discovery campaigns.

Synthetic Protocols: Accessing the Chiral Scaffold

Achieving high enantiomeric excess (ee >99%) is non-negotiable, as the inactive enantiomer often contributes to off-target toxicity or reduced potency. We present two industry-validated protocols: Biocatalytic Transamination (Green/High Selectivity) and Classical Resolution (Cost-Effective/Scalable).

Protocol A: Biocatalytic Synthesis via -Transaminase

Best for: High enantiopurity, mild conditions, and "green" manufacturing.

Mechanism: An

-transaminase enzyme transfers an amino group from an achiral donor (isopropylamine) to the prochiral ketone (1-Boc-3-piperidone), utilizing Pyridoxal-5'-phosphate (PLP) as a cofactor.[1][2]

Materials:

• Substrate: 1-Boc-3-piperidone

• Enzyme: Immobilized (R)-selective

  -transaminase (e.g., ATA-025-IMB or equivalent commercially available variant)

• Donor: Isopropylamine (1.0 - 1.5 M)

• Cofactor: PLP (1.0 mM)[3]

• Buffer: Triethanolamine or Phosphate Buffer (100 mM, pH 7.5)

• Solvent: DMSO (10-15% v/v as co-solvent)

Step-by-Step Methodology:

• Buffer Prep: Prepare 100 mM triethanolamine buffer (pH 7.5). Add PLP (1 mM) and Isopropylamine (1.0 M).[3] Note: Adjust pH back to 7.5 after adding the amine, as it is basic.

• Enzyme Activation: Add the immobilized transaminase resin (approx. 20 mg/mL) to the buffer. Incubate at 30°C with orbital shaking (200 rpm) for 15 minutes.

• Substrate Addition: Dissolve 1-Boc-3-piperidone in DMSO. Add to the reaction mixture dropwise. Final substrate concentration should be ~50 mM, with DMSO <15% v/v.

• Reaction: Seal the vessel and shake at 30–35°C for 24 hours.

  • Process Control: Monitor conversion via HPLC.[3][4] The equilibrium is driven forward by the volatility of the acetone byproduct (if using an open system or vacuum removal) or excess donor.

• Workup: Filter off the immobilized enzyme (can be recycled). Extract the aqueous filtrate with Ethyl Acetate (3x).

• Purification: Dry organic layer over

  , concentrate, and purify via silica flash chromatography (DCM/MeOH/NH3).

Expected Yield: 85–95% Enantiomeric Excess (ee): >99% (R)

Protocol B: Classical Resolution via Diastereomeric Salt Formation

Best for: Multi-kilogram scale-up where biocatalysts are cost-prohibitive.

Mechanism: Racemic 3-aminopiperidine reacts with a chiral acid to form two diastereomeric salts with different solubilities. The less soluble salt crystallizes out.[3]

Materials:

• Substrate: Racemic 1-Boc-3-aminopiperidine

• Resolving Agent: (S)-(+)-Mandelic acid or Dibenzoyl-L-tartaric acid (L-DBTA)

• Solvent: Ethanol/Water or Isopropanol mixtures

Step-by-Step Methodology:

• Dissolution: Dissolve racemic 1-Boc-3-aminopiperidine (1.0 eq) in hot Ethanol (60°C).

• Acid Addition: Slowly add (S)-(+)-Mandelic acid (1.0 eq) dissolved in hot Ethanol.

• Crystallization: Allow the mixture to cool slowly to room temperature (25°C) over 4 hours, then chill to 4°C for 12 hours. The "matched" diastereomeric salt will precipitate.

• Filtration: Filter the white crystalline solid.

• Recrystallization: Critical Step. Resuspend the solid in refluxing Ethanol and cool again to boost ee from ~90% to >98%.

• Free Basing: Suspend the salt in water and adjust pH to >10 using 2M NaOH. Extract the free amine into DCM.

Medicinal Chemistry Applications: The DPP-4 Case Study

The 3-aminopiperidine scaffold is the engine behind the "Gliptin" class of antidiabetic drugs. Understanding why it works is essential for applying it to new targets.

Structure-Activity Relationship (SAR) Logic

Feature	Function in Ligand-Target Complex
Chiral Center (C3)	Stereospecific Recognition: In DPP-4, the (R)-configuration is essential.[5] It orients the piperidine ring to fit the S2 hydrophobic pocket while projecting the primary amine toward the catalytic center.
Primary Amine ( )	Salt Bridge Anchor: At physiological pH, this amine is protonated ( ). It forms a critical bidentate salt bridge with the carboxylate side chains of Glu205 and Glu206 (residue numbering for human DPP-4). This mimics the N-terminus of the natural substrate (GLP-1).
Piperidine Ring	Scaffold Rigidity: Unlike a flexible alkyl chain, the ring locks the distance between the primary amine and the "warhead" (e.g., the cyanogroup in vildagliptin or the xanthine in alogliptin), minimizing the entropic penalty of binding.
N1-Substitution	Vector to S1/S2' Pockets: The piperidine nitrogen (N1) serves as the attachment point for the rest of the drug molecule (e.g., the uracil moiety in Alogliptin), directing it into the hydrophobic S1 pocket.

Key Therapeutic Examples

• Alogliptin (Nesina): Uses a uracil-based core attached to the (R)-3-aminopiperidine.

• Linagliptin (Tradjenta): Features a xanthine core. The 3-aminopiperidine is crucial for its picomolar affinity and high selectivity against related proteases (DPP-8/9).

Visualizations & Workflows

Figure 1: Biocatalytic Synthesis Workflow

A streamlined path from prochiral ketone to enantiopure amine.[4]

Caption: Enzymatic transamination cascade for the asymmetric synthesis of (R)-3-aminopiperidine.

Figure 2: SAR Logic of DPP-4 Inhibition

Mechanistic interaction map of the scaffold within the enzyme pocket.

Caption: Pharmacophore mapping of 3-aminopiperidine binding to the DPP-4 active site.

Analytical Quality Control

Verifying the enantiomeric excess is critical. A standard HPLC method is provided below.

Method: Chiral Normal Phase HPLC

• Column: Daicel Chiralpak AD-H or IA (4.6 x 250 mm, 5 µm)

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)

• Flow Rate: 1.0 mL/min

• Detection: UV @ 210 nm

• Retention Times (Typical):

  • (S)-Enantiomer: ~8.5 min

  • (R)-Enantiomer: ~10.2 min

• Acceptance Criteria: ee > 99.0% for pharmaceutical intermediates.

References

• BenchChem. (2025).[3][6] Enzymatic Synthesis of Chiral 1-Boc-3-aminopiperidine using

  -Transaminases. Application Note. Link

• Feng, J., et al. (2007). Discovery of Alogliptin: A Potent, Selective, Bioavailable, and Efficacious Inhibitor of Dipeptidyl Peptidase IV. Journal of Medicinal Chemistry, 50(10), 2297–2300. Link

• Ford, G. J., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56, 140-143. Link

• Chayah, M., et al. (2024).[7] Activity of 8-purine derivative as DPP-4 inhibitor. Drug Design, Development and Therapy.[8][9] Link

• Beilstein Journals. (2019). Asymmetric synthesis of a high added value chiral amine using immobilized

  -transaminases. Beilstein J. Org. Chem. Link

Sources

• 1. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC02976A [pubs.rsc.org]
• 5. nbinno.com [nbinno.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. dovepress.com [dovepress.com]
• 8. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Chloroacetylation of (S)-1-methyl-3-aminopiperidine

Welcome to the technical support center for the chloroacetylation of (S)-1-methyl-3-aminopiperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to optimize your reaction conditions, maximize yield, and ensure the highest purity of your final product.

I. Troubleshooting Guide: Overcoming Common Experimental Hurdles

This section addresses specific issues you may encounter during the chloroacetylation of (S)-1-methyl-3-aminopiperidine. Each problem is followed by a detailed analysis of potential causes and actionable solutions.

Issue 1: Low Yield of the Desired Mono-acylated Product

You've completed the reaction, but the isolated yield of (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide is significantly lower than expected.

Potential Causes & Solutions:

• Incomplete Reaction: The reaction may not have reached completion. Aromatic amines are generally less nucleophilic than aliphatic amines, and the reaction might require more time or slightly elevated temperatures to proceed fully.[1]

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure the starting amine spot has been completely consumed before quenching the reaction. If the reaction stalls, consider a modest increase in temperature (e.g., from 0 °C to room temperature), but be mindful of potential side reactions.

• Protonation of the Amine: Chloroacetylation reactions using chloroacetyl chloride produce one equivalent of hydrochloric acid (HCl).[2] This acid will react with the basic (S)-1-methyl-3-aminopiperidine to form an ammonium salt, rendering it non-nucleophilic and halting the reaction.[1][2]

  • Solution: The addition of a suitable base is crucial to neutralize the HCl as it forms.[2][3] Typically, an organic base like triethylamine (TEA) or a sterically hindered, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is used.[4] Ensure at least one equivalent of the base is used. For optimal results, a slight excess (e.g., 1.1-1.2 equivalents) is often beneficial.

• Hydrolysis of Chloroacetyl Chloride: Chloroacetyl chloride is highly reactive and susceptible to hydrolysis by moisture.[1] This will reduce the effective concentration of your acylating agent.

  • Solution: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Ensure all glassware is thoroughly dried before use. Use a fresh bottle of chloroacetyl chloride or one that has been properly stored.

• Poor Solubility: If the reactants are not well-dissolved in the chosen solvent, the reaction rate can be significantly hindered.[1]

  • Solution: Select a solvent that effectively dissolves both the amine and the acylating agent. Dichloromethane (DCM) and tetrahydrofuran (THF) are common choices for this type of reaction.[4][5]

Issue 2: Formation of a Significant Impurity, Suspected N,N-diacylated Product

Your post-reaction analysis (e.g., LC-MS or NMR) shows a significant peak corresponding to a di-acylated byproduct.

Potential Causes & Solutions:

• Over-acylation of the Primary Amine: While less common with secondary amines, over-acylation can occur under certain conditions, especially if the mono-acylated product is still sufficiently nucleophilic.

  • Solution: Carefully control the stoichiometry of the reactants. Use a slight excess of the amine relative to the chloroacetyl chloride (e.g., 1.1 equivalents of amine to 1.0 equivalent of chloroacetyl chloride). Add the chloroacetyl chloride dropwise to the reaction mixture at a low temperature (e.g., 0 °C) to maintain a low instantaneous concentration of the acylating agent.

• Presence of a Primary Amine Impurity: If your starting material, (S)-1-methyl-3-aminopiperidine, is contaminated with a primary diamine, this impurity will readily undergo di-acylation.

  • Solution: Verify the purity of your starting material before use. If necessary, purify the (S)-1-methyl-3-aminopiperidine by distillation or chromatography.

Issue 3: Difficulties in Product Purification

You are struggling to isolate the pure (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide from the reaction mixture.

Potential Causes & Solutions:

• Emulsion Formation During Workup: The presence of the basic amine and its salt can lead to the formation of emulsions during aqueous workup, making phase separation difficult.

  • Solution: After the reaction is complete, perform an acidic wash (e.g., with 1M HCl) to protonate the excess amine and the basic byproducts, moving them into the aqueous layer. Follow this with a wash with saturated sodium bicarbonate solution to neutralize any remaining acid, and finally, a brine wash to remove residual water. If an emulsion persists, adding a small amount of a saturated salt solution or filtering the mixture through a pad of celite can help to break it.

• Co-elution of Product and Byproducts on Silica Gel: The polarity of your desired product and certain byproducts might be very similar, leading to poor separation during column chromatography.

  • Solution: Experiment with different solvent systems for your column chromatography. A gradient elution from a less polar to a more polar solvent system can often improve separation. Consider using a different stationary phase, such as alumina, if silica gel proves ineffective.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the chloroacetylation of (S)-1-methyl-3-aminopiperidine.

Q1: What is the optimal solvent for this reaction?

A1: Dichloromethane (DCM) and tetrahydrofuran (THF) are excellent choices. They are relatively inert to the reaction conditions and provide good solubility for the reactants.[4][5] Some recent green chemistry approaches have explored the use of phosphate buffer, which can lead to rapid reactions and easy product isolation.[5][6]

Q2: How does temperature affect the reaction outcome?

A2: The reaction is typically carried out at low temperatures (0-5 °C) to control the exothermic nature of the reaction and minimize the formation of side products.[7] Running the reaction at elevated temperatures can lead to increased rates of side reactions, including the potential for di-acylation and decomposition of the product.

Q3: Which base is most suitable for this reaction?

A3: Triethylamine (TEA) is a commonly used and effective base for neutralizing the HCl byproduct. For sensitive substrates or to minimize potential side reactions, a non-nucleophilic, sterically hindered base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be an excellent alternative.[4][8]

Q4: Can I use chloroacetic anhydride instead of chloroacetyl chloride?

A4: Yes, chloroacetic anhydride can be used. It is less reactive than chloroacetyl chloride, which can sometimes be advantageous in controlling the reaction. However, it will produce chloroacetic acid as a byproduct, which still needs to be neutralized by a base.

Q5: What is the expected yield for this reaction?

A5: With optimized conditions, yields for the chloroacetylation of secondary amines can be quite high, often in the range of 75-95%.[4][8]

III. Experimental Protocols & Data

Optimized Protocol for Chloroacetylation

This protocol provides a reliable method for the synthesis of (S)-N-(1-methylpiperidin-3-yl)-2-chloroacetamide.

Materials:

• (S)-1-methyl-3-aminopiperidine

• Chloroacetyl chloride

• Triethylamine (TEA) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), add (S)-1-methyl-3-aminopiperidine (1.0 eq) and anhydrous DCM (or THF) to create a ~0.5 M solution.

• Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• In a separate, dry dropping funnel, prepare a solution of chloroacetyl chloride (1.05 eq) in a small amount of anhydrous DCM.

• Add the chloroacetyl chloride solution dropwise to the stirred amine solution over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the starting amine.

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Summary: Key Reaction Parameters

Parameter	Recommended Condition	Rationale
Amine:Acylating Agent Ratio	1.0 : 1.05	A slight excess of the acylating agent ensures complete conversion of the amine.
Base	Triethylamine or DBU (1.1 eq)	Neutralizes HCl byproduct, driving the reaction to completion.[2][4]
Solvent	Anhydrous DCM or THF	Provides good solubility and is inert under reaction conditions.[4][5]
Temperature	0-5 °C	Controls exothermicity and minimizes side reactions.[7]
Reaction Time	1-3 hours	Typically sufficient for complete conversion, monitor by TLC.

IV. Visualizing the Process

Reaction Mechanism

The chloroacetylation of (S)-1-methyl-3-aminopiperidine proceeds via a nucleophilic acyl substitution mechanism.

Caption: A decision tree for troubleshooting common chloroacetylation issues.

V. References

• An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Available at: [Link]

• Acylation of Alcohols and Amines. Available at: [Link]

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions - Taylor & Francis. Available at: [Link]

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral - Taylor & Francis. Available at: [Link]

• Schotten–Baumann reaction - Grokipedia. Available at: [Link]

• Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction - RSC Publishing. Available at: [Link]

• Schotten-Baumann Reaction - Organic Chemistry Portal. Available at: [Link]

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC. Available at: [Link]

• Synthesis and Evaluation of the Biological Activity of New 4-(2- Chloroacetyl) Morpholine Derivatives - JOCPR. Available at: [Link]

• An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions - ResearchGate. Available at: [Link]

• A facile amidation of chloroacetyl chloride using DBU. Available at: [Link]

• REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS - Semantic Scholar. Available at: [Link]

• An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions - ResearchGate. Available at: [Link]

• Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2-Methoxybenzoic Acids Via The Schotten-Baumann Method - ResearchGate. Available at: [Link]

• Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design - PMC. Available at: [Link]

• Schotten Baumann Reaction - BYJU'S. Available at: [Link]

• An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - MDPI. Available at: [Link]

• DIRECT LINKAGE OF CHLOROACETAMIDES OF AMINO ACIDS TO THEOPHYLLINE. Available at: [Link]

• N-Acylation Reactions of Amines - ResearchGate. Available at: [Link]

• Scheme 3. Chloroacetylation reaction of the amino carboxamide (IV) to... - ResearchGate. Available at: [Link]

• (PDF) Synthesis of N-Substituted piperidines from piperidone - ResearchGate. Available at: [Link]

• Method for preparing 4-Boc-aminopiperidine - Google Patents. Available at:

• Preparation of (r)-3-aminopiperidine dihydrochloride - Google Patents. Available at:

• Compound I and (R)-3-aminopiperidine hydrochloride II, preparation method and application in Linagliptin synthesis - Google Patents. Available at:

• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES - Rasayan Journal of Chemistry. Available at: [Link]

• (PDF) A facile amidation of chloroacetyl chloride using DBU - ResearchGate. Available at: [Link]

• Amination and thiolation of chloroacetyl cellulose through reactive dissolution in N,N-dimethylformamide - PubMed. Available at: [Link]

• Preparation of Enantiopure 3‑Aminopiperidine and 3‑Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin - Figshare. Available at: [Link]

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• 3. byjus.com [byjus.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. tandfonline.com [tandfonline.com]
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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Preventing bis-alkylation side products in chloroacetamide synthesis

Welcome to the technical support center for chloroacetamide synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the N-chloroacetylation of primary and secondary amines. A primary challenge in this synthesis is the formation of the bis-alkylated side product, which can significantly reduce yield and complicate purification. This document provides in-depth, experience-driven advice to help you control reaction selectivity and achieve high-purity mono-chloroacetamide products.

Troubleshooting Guide: Preventing Bis-Alkylation

This section addresses specific issues you may encounter during your experiments. The answers are structured to not only provide a solution but also to explain the underlying chemical principles.

Question 1: I'm observing a significant impurity with a higher molecular weight than my target chloroacetamide. Could this be the bis-alkylated product, and what causes it?

Answer: Yes, a higher molecular weight byproduct is very often the N,N-bis(chloroacetyl) derivative (for primary amines) or a related dimeric structure. This side product forms because the nitrogen atom of your desired mono-chloroacetamide product is still nucleophilic.

Under basic conditions, the amide proton of the newly formed chloroacetamide can be abstracted by the base. This deprotonation generates a highly nucleophilic amide anion. This anion can then compete with the starting amine for the chloroacetyl chloride, leading to a second acylation event and the formation of the bis-alkylated impurity. The reaction is particularly problematic if there is a high local concentration of chloroacetyl chloride or if an excessively strong or high concentration of base is used.

Question 2: My reaction is generating almost a 1:1 mixture of my desired product and the bis-alkylated impurity. How can I adjust my reaction conditions to favor mono-alkylation?

Answer: A nearly 1:1 mixture suggests that the rate of the second alkylation is competitive with the first. To shift the selectivity in favor of your desired mono-alkylated product, you must make the first reaction (forming the desired product) significantly faster than the second (forming the byproduct). This can be achieved by carefully controlling several key parameters:

• Stoichiometry of Reagents: Avoid using a large excess of the acylating agent. A slight excess (e.g., 1.05 to 1.2 equivalents) of chloroacetyl chloride is often sufficient to drive the reaction to completion without providing excessive electrophile for the side reaction.[1]

• Order and Rate of Addition: This is one of the most critical factors. Add the chloroacetyl chloride slowly and dropwise to a solution of the amine and the base.[2] This ensures that the instantaneous concentration of the acylating agent is always low. The starting amine, being a better nucleophile than the product amide, will preferentially react, minimizing the chance for the second addition.

• Temperature Control: Perform the reaction at a low temperature, typically between 0 °C and 5 °C, by using an ice-salt bath.[3] Lower temperatures decrease the overall reaction rate, which magnifies the differences in nucleophilicity between the starting amine and the product amide, thereby enhancing selectivity.[1]

• Choice of Base and Solvent: The selection of the base and solvent system is paramount and is discussed in detail in the next question.

Question 3: What is the best base and solvent combination to suppress bis-alkylation?

Answer: The ideal combination enhances the nucleophilicity of the starting amine while minimizing the deprotonation of the product amide. There are two highly effective strategies:

• Strategy 1: Schotten-Baumann Conditions (Biphasic System) This is a classic and highly effective method for controlling acylation.[4][5] The reaction is run in a two-phase system, typically an organic solvent like dichloromethane (DCM) or diethyl ether, and an aqueous solution of a mild inorganic base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).[5][6]

  • Why it works: The amine and chloroacetyl chloride are in the organic phase. The base resides in the aqueous phase. The hydrochloric acid (HCl) byproduct generated during the reaction is immediately neutralized by the base in the aqueous phase.[5] This prevents the HCl from protonating and deactivating the starting amine.[6] The product amide is less basic and remains protonated, significantly reducing its nucleophilicity and preventing the second acylation.

• Strategy 2: Aprotic Solvent with a Hindered Organic Base If a single-phase system is required, use an aprotic solvent like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile.[7] Pair this with a sterically hindered, non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) or a moderately strong base like Triethylamine (TEA).

  • Why it works: Hindered bases like DIPEA are less likely to deprotonate the relatively sterically accessible amide proton of the product compared to less hindered or stronger bases. Using the correct stoichiometry (typically 1.1 to 1.5 equivalents) is crucial to neutralize the generated HCl without creating a highly basic environment that promotes the side reaction.[8]

The following diagram illustrates the decision-making process for optimizing your reaction conditions.

Caption: Troubleshooting workflow for minimizing bis-alkylation.

Frequently Asked Questions (FAQs)

Q1: How can I reliably detect and quantify the bis-alkylated product?

A1: A combination of chromatographic and spectroscopic techniques is recommended for accurate analysis:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is the most common method for quantifying the purity of your product and the percentage of the bis-alkylated impurity.[9][10] A reverse-phase C18 column with a suitable gradient of water and acetonitrile (often with 0.1% trifluoroacetic acid or formic acid) can typically resolve the starting material, product, and byproduct.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile amines, GC-MS is an excellent tool for both identifying and quantifying impurities.[11] The mass spectrometer will clearly show the molecular ion of the bis-alkylated product, confirming its identity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide definitive structural confirmation of the bis-alkylated product.[12] You will observe characteristic shifts and the absence of the N-H proton signal that is present in the mono-alkylated product.

Q2: Are there alternative acylating agents to chloroacetyl chloride that are less prone to causing bis-alkylation?

A2: Yes, if bis-alkylation remains a persistent issue, consider using a less reactive acylating agent.

• Chloroacetic Anhydride: This reagent is less reactive than chloroacetyl chloride and can provide higher selectivity for mono-acylation.[13][14] The reaction byproduct is chloroacetic acid, which is less corrosive than HCl.[13] While reactions may be slower, the improved control can be highly beneficial.[13]

• Chloroacetic Acid with a Coupling Reagent: For very sensitive or valuable substrates, using chloroacetic acid in combination with a standard peptide coupling reagent (e.g., EDC/HOBt or HATU) can offer maximum control, although this increases cost and complexity.

Q3: Can I use an excess of my starting amine to favor mono-alkylation?

A3: While using an excess of the amine (e.g., 2 equivalents or more) can statistically favor mono-alkylation, it is often not an ideal solution, especially in drug development where starting materials can be expensive and complex. This strategy also necessitates a more challenging purification step to remove the unreacted starting amine from the final product. The methods described above—controlling stoichiometry, addition rate, temperature, and the base/solvent system—are generally more efficient and cost-effective.

Optimized Protocol: Selective Mono-N-Chloroacetylation (Schotten-Baumann Conditions)

This protocol provides a robust starting point for the selective chloroacetylation of a primary amine, designed to minimize bis-alkylation.

Reagents & Equipment:

• Primary or Secondary Amine (1.0 eq.)

• Chloroacetyl Chloride (1.1 eq.)

• Potassium Carbonate (K₂CO₃) (2.0 eq.)

• Dichloromethane (DCM)

• Deionized Water

• Round-bottom flask, addition funnel, magnetic stirrer, ice-salt bath

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq.) in dichloromethane (DCM, approx. 0.2 M concentration). In a separate beaker, dissolve potassium carbonate (2.0 eq.) in deionized water to create an aqueous solution.

• Cooling: Place the flask containing the amine solution into an ice-salt bath and stir until the internal temperature reaches 0-5 °C.

• Addition of Base: Add the aqueous potassium carbonate solution to the cold amine solution and stir the biphasic mixture vigorously.

• Controlled Acylation: In an addition funnel, prepare a solution of chloroacetyl chloride (1.1 eq.) in a small amount of DCM. Add this solution dropwise to the vigorously stirred, cold biphasic mixture over a period of 30-60 minutes, ensuring the internal temperature does not rise above 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the reaction progress by TLC or HPLC to confirm the consumption of the starting amine.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1M HCl (to remove any remaining amine), saturated aqueous NaHCO₃ (to remove any acidic impurities), and finally with brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude chloroacetamide product.

• Purification: Purify the crude product as necessary, typically by recrystallization or column chromatography, to remove any residual impurities.

Mechanistic Overview: Desired vs. Undesired Pathways

The following diagram illustrates the desired mono-alkylation pathway versus the competing bis-alkylation side reaction. Controlling conditions to favor Pathway A is the primary goal.

Caption: Competing reaction pathways in chloroacetamide synthesis.

Data Summary: Impact of Reaction Parameters

The following table summarizes the general effects of key reaction parameters on the formation of the bis-alkylated side product.

Parameter	Condition Favoring Mono-alkylation	Condition Favoring Bis-alkylation	Rationale
Temperature	Low (0-5 °C)	High (> 25 °C)	Maximizes selectivity by slowing the less favorable side reaction more significantly.[1]
Acyl Chloride Stoichiometry	1.05 - 1.2 eq.	> 1.5 eq.	Minimizes the availability of the electrophile for the second acylation step.[1]
Addition Rate	Slow, Dropwise	Rapid, Bulk Addition	Maintains a low instantaneous concentration of the acylating agent.[2]
Base	Weak, Inorganic (K₂CO₃, NaHCO₃) or Hindered Organic (DIPEA)	Strong, Non-hindered (DBU, NaH) or Excess TEA	Minimizes deprotonation of the product amide, preventing formation of the highly nucleophilic amide anion.[7][15]
Solvent System	Biphasic (Schotten-Baumann)	Anhydrous, Aprotic (with strong base)	Physically separates the base from the reactants, neutralizing HCl byproduct without creating a highly basic organic phase.[4][16]

References

• Grokipedia. Schotten–Baumann reaction.
• Organic Chemistry Portal. Schotten-Baumann Reaction.
• BenchChem. optimizing reaction conditions for N-acylation of p-toluidine.
• Gao, F., et al. (2018). Chemoselective Acylation of Nucleosides. PMC.
• BenchChem. Optimizing reaction conditions for N-acylation of 2-naphthylamine.
• MDPI. (2020). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry.
• Organic Chemistry Portal. Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions.
• SATHEE. Chemistry Schotten Baumann Reaction.
• Wikipedia. Schotten–Baumann reaction.
• Chemistry Notes. (2023). Schotten Baumann Reaction: Introduction, mechanism, procedure.
• BenchChem. preventing over-alkylation of amines in synthesis.
• Guérin, C., et al. (2011). Mild Nonepimerizing N-Alkylation of Amines by Alcohols without Transition Metals. Organic Letters.
• ResearchGate. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy.
• Reddit. (2023). Ways to reduce the bis amination during a reductive amination?.
• BenchChem. A Head-to-Head Battle of Acylating Agents: Acetic Anhydride vs. Acetyl Chloride.
• Arkat USA. A novel synthesis of chloroacetamide derivatives via C-amidoalkylation of aromatics by 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide.
• Analytical Methods. (2013). Vortex-assisted supramolecular solvent microextraction for the determination of four endocrine disrupting compounds in liquid foods and their packaging materials by high-performance liquid chromatography.
• Royal Society of Chemistry. Highly selective N-alkylation of amines promoted on silica: An efficient and recyclable surface.
• Amanote Research. (2011). A Novel Synthesis of Chloroacetamide Derivatives via C-Amidoalkylation of Aromatics by 2-Chloro-N-(2,2,2-Trichloro-1-Hydroxyethyl)acetamide.
• ResearchGate. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions.
• Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions.
• ResearchGate. (2015). A novel synthesis of chloroacetamide derivatives via C-amidoalkylation of aromatics by 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)acetamide.
• PMC. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design.
• ResearchGate. Reaction of aryl amine with chloroacetyl chloride in the presence of....
• Organic Syntheses. chloroacetamide.
• YouTube. (2022). Making Chloroacetamide a Precursor to Many Pharmaceuticals.
• Google Patents. CN101823947A - Method for synthesizing chloroacetic anhydride.
• Revue Roumaine de Chimie. MECHANISM OF CHLORINATION PROCESS: FROM ACETIC ACID TO MONOCHLOROACETIC ACID AND BYPRODUCTS USING ACETIC ANHYDRIDE AS CATALYST.
• PubChem. Chloroacetic anhydride.
• SpringerLink. (2023). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in.
• Taylor & Francis Online. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions.
• LCGC International. (2025). Decoding Complexity: Analytical Workflows for Bispecific Antibodies and Emerging Biologics.
• Semantic Scholar. (2024). REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS.
• ResearchGate. (2026). Development and validation of an analytical method for the determination of related substances in bisoprolol fumarate in dosage forms by HPLC-UV-DAD.
• BenchChem. analytical methods for detecting impurities in 7-Methyloct-7-EN-1-YN-4-OL.

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Technical Support Center: Purification of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Welcome to the technical support guide for the purification of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this valuable synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for purifying crude 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide?

A1: The most prevalent and effective purification techniques for this compound and related N-substituted chloroacetamides are column chromatography and recrystallization.[1] The choice depends on the physical state of your crude product (solid vs. oil), the nature of the impurities, and the required final purity. An initial acid-base extraction during the workup is also highly effective for removing non-basic impurities.[2]

Q2: My crude product is a persistent oil and won't solidify. What should I do?

A2: An oily product often indicates the presence of residual solvent or impurities that depress the melting point. First, ensure all solvent is removed under high vacuum. If it remains an oil, attempt trituration by stirring the oil with a non-polar solvent like hexanes or petroleum ether. This can often induce crystallization by washing away non-polar impurities. If these methods fail, column chromatography is the recommended next step.

Q3: What are the most likely impurities I should expect from the synthesis?

A3: Common impurities arise from the starting materials and side reactions. These include:

• Unreacted (S)-1-methyl-piperidin-3-amine: A basic impurity that can often be removed with an acidic wash during workup.

• Unreacted Chloroacetyl Chloride (or its hydrolysis product, chloroacetic acid): Can be removed with a basic wash during workup.

• Di-acylated byproduct: Formed if the starting amine reacts with two molecules of chloroacetyl chloride.

• Dimeric Impurities: Higher molecular weight adducts formed from side reactions between product and starting material molecules.[3]

• Hydrolysis Byproduct (2-Hydroxy-N-((S)-1-methyl-piperidin-3-yl)-acetamide): Can form if the product is exposed to water, especially under basic conditions.[4]

Q4: How can I monitor the progress of my purification?

A4: Thin Layer Chromatography (TLC) is an indispensable tool. It allows for rapid assessment of the purity of fractions from a column or the effectiveness of a recrystallization step. A well-chosen solvent system should show clear separation between your target compound and any impurities.[5] For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method.

Troubleshooting Guide: Common Purification Issues

This guide addresses specific issues you may encounter during your experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
Product "Oils Out" During Recrystallization	The solution is supersaturated; the melting point of the compound is lower than the boiling point of the solvent; the solvent is too non-polar.	Re-heat the solution and add a small amount of additional hot solvent to reduce saturation. Allow it to cool more slowly. If the issue persists, try a different solvent system, potentially one with a lower boiling point or higher polarity.[1]
No Crystals Form Upon Cooling	The solution is not sufficiently saturated; the compound is too soluble in the chosen solvent.	Concentrate the solution by boiling off some of the solvent and attempt cooling again. Alternatively, induce crystallization by scratching the inside of the flask with a glass rod at the solvent line. If that fails, add a few drops of a miscible "anti-solvent" (a solvent in which your product is insoluble) until the solution becomes faintly turbid, then allow it to stand.[1][6]
Product is Discolored (Yellow/Brown)	Presence of colored impurities from starting materials or side reactions; slight thermal degradation.	During recrystallization, after dissolving the crude product in the hot solvent, add a small amount (spatula tip) of activated charcoal. Keep the solution hot for a few minutes, then perform a hot filtration through a fluted filter paper or a pad of celite to remove the charcoal before allowing the filtrate to cool.
Poor Recovery After Recrystallization	Too much solvent was used; the compound has significant solubility in the cold solvent.	Minimize the amount of hot solvent used to dissolve the crude product initially. Ensure the solution is thoroughly cooled (e.g., in an ice bath) before filtration to maximize crystal formation. To recover dissolved product, the mother liquor can be concentrated and a second crop of crystals can be collected.[6]
Streaking/Tailing on Silica Gel TLC/Column	The basic piperidine nitrogen is interacting strongly with the acidic silica gel.	Add a small amount (0.5-1%) of a basic modifier like triethylamine or ammonia to the chromatography eluent.[5][7] This will neutralize the acidic sites on the silica, leading to sharper peaks and better separation. Alternatively, use a different stationary phase like alumina (basic or neutral) or an amine-functionalized silica column.[7][8]

Recommended Purification Protocols

Protocol 1: Purification by Recrystallization

This method is ideal if the crude product is a solid and contains a moderate level of impurities.

1. Solvent Selection:

• The key to successful recrystallization is choosing a solvent where the compound is highly soluble when hot but sparingly soluble when cold.

• For piperidine derivatives, common and effective solvents include ethanol, acetonitrile, or mixtures like ethyl acetate/hexanes.[2] Test small batches in test tubes to identify the optimal solvent or solvent pair.

2. Step-by-Step Procedure:

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• Add a minimal amount of the selected solvent and begin heating the mixture on a hot plate with stirring.

• Continue adding small portions of the solvent until the solid just completely dissolves at or near the boiling point.

• (Optional: Decolorization) If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and gently heat again for 5-10 minutes.

• (Optional: Hot Filtration) If charcoal or other insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[2] This step must be done quickly to prevent premature crystallization.

• Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.[6]

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

This is the most versatile method, suitable for purifying oils or solids with complex impurity profiles.

1. Stationary and Mobile Phase Selection:

• Stationary Phase: Silica gel is the most common choice. However, due to the basic nature of the piperidine moiety, peak tailing can be an issue.[8] Using alumina or adding a basic modifier to the eluent is recommended.[7]

• Mobile Phase (Eluent): Use TLC to determine the optimal solvent system. A good starting point is a mixture of a non-polar solvent (e.g., hexanes or ethyl acetate) and a polar solvent (e.g., methanol or dichloromethane).

• Adjust the solvent ratio to achieve a retention factor (Rf) of ~0.2-0.4 for the target compound.

• Crucial Tip: Add 0.5-1% triethylamine (Et₃N) to your eluent system to prevent streaking and improve separation of the basic product.[9]

2. Step-by-Step Procedure:

• Prepare the column by packing it with a slurry of silica gel in the least polar component of your eluent system.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane). Alternatively, for less soluble compounds, create a slurry by adsorbing the crude product onto a small amount of silica gel.

• Carefully load the sample onto the top of the packed column.

• Begin eluting the sample through the column with the selected solvent system. You can use an isocratic (constant solvent composition) or gradient (increasing polarity) elution.

• Collect the eluate in a series of fractions (e.g., in test tubes).

• Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the purified product.

Visualization of Purification Workflow

The following diagram illustrates a general workflow for the purification and quality control of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide.

Caption: General purification and QC workflow.

References

• Benchchem. (n.d.). Application Notes & Protocols: Purification Techniques for Piperidine Derivatives.
• Benchchem. (n.d.). Identification of impurities in N-(1-chloropropan-2-yl)acetamide synthesis.
• Scribd. (n.d.). A GREEN APPROACH TO THE SYNTHESIS OF a-SUBSTITUTED CHLOROACETAMIDES FROM CHLOROACETYL CHLORIDE USING WATER AS A SOLVENT PDF.
• Organic Syntheses. (n.d.). Chloroacetamide.
• Google Patents. (n.d.). JPS6150948A - N-substituted-chloroacetamide.
• Benchchem. (n.d.). Technical Support Center: Purification of Piperidine Derivatives.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Google Patents. (n.d.). US2321278A - Preparation of chloroacetamide.
• European Commission. (2011, March 3). Opinion of the Scientific Committee on Consumer Safety on chloroacetamide (P27).
• Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines.
• Columbia University. (n.d.). Column chromatography.
• Membrane Solutions. (n.d.). Column Chromatography Notes.
• Googleapis.com. (2008, February 21). PROCESS FOR RESOLVING CHIRAL PIPERIDINE ALCOHOL AND PROCESS FOR SYNTHESIS OF PYRAZOLO [1,5-A]PYRIMIDINE DERIVATIVES USING SAME.
• Benchchem. (n.d.). Technical Support Center: Purification of N-Thiazolyl Amide Compounds.
• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Piperidine Reaction Products.
• Patsnap. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?.
• Sigma-Aldrich. (n.d.). Piperidine Biotech grade solvent, = 99.5 110-89-4.
• Reddit. (2019, November 27). Column Chromatography of Compound with Amine and Carboxylic Acid.
• University of Rochester. (n.d.). Purification: How To - Chemistry.
• Kobe University. (2023, January 4). Photo-on-Demand In Situ Synthesis of N-Substituted Trichloroacetamides with Tetrachloroethylene and Their Conversions to Ureas.
• Taylor & Francis. (2018, November 19). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions.
• PMC. (2017, October 24). Stable and ordered amide frameworks synthesised under reversible conditions which facilitate error checking.
• Patsnap Eureka. (2026, February 28). How to Fine-Tune Amide Reaction Parameters for Liquid Crystals.

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Technical Support Center: Stability of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Introduction

This technical guide provides in-depth information and troubleshooting advice regarding the stability of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide in solution. As a key intermediate, understanding its stability profile is critical for ensuring the accuracy of experimental results, the success of downstream reactions, and the overall integrity of your research and development process. This document is structured as a series of frequently asked questions (FAQs) and a practical troubleshooting guide to address common challenges encountered in the laboratory.

The core of this molecule's reactivity lies in the α-chloro-N-substituted amide functional group.[1] The primary degradation pathway is an intramolecular cyclization reaction, driven by the proximity of the nucleophilic tertiary amine on the piperidine ring to the electrophilic carbon bearing the chlorine atom. This guide will focus on the mechanisms, influencing factors, and analytical strategies related to this principal stability concern.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide in solution?

A1: The principal degradation route is an intramolecular SN2 (Substitution Nucleophilic Bimolecular) reaction. The tertiary amine of the N-methylpiperidine ring acts as an internal nucleophile, attacking the adjacent electrophilic carbon atom that is bonded to the chlorine. This results in the displacement of the chloride ion and the formation of a six-membered piperazinone ring system, specifically (S)-4-methyl-1-azabicyclo[4.4.0]decan-5-one chloride. This type of intramolecular cyclization is a known reactivity pathway for N-substituted 2-chloroacetamides.[1][2]

The diagram below illustrates this key degradation pathway.

Caption: Proposed primary degradation pathway via intramolecular cyclization.

Q2: What factors influence the rate of this degradation?

A2: The rate of intramolecular cyclization is primarily influenced by the following factors:

• pH: The reaction is significantly accelerated under basic (high pH) conditions. While the tertiary amine is the internal nucleophile, its nucleophilicity is pH-dependent. At low pH, the amine is protonated, rendering it non-nucleophilic and stabilizing the molecule. As the pH increases towards and above the pKa of the tertiary amine, the free base concentration increases, leading to a faster degradation rate.

• Solvent: Polar aprotic solvents (e.g., acetonitrile, DMF, DMSO) can facilitate SN2 reactions and may accelerate degradation compared to non-polar solvents. Protic solvents (e.g., water, methanol, ethanol) can solvate the chloride leaving group, which also influences the reaction rate. Hydrolysis of the chloroacetamide to a hydroxy-substituted derivative can be a competing pathway in aqueous solutions, especially under strongly acidic or basic conditions.[3][4]

• Temperature: As with most chemical reactions, the rate of degradation increases with temperature. The relationship between temperature and reaction rate can often be modeled using the Arrhenius equation. Studies on similar compounds have shown a strong temperature dependence on hydrolysis and degradation rates.[5]

• Presence of External Nucleophiles: While intramolecular cyclization is often the dominant pathway, the presence of strong external nucleophiles in the solution can lead to competing intermolecular substitution reactions.

Q3: How can I minimize degradation during storage and handling?

A3: To maintain the integrity of the compound, we recommend the following:

• Storage Conditions: Store the compound as a solid in a cool, dry place. If a solution is required, prepare it fresh before use. For short-term storage of solutions, use a slightly acidic, buffered aqueous solution (e.g., pH 4-5) or a non-polar aprotic solvent, and store at low temperatures (2-8 °C).

• pH Control: Avoid basic conditions. If the experimental procedure requires a basic pH, the time of exposure should be minimized, and the temperature should be kept as low as possible.

• Solvent Choice: For analytical purposes, using a mobile phase with a slightly acidic pH (e.g., 0.1% formic acid or phosphoric acid buffer) for HPLC analysis is recommended to ensure stability during the run.

Troubleshooting Guide

Problem 1: An unexpected peak is observed in my HPLC chromatogram, and the area of my main peak is decreasing over time.

• Probable Cause: This is the classic sign of degradation. The new, more polar peak is likely the piperazinone cyclization product. The retention time of this product will be shorter than the parent compound in a typical reversed-phase HPLC method due to its ionic nature (a quaternary ammonium salt).

• Troubleshooting Steps:

  • Confirm Peak Identity: If possible, use LC-MS to confirm the mass of the new peak. The expected mass would correspond to the cationic portion of the cyclized product (M+ of C9H17N2O+).

  • Analyze Solution Preparation: Review the pH and solvent used for your sample diluent. If the diluent is neutral or basic water, or a polar aprotic solvent like acetonitrile without a pH modifier, degradation is likely.

  • Implement a Stability-Indicating Method: Modify your analytical method to prevent on-instrument degradation.

    • Action: Acidify your sample diluent and mobile phases. A common choice is 0.1% formic acid or trifluoroacetic acid (TFA) in water and acetonitrile. This ensures the piperidine nitrogen is protonated and stabilized.

    • Verification: Re-inject a freshly prepared sample using the acidified method. The area of the degradant peak should be significantly reduced or absent, and the parent peak area should be maximized.

Problem 2: My reaction yield is consistently low when using this compound as a starting material.

• Probable Cause: The compound may be degrading under the reaction conditions before it has a chance to react as intended, especially if the reaction is run at elevated temperatures or under basic/nucleophilic conditions.

• Troubleshooting Steps:

  • Perform a Forced Degradation Study: Before running the full reaction, conduct a small-scale study to understand how your compound behaves under the proposed reaction conditions (solvent, base, temperature) but without the other key reactant. This is a core principle of process development, aligned with ICH guidelines.[6][7][8]

  • Analyze the Forced Degradation Sample: Use HPLC or LC-MS to analyze a sample from the study at various time points (e.g., 1 hr, 4 hrs, 24 hrs). Quantify the amount of starting material remaining and the amount of cyclized degradant formed.

  • Optimize Reaction Parameters:

    • Order of Addition: If possible, add the 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide last, or add it slowly to the reaction mixture to minimize its exposure time to harsh conditions before it can react.

    • Temperature Control: Run the reaction at the lowest possible temperature that still allows for an acceptable rate of the desired transformation.

    • Base Selection: If a base is required, consider using a non-nucleophilic, sterically hindered base instead of a nucleophilic one, if compatible with your desired reaction.

Experimental Protocols

Protocol 1: Forced Degradation Study Workflow

A forced degradation study is essential for identifying degradation pathways and developing stability-indicating analytical methods.[9][10] This workflow outlines the key steps.

Caption: Workflow for a comprehensive forced degradation study.

Step-by-Step Methodology:

• Prepare a Stock Solution: Accurately weigh and dissolve 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide in a suitable solvent (e.g., acetonitrile) to a concentration of 1 mg/mL.

• Apply Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acidic: Add an equal volume of 0.2 M HCl to an aliquot to achieve a final concentration of 0.1 M HCl. Place in a heating block at 60°C.

  • Basic: Add an equal volume of 0.2 M NaOH to an aliquot. Keep at room temperature. Note: Expect rapid degradation.

  • Oxidative: Add an equal volume of 6% H2O2 to an aliquot. Keep at room temperature, protected from light.

  • Thermal: Place vials of the stock solution and the solid compound in an oven at 80°C.

• Time Points: At specified intervals (e.g., 2, 8, 24 hours), withdraw a sample from each condition.

• Sample Preparation for Analysis:

  • Immediately neutralize the acid and base samples with an equimolar amount of base/acid, respectively.

  • Dilute all samples with the initial mobile phase to a suitable concentration for HPLC analysis (e.g., 0.1 mg/mL).

• Analysis: Analyze the samples using a validated stability-indicating HPLC method. A reversed-phase C18 column with a gradient elution using acidified water and acetonitrile is a typical starting point.[11][12]

• Data Evaluation: Calculate the percentage of degradation. For significant degradants, use LC-MS to determine their mass and propose structures. Ensure the total peak area (mass balance) is conserved. A target degradation of 5-20% is ideal for validating the analytical method.[6]

Protocol 2: Recommended Stability-Indicating HPLC Method

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector: UV at 210 nm

• Injection Volume: 10 µL

• Sample Diluent: 50:50 Acetonitrile:Water with 0.1% Formic Acid

This method ensures the analyte is in its protonated, more stable form during separation, providing an accurate assessment of the sample's integrity.

Data Summary

The following table summarizes the expected stability profile based on the known reactivity of α-chloroacetamides.[3][13] Actual rates must be determined experimentally.

Condition	Stressor	Expected Rate of Degradation	Primary Product
Hydrolytic	0.1 M HCl, 60°C	Slow to Moderate	Parent Compound, potential for minor hydrolysis product
Hydrolytic	0.1 M NaOH, RT	Very Rapid	Intramolecular Cyclization Product
Oxidative	3% H₂O₂, RT	Slow / Insignificant	Parent Compound
Thermal	80°C, Solution	Moderate to Rapid	Intramolecular Cyclization Product
Photolytic	ICH Q1B Light	Slow / Insignificant	Parent Compound

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products. European Medicines Agency. Available at: [Link]

• Lamb, E. A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Available at: [Link]

• Abdel-Latif, E., & Mustafa, M. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. ResearchGate. Available at: [Link]

• Alsante, K. M., et al. (2020). Forced Degradation Studies: Regulatory Considerations and Implementation. American Pharmaceutical Review. Available at: [Link]

• SGS. Forced Degradation Testing. SGS Italy. Available at: [Link]

• Sharma, G., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science.

• Mihailova, N., et al. (2002). Cyclization of N-(3-Oxoalkyl)chloroacetamides Under Basic Conditions. Synthesis of cis-3,4-Epoxypiperidin-2-ones. Molecules. Available at: [Link]

• Hyland, K. C., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology. Available at: [Link]

• Loch, A., et al. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Loch, A. R., et al. (2006). Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides. PubMed. Available at: [Link]

• Wong, A. W., & Datla, A. (2005). Assay and Stability Testing. In Handbook of Pharmaceutical Analysis by HPLC.
• Hyland, K. C. (2008). Environmental transformations of chloroacetamide herbicides: Hydrolysis and reactions with iron pyrite. ProQuest.

• Hyland, K. C., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. ACS Publications. Available at: [Link]

• Wong, A. W., & Datla, A. (2005). Assay and Stability Testing. In S. Ahuja & M. W. Dong (Eds.), Handbook of Pharmaceutical Analysis by HPLC (Vol. 6, pp. 335-358).

• Separation Science. (2025). Advanced Analytical Techniques in Stability Testing. Separation Science. Available at: [Link]

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Technical Support Center: Minimizing Hydrolysis of α-Chloroacetamides During Workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of α-chloroacetamide hydrolysis during reaction workup. Our goal is to equip you with the mechanistic understanding and practical protocols necessary to maximize the yield and purity of your target compounds.

Introduction

Alpha-chloroacetamides are crucial intermediates and pharmacophores in medicinal chemistry, valued for their ability to form covalent bonds with biological targets. However, their inherent reactivity also makes them susceptible to hydrolysis, particularly during aqueous workup procedures. This degradation pathway leads to the formation of the corresponding α-hydroxyacetamide, resulting in yield loss and purification challenges. This guide is designed to provide you with the expertise to anticipate and mitigate this unwanted side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms driving α-chloroacetamide hydrolysis?

A1: The hydrolysis of α-chloroacetamides can proceed through different mechanisms depending on the pH of the medium.

• Base-Mediated/Catalyzed Hydrolysis: This is the most common and often most problematic pathway during workup. It primarily occurs via a bimolecular nucleophilic substitution (SN2) reaction where a hydroxide ion (OH⁻) directly attacks the α-carbon, displacing the chloride ion.[1][2] In some cases, particularly with sterically hindered substrates, base-mediated amide cleavage can also occur.[1][2]

• Acid-Mediated/Catalyzed Hydrolysis: Under acidic conditions, hydrolysis can also occur, often involving cleavage of the amide bond.[1][2][3] The specific mechanism can be complex and is highly dependent on the substrate's structure.[1][4]

Q2: Which experimental factors have the greatest impact on the rate of hydrolysis?

A2: Several factors can dramatically influence the rate of hydrolysis:

• pH: This is the most critical factor. The rate of hydrolysis is significantly accelerated under both basic (pH > 8) and strongly acidic (pH < 2) conditions.[1] The compound is generally most stable at a circumneutral pH.[4][5]

• Temperature: Like most chemical reactions, the rate of hydrolysis is highly temperature-dependent.[1][4] Higher temperatures during workup will significantly increase the rate of hydrolysis. An increase from 21°C to 35°C can increase the hydrolysis rate by approximately fourfold.[1][4]

• Time: The longer your α-chloroacetamide is in contact with an unfavorable aqueous environment (especially basic or hot), the more hydrolysis will occur.

• Structure of the α-chloroacetamide: The electronic and steric properties of the substituents on the amide nitrogen can influence the susceptibility of the compound to hydrolysis.[1][2][3]

Q3: What is the optimal pH range to maintain during an aqueous workup?

A3: For most α-chloroacetamides, the goal is to maintain a pH as close to neutral as possible, ideally within the pH 6-8 range . However, slight acidity is generally less detrimental than basicity. If your reaction conditions are basic, it is crucial to neutralize the mixture carefully.

Q4: How should I properly quench my reaction to avoid inducing hydrolysis?

A4: The choice of quenching agent is critical.

• Avoid Strong Bases: Do not quench with strong bases like NaOH or KOH solutions if your product is in the same phase.

• Recommended Quenching Agents:

  • Saturated Ammonium Chloride (NH₄Cl): This is often a good choice for quenching organometallic reagents or strong bases, as it provides a mildly acidic buffer (around pH 4.5-5.5).

  • Saturated Sodium Bicarbonate (NaHCO₃): Use this for neutralizing acidic reactions. It provides a mildly basic solution (around pH 8.3) and is generally safer than stronger bases.[6] Add it slowly and with vigorous stirring, especially when neutralizing strong acids, to control the evolution of CO₂ gas.

  • Water: For many reactions, a simple quench with cold water is sufficient, followed by immediate extraction.

Q5: What are the best analytical techniques to monitor for hydrolysis?

A5: Several techniques can be used to detect and quantify the α-hydroxyacetamide byproduct:

• High-Performance Liquid Chromatography (HPLC): This is one of the most effective methods. You can develop a method that separates your starting material, product, and the more polar α-hydroxy byproduct.[1][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides both separation and mass identification, confirming the presence of the hydrolyzed product by its molecular weight.[1][7][8]

• Thin-Layer Chromatography (TLC): The α-hydroxyacetamide will typically have a lower Rf value (be more polar) than the α-chloroacetamide product. This allows for a quick qualitative assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The proton NMR spectrum will show a new signal for the α-CH group, which will be shifted compared to the α-CH₂Cl signal of the starting material.

Troubleshooting Guide

Problem: My final product shows a significant amount of the α-hydroxyacetamide impurity, leading to low yield and difficult purification.

This is a classic sign that hydrolysis has occurred during the workup. Let's diagnose the potential causes and implement solutions.

Workflow for Troubleshooting Hydrolysis

Caption: A decision tree for troubleshooting α-chloroacetamide hydrolysis.

Detailed Protocols

Protocol 1: Hydrolysis-Minimizing Aqueous Workup

This protocol is designed for a typical reaction in an organic solvent (e.g., DCM, EtOAc) that requires an aqueous wash.

• Cooling: Once the reaction is complete (as determined by TLC or LC-MS), cool the reaction vessel in an ice-water bath to 0-5°C.[9] This is the most effective step to slow down the rate of hydrolysis.

• Quenching/Neutralization:

  • While maintaining the cold temperature, slowly add your pre-chilled quenching solution (e.g., saturated NH₄Cl or NaHCO₃).

  • If neutralizing, add the acid or base dropwise with vigorous stirring until the pH of a small aqueous aliquot is between 6 and 7.

• Extraction:

  • Transfer the mixture to a separatory funnel.

  • Add your extraction solvent and pre-chilled brine or deionized water.

  • Shake gently at first to release any gas pressure, then more vigorously for ~30 seconds.

  • Allow the layers to separate quickly. Do not let the mixture sit for an extended period.

  • Drain the organic layer. If your product is in the organic phase, one extraction of the aqueous layer may be sufficient to maximize recovery while minimizing hydrolysis time.

• Drying and Concentration:

  • Dry the combined organic layers over a neutral drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure (rotary evaporator), keeping the bath temperature as low as reasonably possible (e.g., < 40°C).

Protocol 2: Monitoring Hydrolysis by HPLC

• Sample Preparation: At various stages of your workup (e.g., post-quench, after aqueous wash), take a small aliquot (~10-20 µL) of the organic layer. Dilute it with a suitable solvent (e.g., acetonitrile or methanol) to an appropriate concentration for HPLC analysis.

• HPLC Conditions (General Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid. For example, a 10-minute gradient from 10% B to 90% B.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength where your compound has strong absorbance (e.g., 254 nm).

• Analysis: The α-hydroxyacetamide byproduct, being more polar, will typically have a shorter retention time than the desired α-chloroacetamide product. By integrating the peak areas, you can quantify the extent of hydrolysis and identify which step of the workup is most problematic.

Data Summary Table

The following table illustrates the conceptual impact of different workup conditions on the stability of a generic α-chloroacetamide.

Workup Condition	Temperature (°C)	Aqueous pH	Time (min)	Expected Hydrolysis	Recommendation
A (Ideal)	0-5	6-7	< 15	Minimal	Recommended Protocol
B	25	6-7	< 15	Low	Acceptable if product is stable
C	25	9-10	30	Moderate to High	Avoid; indicates need for pH control
D	40	6-7	30	Moderate to High	Avoid; indicates need for temperature control
E (Worst Case)	40	9-10	> 30	Very High	Conditions to strictly avoid

Mechanistic Visualization

The following diagram illustrates the SN2 mechanism for base-mediated hydrolysis, the most common degradation pathway during workup.

Caption: Mechanism of base-mediated SN2 hydrolysis of an α-chloroacetamide.

References

• Weiner, B., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology, 56(2), 994-1004. [Link]

• Roberts, T. R., et al. (2002). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. Journal of Agricultural and Food Chemistry, 50(14), 3997-4004. [Link]

• Jacobs, W. A., & Heidelberger, M. (1921). Chloroacetamide. Organic Syntheses, Coll. Vol. 1, p.153. [Link]

• Figshare. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. Figshare. [Link]

• Zimmerman, M. T., et al. (2003). Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of acetamide herbicides and their degradation products in water using online solid-phase extraction and liquid chromatography/mass spectrometry. U.S. Geological Survey. [Link]

• Weiner, B., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. National Center for Biotechnology Information. [Link]

• Aga, D. S., & Thurman, E. M. (2001). Determination of Chloroacetanilide and Chloroacetamide Herbicides and Their Polar Degradation Products in Water by LC/MS/MS. ResearchGate. [Link]

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• 3. figshare.com [figshare.com]
• 4. Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Methods of analysis by the U.S. Geological Survey Organic Geochemistry Research Group: Determination of acetamide herbicides and their degradation products in water using online solid-phase extraction and liquid chromatography/mass spectrometry | U.S. Geological Survey [usgs.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Solubility Issues with Piperidine Acetamide Salts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, actionable solutions for common and complex solubility challenges encountered with piperidine acetamide salts. As these compounds are frequently basic in nature, understanding their pH-dependent behavior is paramount to successful experimentation.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles.

Q1: My piperidine acetamide salt won't dissolve in aqueous buffer. What are the first things I should check?

A1: This is a classic solubility problem, often rooted in the pH of the medium. Piperidine moieties are basic, meaning their ionization state—and thus solubility—is highly dependent on pH.[1]

• Primary Action - pH Adjustment: The protonated (salt) form of a basic compound is significantly more water-soluble than the neutral free base form.[2][3] The solubility of a basic salt decreases as the pH of the solution increases and approaches the compound's pKa.[4][5]

  • Verify Buffer pH: Ensure your buffer pH is at least 2 units below the pKa of the piperidine nitrogen. This ensures the compound remains predominantly in its ionized, more soluble, salt form.[6]

  • The Henderson-Hasselbalch Equation: This relationship is key to understanding the pH-solubility profile of your compound.[7][8][9] For a weak base, as the pH drops, the equilibrium shifts toward the protonated, water-soluble form.

• Secondary Checks:

  • Temperature: Gently warming the solution (e.g., to 37°C) can sometimes improve solubility, but be cautious of potential compound degradation.[10][11]

  • Mixing/Agitation: Ensure adequate vortexing or sonication is used to break down aggregates and promote dissolution.[11]

Q2: My compound dissolved initially but then precipitated out of solution. Why did this happen?

A2: This phenomenon, often called "crashing out," typically occurs due to a change in the solution's conditions that lowers the solubility limit.

• Solvent-Shift Precipitation: This is common when a stock solution in a strong organic solvent like DMSO is diluted into an aqueous buffer.[10] The drastic change in solvent polarity reduces the compound's solubility, causing it to precipitate. To mitigate this, use a stepwise dilution protocol.[10][11]

• pH Drift: If your buffer has low buffering capacity, the addition of the compound itself (if it's a salt of a strong acid like HCl) can slightly lower the pH, but atmospheric CO₂ absorption can cause a pH increase over time, potentially pushing the pH closer to the pKa and causing precipitation. Re-verify the pH of the final solution.

• Supersaturation: Vigorous mixing or heating can sometimes create a temporary supersaturated state. Upon cooling or standing, the excess solute will precipitate until it reaches its equilibrium solubility.

• Common Ion Effect: If your buffer contains the same counter-ion as your salt (e.g., using a chloride-based buffer for a hydrochloride salt), it can suppress solubility.[4] This is particularly relevant in biorelevant media, which often contain sodium chloride.[4]

Q3: Can I use a co-solvent to improve solubility? Which ones are recommended?

A3: Yes, co-solvents are a widely used and effective technique.[][13] They work by reducing the polarity of the aqueous medium, making it more favorable for less polar molecules to dissolve.[]

• Recommended Co-solvents: For preclinical and biological assays, common choices include:

  • Ethanol[14][15]

  • Propylene glycol (PG)[14][15]

  • Polyethylene glycol 400 (PEG 400)[14][15]

  • Dimethyl sulfoxide (DMSO)[1][14]

• Important Considerations:

  • Toxicity: Always determine the maximum tolerable concentration of the co-solvent for your specific cell line or animal model. DMSO, for example, is typically kept below 0.5% in cell culture.[10]

  • Combined Approach: A combination of pH adjustment and a co-solvent can be particularly powerful for achieving desired concentrations.[][14]

Part 2: Deep Dive Troubleshooting Guides

This section provides structured approaches to more complex and persistent solubility challenges.

Problem: Inconsistent solubility results across different batches of my salt.

This issue often points to variability in the solid-state properties of your material. The same chemical entity can exist in different solid forms, each with unique physical properties.

Causality:

• Polymorphism: The compound may exist in multiple crystalline forms (polymorphs), each having a different crystal lattice energy.[16] Metastable polymorphs are generally more soluble than the most stable form but can convert to the stable form over time.[17] This difference in solubility can significantly impact dissolution rates and bioavailability.[18]

• Amorphous vs. Crystalline: An amorphous form lacks a defined crystal structure and is typically more soluble than its crystalline counterparts.[19] Inconsistent levels of amorphous content between batches will lead to variable solubility.

• Impurities: The presence of different impurities can affect crystal formation and solubility.

Troubleshooting Workflow:

Caption: Workflow for diagnosing solid-state causes of solubility variability.

Recommended Actions:

• Solid-State Characterization: Use techniques like Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Thermogravimetric Analysis (TGA) to characterize each batch.[20] Differences in PXRD patterns or thermal events strongly suggest polymorphism.

• Control Crystallization: If polymorphism is confirmed, you must develop a robust crystallization protocol that consistently produces the same polymorphic form.[21] This is a critical step for ensuring reproducible results in all subsequent studies.

Problem: My salt has poor solubility in biorelevant media (SGF, FaSSIF, FeSSIF).

Biorelevant media are designed to mimic the conditions of the gastrointestinal tract and are crucial for predicting in vivo performance.[22][23] Poor solubility in these media is a significant hurdle for oral drug development.

Causality:

• pH of Media: Fasted State Simulated Intestinal Fluid (FaSSIF) has a pH of ~6.5, while Fed State Simulated Intestinal Fluid (FeSSIF) has a pH of ~5.0-5.8.[24][25][26] For a piperidine acetamide salt with a pKa around 7-9, the compound will be significantly less ionized and thus less soluble at pH 6.5 compared to the acidic environment of the stomach (Simulated Gastric Fluid, SGF, pH ~1.2-2.0).[24]

• Bile Salts and Lecithin: These surfactants in FaSSIF and FeSSIF can form micelles that may enhance the solubility of lipophilic compounds.[25] However, the interaction is compound-specific and doesn't guarantee improved solubility for all molecules.

• Common Ion Effect: As mentioned, these media contain NaCl, which can suppress the solubility of hydrochloride salts.[4]

Troubleshooting Workflow:

Caption: Decision tree for enhancing solubility in biorelevant media.

Recommended Actions:

• Salt Screening: This is the most effective initial strategy.[27][28] Converting the free base into different salt forms can dramatically alter physicochemical properties like solubility.[29][30] A salt screening study will test various pharmaceutically acceptable counter-ions (e.g., mesylate, sulfate, tartrate, succinate) to find one that provides optimal solubility and stability at the target intestinal pH.[21][31][32]

• Formulation Technologies: If salt screening is insufficient, more advanced formulation strategies are necessary:

  • Amorphous Solid Dispersions (ASDs): Dispersing the API in a polymer matrix in an amorphous state can significantly enhance aqueous solubility and dissolution rates.[19] Spray drying is a common technique to produce ASDs.[19]

  • Lipid-Based Formulations: For highly lipophilic compounds, self-emulsifying drug delivery systems (SEDDS) can be highly effective.[33] These formulations form fine emulsions in the gut, which can facilitate dissolution and absorption.[14]

  • Particle Size Reduction: Micronization or nanomilling increases the surface area of the drug particles, which can improve the dissolution rate.[33][34]

Part 3: Experimental Protocols & Data

Protocol 1: pH-Dependent Solubility Assessment

This protocol determines the solubility of your compound across a physiologically relevant pH range.

• Buffer Preparation: Prepare a series of buffers (e.g., citrate, phosphate) covering a range from pH 2.0 to 8.0.

• Compound Addition: Add an excess amount of the piperidine acetamide salt to a fixed volume (e.g., 1 mL) of each buffer in a glass vial.

• Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant, filter it through a 0.22 µm filter, and dilute as necessary. Analyze the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

• pH Confirmation: Measure the final pH of each supernatant to confirm it has not drifted.

Protocol 2: High-Throughput Salt Screening

This miniaturized protocol allows for the rapid screening of multiple counter-ions.[6][35]

• Stock Preparation: Prepare a stock solution of the piperidine acetamide free base in a suitable volatile organic solvent (e.g., methanol, acetonitrile).

• Counter-ion Plate: In a 96-well plate, add equimolar solutions of various acids (potential counter-ions) to different wells.

• Mixing: Add a fixed volume of the free base stock solution to each well.

• Evaporation & Reconstitution: Allow the solvent to evaporate completely under a stream of nitrogen or in a vacuum oven. Reconstitute each well with the target aqueous medium (e.g., water or a pH 6.5 buffer).

• Equilibration & Analysis: Seal the plate, shake for 24 hours, and then analyze the concentration in the supernatant of each well using a high-throughput method (e.g., HPLC-UV/MS). Wells showing the highest concentration indicate promising salt forms.

Data Presentation: Hypothetical Salt Screening Results

The following table illustrates typical data from a salt screening experiment aimed at improving solubility at intestinal pH.

Salt Form	Solubility in Water (mg/mL)	Solubility at pH 6.5 (mg/mL)	Solid Form	Notes
Free Base	< 0.01	< 0.01	Crystalline	Very poor intrinsic solubility.
Hydrochloride	15.2	0.5	Crystalline	High aqueous solubility but drops significantly at pH 6.5.
Mesylate	25.8	3.1	Crystalline	Good solubility at pH 6.5; a promising candidate.[31]
Succinate	8.5	1.8	Crystalline	Moderate improvement at pH 6.5.
Amorphous	1.1	0.9	Amorphous	Higher intrinsic solubility than crystalline base, but still low.

Analysis: In this example, the mesylate salt provides a >300-fold increase in solubility at pH 6.5 compared to the free base and a >6-fold increase compared to the common hydrochloride salt. It would be selected for further characterization.[36]

References

• Polymorphism: The Phenomenon Affecting the Performance of Drugs. (2014).
• 4 Strategies To Formulate Poorly Soluble APIs. (2023). Drug Discovery Online.
• A Guide to Improving API Solubility with Spray-Dried Dispersions. (2024). Upperton Pharma Solutions.
• Biorelevant Media Simulate Fasted And Fed Gut Fluids. Biorelevant.com.
• Improving API Solubility. Sigma-Aldrich.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024). WuXi AppTec DMPK.
• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement.
• Key strategies central to overcoming poor API solubility. Almac Group.
• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Ascendia Pharma.
• Polymorphism and Its Impact on Drug Bioavailability: Understanding Solid-State Variability. (2023).
• Enhanced Solubility through API Processing: Salt and Cocrystal Form
• Chapter 3. Pharmacokinetics. AccessPhysiotherapy.
• Improving API Solubility by Salt and Cocrystal Form
• Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology.
• Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characteriz
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. Pharmaceutics.
• Why salt formation of weak acid increases the drug solubility? (2023).
• Impact of Polymorphism on Drug Formulation and Bioavailability. (2024). Journal of Chemical and Pharmaceutical Research.
• A Review on Polymorphism Perpetu
• Biorelevant Dissolution Media Simulating the Proximal Human Gastrointestinal Tract: An Upd
• Cosolvent. Wikipedia.
• SOLID FORM SCREENING - Phase Appropriate Strategies for Solid Form Discovery & Development. Drug Development & Delivery.
• Exp.
• Application of the Henderson-Hasselbalch Equation to Solubility Determination. (2025).
• pH Adjustment and Co-Solvent Optimiz
• Co-solvency: Significance and symbolism. (2025). Elsevier.
• Salt and Co-crystal Screening at Sygnature Discovery.
• Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. (2006). PubMed.
• Salt Selection in Drug Development. (2021). Pharmaceutical Technology.
• Addressing solubility issues of acetamide deriv
• Addressing poor solubility of piperidine deriv
• Comparison of the Solubility and Dissolution of Drugs in Fasted- State Biorelevant Media (FaSSIF and FaSSIF-V2). Interchim.
• Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. (2019).
• Biorelevant Dissolution Media | FaSSIF & FeSSIF in Drug Development. (2025). Pharma Lesson.
• Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. (2006).
• Technical Support Center: Improving the Solubility of N-(2-Aminopyrimidin-4-yl)acetamide for Biological Assays. BenchChem.
• Technical Support Center: Overcoming Solubility Issues with Piperazine Deriv
• Simplified Biorelevant Media for Screening Dissolution Performance of Poorly Soluble Drugs. (2025).
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investig
• Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Asian Journal of Pharmacy and Technology.
• Solubility Enhancement Techniques for Poorly Water-Soluble Drugs.
• Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal perme
• Pharmaceutical salts: a formulation trick or a clinical conundrum? (2009). British Journal of Clinical Pharmacology.

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• 5. scielo.br [scielo.br]
• 6. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
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• 36. pharmtech.com [pharmtech.com]

Technical Support Center: Troubleshooting &amp; Removing Unreacted Chloroacetyl Chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most notoriously problematic workup procedures in organic synthesis: the removal of unreacted chloroacetyl chloride (CAC).

Due to its bifunctional nature, high reactivity, and toxicity, residual CAC can severely compromise product purity, inhibit crystallization, and degrade sensitive functional groups[1],[2]. This guide synthesizes field-proven methodologies, explaining the physicochemical causality behind each troubleshooting step to ensure your protocols are robust and self-validating.

Part 1: The Chemistry of Chloroacetyl Chloride Removal

Chloroacetyl chloride (

) is a highly reactive acylating agent with a boiling point of 105–106 °C[1]. When used in excess to drive reactions to completion, the unreacted CAC must be entirely removed before isolation.

The Mechanistic Challenge: If you attempt to concentrate the crude mixture without quenching, residual CAC acts as a high-boiling solvent that prevents crystallization[2]. Furthermore, upon exposure to ambient moisture during workup, CAC hydrolyzes into chloroacetic acid (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) and . Chloroacetic acid is highly soluble in organic solvents and has a lower (2.87) than acetic acid (4.76). If not rigorously neutralized, this acidic byproduct will cause the target product to "oil out" as a contaminated sludge rather than forming a crystalline solid.

Part 2: Troubleshooting Guides & FAQs

Q1: My product is "oiling out" instead of crystallizing after the acylation step. What went wrong?

Cause: This is the hallmark symptom of residual chloroacetic acid or unreacted CAC in your organic phase[3]. The impurity lowers the freezing point of the mixture and disrupts the crystal lattice formation. Solution: You must perform a rigorous basic aqueous wash. If your product is stable to mild base, wash the organic layer with saturated aqueous

until no further evolution is observed[4],[5]. For highly sensitive products, use a pH 10 phosphate buffer and stir vigorously for 10 minutes to rapidly hydrolyze the sterically accessible CAC without cleaving your newly formed amide/ester[2].

Q2: Can I just remove the excess CAC via rotary evaporation to avoid an aqueous workup?

Cause: While CAC has a boiling point of ~106 °C and can technically be removed under high vacuum, it is highly corrosive to vacuum pump seals and poses a severe inhalation hazard[1],. Solution: Direct vacuum distillation is only recommended for large-scale (kilogram) industrial processes where specialized, corrosion-resistant rectification columns are used[6],[7]. At the bench scale, chemical quenching is safer, faster, and more effective at preventing downstream contamination. If you must evaporate, perform multiple co-evaporations with methyl tert-butyl ether (MTBE) or toluene to azeotropically remove traces of the acid chloride[2].

Q3: I washed with water, but my product still degraded over time. Why?

Cause: Washing with pure water is insufficient. Water hydrolyzes CAC into chloroacetic acid and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

, but chloroacetic acid partitions heavily into organic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc). Solution: You must convert the chloroacetic acid into its water-soluble sodium salt (sodium chloroacetate). Always follow a water wash with a mild basic wash (e.g., 1M ) to ensure the aqueous layer pH is >7 before phase separation.

Part 3: Standard Operating Procedures (SOPs)

Protocol A: The pH-Controlled Aqueous Quench (Bench-Scale)

This protocol is a self-validating system: the cessation of gas evolution and a stable pH reading confirm the complete destruction of the electrophile.

• Cooling: Upon completion of the reaction (verified by TLC/HPLC), cool the reaction mixture to 0–5 °C using an ice-water bath.

• Buffer Addition: Slowly add a 5% aqueous

  / buffer (adjusted to pH 10) or saturated dropwise. Maintain the internal temperature below 20 °C to prevent exothermic degradation of the product[2],[4].

• Hydrolysis Stirring: Remove the ice bath and stir vigorously for 10–15 minutes. Causality: Vigorous biphasic stirring maximizes the interfacial surface area, ensuring the lipophilic CAC fully contacts the aqueous base for hydrolysis.

• Validation: Stop stirring and check the pH of the aqueous layer. It must remain mildly basic (pH 7.5–8.5). If it is acidic, add more base and stir for an additional 5 minutes.

• Phase Separation: Transfer to a separatory funnel. Extract the aqueous layer with your reaction solvent (e.g., EtOAc or DCM).

• Washing & Drying: Wash the combined organic layers with brine (to remove bulk water and pre-dry), then dry over anhydrous

  . Filter and concentrate in vacuo.

Protocol B: Vacuum Distillation (Process/Scale-Up)

For reactions where aqueous workup is impossible (e.g., synthesizing moisture-sensitive intermediates like 2,5-dichloroacetylfuran).

• Reaction Completion: Ensure the acylation is complete. Cool the reactor to room temperature.

• Vacuum Setup: Equip the reactor with a short-path distillation head connected to a highly efficient cold trap (liquid nitrogen or dry ice/acetone) to capture the corrosive CAC vapors[6].

• Distillation: Apply a deep vacuum (<10 mmHg) and slowly heat the reactor jacket. Unreacted CAC will distill over (bp 105 °C at atmospheric pressure, significantly lower under vacuum)[1],[7].

• Purification: Sublimate or recrystallize the remaining crude residue directly from the reactor to obtain the pure product[6].

Part 4: Quantitative Data & Comparisons

Table 1: Comparison of CAC Removal Strategies

Removal Method	Ideal Scale	Primary Reagent	Pros	Cons
Bicarbonate Quench	< 100 g	Sat. (aq)	Excellent removal of acidic byproducts; cheap.	gas evolution requires careful venting[5].
pH 10 Buffer Quench	< 500 g	Phosphate Buffer	Highly selective; prevents hydrolysis of sensitive amides[2].	Requires preparation of specific buffer solutions.
Vacuum Distillation	> 1 kg	Heat & High Vacuum	Solvent-free; allows recovery/recycling of CAC[6].	Requires specialized corrosion-resistant equipment.
Amine Scavenging	< 10 g	Polymer-bound amine	Water-free workup; simple filtration.	High cost of functionalized resins.

Table 2: Physicochemical Properties Relevant to Workup[1]

Property	Value	Implication for Workup
Boiling Point	105–106 °C	Too high for standard rotary evaporation without high vacuum.
Density	1.42 g/mL	Heavier than water; will form the bottom layer if neat.
Hydrolysis Product	Chloroacetic Acid	2.87. Requires pH > 5 to fully ionize and partition into water.

Part 5: Visualizations of Workflows

Fig 1: Standard biphasic quenching workflow for the removal of chloroacetyl chloride.

Fig 2: Decision matrix for selecting the optimal chloroacetyl chloride removal strategy.

References

• National Center for Biotechnology Information. "Chloroacetyl chloride | ClCH2COCl | CID 6577." PubChem. Available at: [Link]

• Centers for Disease Control and Prevention. "Chloroacetyl chloride." NIOSH Pocket Guide to Chemical Hazards. Available at: [Link]

• Organic Syntheses. "Synthesis of 1-(2-Chloroacetyl)-4-(4-methoxyphenyl)piperazine." Org. Synth. 2013, 90, 74-86. Available at: [Link]

• Google Patents. "Method for preparing 2,5-disubstituted furan compound." Patent US10125110B2.

• European Patent Office. "METHOD FOR PREPARING 2,5-DISUBSTITUTED FURAN COMPOUND." Patent EP3231795B1. Available at: [Link]

• National Institutes of Health (PMC). "Design, synthesis and bioactive properties of a class of macrocycles with tunable functional groups and ring size." Sci Rep. 2022. Available at: [Link]

Sources

• 1. Chloroacetyl chloride | ClCH2COCl | CID 6577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgsyn.org [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Design, synthesis and bioactive properties of a class of macrocycles with tunable functional groups and ring size - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US10125110B2 - Method for preparing 2,5-disubstituted furan compound - Google Patents [patents.google.com]
• 7. data.epo.org [data.epo.org]

Technical Support Center: Controlling Enantiomeric Excess in Piperidine Synthesis

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most complex challenges in the asymmetric synthesis of piperidine derivatives. Piperidines are ubiquitous pharmacophores, but controlling their enantiomeric excess (ee) is notoriously difficult due to catalyst poisoning, reversible reaction pathways, and subtle solvent effects.

This guide moves beyond basic protocols. We will dissect the causality behind experimental failures, provide self-validating methodologies, and establish robust workflows to ensure your catalytic cycles yield >95% ee.

Diagnostic Workflow for Low Enantiomeric Excess

When encountering low ee in asymmetric catalysis, a systematic, causality-driven approach is required[1]. The following decision matrix isolates variables from basic purity to complex mechanistic deviations.

Logical workflow for diagnosing and resolving low enantiomeric excess in asymmetric catalysis.

Expert Troubleshooting FAQs

Q1: My Ir-BINAP catalyzed asymmetric hydrogenation of substituted pyridines stalls at 30% conversion with poor ee (<50%). What is causing this?

The Causality: Direct hydrogenation of pyridines suffers from severe product inhibition. The resulting piperidine is a stronger Lewis base than the starting pyridine, which competitively binds to and poisons the iridium metal center, halting the catalytic cycle[2]. Furthermore, the lack of secondary coordinating groups makes stereocontrol difficult. The Solution: Neutralize the Lewis basicity by pre-activating the substrate as an N-benzylpyridinium salt. This prevents nitrogen lone-pair coordination, eliminating substrate inhibition and enhancing reactivity[3]. The reaction will transition to an outer-sphere mechanism where the chiral catalyst dictates stereochemistry without direct metal-nitrogen binding[4].

Q2: I am using an organocatalyst for an intramolecular aza-Michael reaction (IMAMR) to form a 2,6-disubstituted piperidine. My yield is fine, but the diastereoselectivity (cis/trans) and ee are highly variable.

The Causality: The aza-Michael addition is inherently reversible. If the transition state is not rigidly locked, the product can retro-Michael and re-cyclize, eroding both the kinetic enantioselectivity and diastereoselectivity[5][6]. The Solution: Introduce a non-covalent activation mode. Utilize a bifunctional catalyst (e.g., a chiral thiourea or squaramide) paired with an acid co-catalyst (like pentafluoropropionic acid). The thiourea activates the Michael acceptor via dual hydrogen bonding, while the acid protonates the basic intermediate, preventing the retro-Michael pathway and locking the stereocenter[5]. Additionally, leveraging the gem-disubstituent effect (Thorpe-Ingold effect) on the alkyl chain can kinetically favor the forward cyclization[6].

Q3: I achieved 98% ee using a chiral auxiliary on the pyridine ring, but removing the auxiliary during workup destroys the piperidine core or causes racemization.

The Causality: Traditional chiral auxiliaries often require harsh oxidative or strongly acidic conditions for cleavage, which are incompatible with sensitive piperidine functional groups. The Solution: Switch to a "traceless" auxiliary strategy. By attaching a chiral oxazolidinone to the 2-position of the pyridine, you can perform the hydrogenation using a heterogeneous catalyst like ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

in acidic media. The auxiliary shields one face of the pyridine, directing the hydrogen transfer. Crucially, under these specific hydrogenation conditions, the auxiliary undergoes spontaneous, traceless cleavage in situ, yielding the highly enantioenriched piperidine without a separate deprotection step.

Quantitative Performance Data

To assist in selecting the optimal synthetic route, the following table summarizes the validated performance metrics of leading asymmetric methodologies.

Synthetic Strategy	Catalyst / System	Substrate Class	Max ee (%)	Yield (%)	Mechanistic Advantage
Asymmetric Hydrogenation	Ir-BINAP / ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	N-Benzylpyridinium salts	93%	85–95%	Eliminates substrate inhibition; outer-sphere mechanism[3].
Transfer Hydrogenation	Rh / Chiral Amine (PEA)	Pyridinium salts	96–98%	~70%	High tolerance for reducible functional groups (e.g., ketones, cyano)[7].
Traceless Chiral Auxiliary		2-Oxazolidinone-pyridines	85–98%	90–99%	Enables simultaneous creation of up to three contiguous stereocenters.
Organocatalytic IMAMR	Chiral Thiourea / Acid	Enone-carbamates	>90%	80–90%	Excellent 2,6-trans selectivity; mild metal-free conditions[6].

Mechanistic Pathway: Pyridinium Hydrogenation

Understanding the exact step where chirality is transferred is critical for optimization. In the iridium-catalyzed hydrogenation of pyridinium salts, density functional theory (DFT) calculations reveal that the enantiodetermining step is not the final hydride reduction, but rather the protonation of the enamine intermediate[4].

Outer-sphere mechanism of pyridinium reduction highlighting the enantiodetermining protonation step.

Self-Validating Experimental Protocol

To guarantee reproducibility and prevent wasted resources on dead-end reactions, this protocol for the Iridium-Catalyzed Asymmetric Hydrogenation of N-Benzylpyridinium Salts incorporates mandatory In-Process Controls (IPCs) and benchmark validations[1][3].

Phase 1: System Validation (Benchmark Control)

Purpose: Verify catalyst integrity and solvent anhydrousness before committing precious complex substrates.

• Setup: In a nitrogen-filled glovebox, dissolve 2.0 mol% of

  and 4.4 mol% of (R)-BINAP in strictly anhydrous dichloromethane (DCM). Stir for 30 minutes.

• Benchmark Reaction: Add a standard, easily reduced substrate (e.g., 1-benzyl-2-methylpyridinium bromide) to the catalyst solution.

• Hydrogenation: Transfer to an autoclave, pressurize with

  (50 bar), and stir at 25°C for 12 hours.

• Validation Gate: Analyze the crude mixture via chiral HPLC. If the ee is <90%, STOP. The catalyst is compromised, or the solvent contains trace water[1]. Re-purify reagents before proceeding to Phase 2.

Phase 2: Target Substrate Execution & In-Process Control

• Preparation: Prepare the active catalyst solution as validated in Phase 1. Add your target N-benzylpyridinium salt (0.5 mmol) and

  (10 mol%) as an additive to promote the catalytic cycle[3].

• Reaction Initiation: Pressurize the autoclave to 50 bar

  and set the temperature to the optimized setpoint (typically 25–40°C).

• In-Process Control (IPC) at 2 Hours:

  • Action: Carefully vent the reactor, extract a 50 µL aliquot, and immediately repressurize.

  • Analysis: Filter the aliquot through a short silica plug (eluting with EtOAc) and run a rapid chiral GC/HPLC assay.

  • Self-Validation Logic: At 20-30% conversion, the ee should closely match the final expected ee. If the IPC shows <70% ee, a non-selective background reaction is outcompeting the catalytic cycle. Abort the run, lower the temperature by 10°C, and restart[1].

• Completion & Isolation: Once hydrogen uptake ceases, vent the reactor. Quench with saturated

  , extract with DCM, and purify via flash chromatography. Determine the final ee via chiral HPLC against a racemic standard.

References

• Troubleshooting low enantiomeric excess in asymmetric synthesis. Benchchem. 1

• Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts. ResearchGate. 3

• Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Dalian Institute of Chemical Physics.7

• Efficient Asymmetric Hydrogenation of Pyridines. Dalian Institute of Chemical Physics.8

• Enantioselective Synthesis of α-(Hetero)aryl Piperidines through Asymmetric Hydrogenation of Pyridinium Salts and Its Mechanistic Insights. ResearchGate. 4

• Asymmetric hydrogenation of industrially relevant substrates. AIR Unimi. 2

• Two Decades of Progress in the Asymmetric Intramolecular aza‐Michael Reaction. D-NB.info. 5

• 2,6-trans-Piperidines through Organocatalytic Aza-Michael Reactions: A Facile Synthesis of (+)-Myrtine and (−)-Epimyrtine. ACS Publications.6

Sources

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• 2. air.unimi.it [air.unimi.it]
• 3. researchgate.net [researchgate.net]
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• 5. d-nb.info [d-nb.info]
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• 7. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 8. lac.dicp.ac.cn [lac.dicp.ac.cn]

Technical Support Center: Handling Hygroscopic Hydrochloride Salts of Piperidine Acetamides

An in-depth guide for researchers, scientists, and drug development professionals.

Welcome, researchers. As a Senior Application Scientist, I've frequently collaborated with teams navigating the complexities of active pharmaceutical ingredients (APIs). Among the more challenging compounds are the hydrochloride (HCl) salts of piperidine acetamides. Their hygroscopic nature—the tendency to readily absorb moisture from the atmosphere—can introduce significant variability and error into experiments if not managed meticulously.[1][2]

The presence of the highly electronegative chloride ion, combined with polar functional groups in the piperidine acetamide structure, creates a strong affinity for hydrogen bonding with atmospheric water.[2][3][4] This can lead to a cascade of problems, from inaccurate weighing and chemical degradation to altered solid-state properties and compromised formulation performance.[3][5][6]

This guide provides a comprehensive, question-and-answer-based resource to anticipate and solve the common challenges associated with these materials. We will move beyond simple instructions to explain the underlying principles, ensuring your experimental design is robust and your results are reliable.

Frequently Asked Questions (FAQs)

Q1: What makes the hydrochloride salt form so prone to hygroscopicity?

A1: Hydrochloride salts are widely used to improve the solubility of basic drugs.[2] However, the chloride ion is a potent hydrogen bond acceptor. This property allows it to readily attract and bind with water molecules from the air, making the salt form hygroscopic.[3][4] This inherent tendency can be exacerbated by the presence of other polar moieties within the piperidine acetamide molecule itself, creating multiple sites for water interaction.

Q2: What are the immediate consequences of improper handling and moisture absorption?

A2: The consequences can be both physical and chemical, impacting everything from initial measurement to final data analysis:

• Physical Changes: The most obvious effect is a change in the material's physical state. This can range from caking and clumping to complete deliquescence, where the solid dissolves in the absorbed water.[5][7] This complicates handling and can alter the crystal structure.[8]

• Inaccurate Weighing: This is one of the most critical errors. Absorbed water adds mass, leading to an overestimation of the amount of active compound being weighed.[7] This directly impacts the accuracy of solution concentrations, dose calculations, and all subsequent quantitative analyses.

• Chemical Degradation: Water is a reactant. Its presence can facilitate hydrolysis of labile functional groups, such as the acetamide linkage, leading to the formation of impurities and a reduction in the API's potency.[3][9]

• Altered Performance: Moisture can act as a plasticizer, lowering the glass transition temperature of amorphous material and potentially inducing recrystallization into a less soluble or stable polymorphic form.[3][8] This affects dissolution rates and bioavailability.

Q3: What are the non-negotiable best practices for storing these compounds?

A3: Proper storage is your first line of defense. The goal is to create a microenvironment with minimal humidity.

• Primary Container: Always store the compound in a tightly sealed, airtight container. Glass is often preferred for its low permeability to moisture.[10]

• Secondary Environment: For enhanced protection, place the primary container inside a desiccator containing an active drying agent (desiccant) like silica gel, phosphorus pentoxide, or anhydrous calcium sulfate.[11]

• Inert Atmosphere: For extremely sensitive compounds or long-term storage, after opening, consider flushing the container with a dry, inert gas like nitrogen or argon before sealing.[10][12] This displaces moist air.

• Temperature Control: Store in a cool, dry, and well-ventilated area away from direct sunlight and other heat sources, as temperature fluctuations can affect humidity inside the container.[10][13]

Q4: I'm preparing a stock solution. Does the order of operations matter?

A4: Absolutely. Due to the rapid moisture uptake, you should never leave a weighed portion of a hygroscopic compound exposed to the open air. The best practice is to dissolve the entire weighed sample immediately. If you need 10 mg for a 10 mM solution, weigh out approximately 10 mg, record the exact weight, and then use that precise weight to calculate the volume of solvent needed to achieve the target concentration. This avoids errors from trying to weigh out a perfect amount and leaving the bulk material exposed.

Q5: Can moisture affect my analytical results, like HPLC or NMR?

A5: Yes, in two primary ways. First, if your initial weight was inaccurate due to absorbed water, your sample concentration will be lower than calculated, leading to smaller peak areas in HPLC or incorrect integration in NMR. Second, if the compound has degraded via hydrolysis, you will see additional peaks in your chromatogram or NMR spectrum, complicating analysis and indicating a loss of sample purity.[9]

Troubleshooting Guide

This section addresses specific problems you may encounter and provides actionable solutions.

Problem	Primary Cause(s)	Recommended Action(s)
Balance reading is unstable and continuously increasing.	Rapid absorption of atmospheric moisture by the sample on the weigh pan.[14][15]	1. Work Quickly: Minimize the time the sample is exposed to air.[15] 2. Use Weighing by Difference: Weigh the sealed container with the sample, transfer the approximate amount needed to your vessel, and re-weigh the sealed container. The difference is the exact amount transferred.[16] 3. Use a Suitable Vessel: Weighing in a small, capped vial or a narrow-necked flask reduces surface area exposure.[14][15] 4. Control the Environment: If possible, perform weighing in a glove box with controlled low humidity or in a balance room with a dehumidifier.
The solid material is clumped, caked, or has become a sticky mass.	Significant moisture uptake during storage or handling due to a compromised container seal or prolonged exposure to a humid environment.[5][7][8]	1. Dry the Material: Place the material in a vacuum oven at a mild temperature (e.g., 40°C) to gently remove the absorbed water. Caution: Ensure the compound is thermally stable at this temperature. 2. Re-analyze: After drying, re-characterize the material (e.g., via melting point, HPLC, or Karl Fischer titration) to confirm its purity and water content before use.[11] 3. Review Storage Protocol: Discard the material if degradation is evident. Implement stricter storage protocols (see FAQ A3) for new batches.
Assay results show lower-than-expected potency or concentration.	The initial weight was artificially high due to the mass of absorbed water, leading to the preparation of a less concentrated solution.[7] Alternatively, the compound may have degraded.[9]	1. Quantify Water Content: Use Karl Fischer titration to determine the exact percentage of water in the solid. (See Protocol 2). 2. Correct Calculations: Adjust all stock solution calculations to account for the water content. For example, if the material is 5% water by mass, you would need to weigh out 10.53 mg to get 10.00 mg of the active compound. 3. Assess Stability: Perform a forced degradation study (e.g., exposure to acid, base, heat) to identify potential degradants and develop a stability-indicating HPLC method.[9][11]
Dissolution of the salt is slower than expected or the solution pH is off.	Moisture absorption may have induced a change in the crystal form (polymorphic transformation) to a less soluble state.[3][8] The common-ion effect in certain media can also suppress dissolution.[17]	1. Characterize the Solid State: Use Powder X-Ray Diffraction (PXRD) to check for changes in the crystal structure compared to a reference standard.[17] 2. Use Buffered Solvents: Prepare solutions in well-buffered systems (e.g., PBS) to maintain a stable pH and improve dissolution consistency.[9] 3. Ensure Complete Dissolution: Use sonication or gentle warming if necessary, provided the compound is stable under these conditions.

Data & Classification

Understanding the degree of hygroscopicity is essential for risk assessment. The European Pharmacopoeia provides a standardized classification system based on weight gain after 24 hours of exposure to 80% relative humidity (RH) at 25°C.[7][18]

Classification	Weight Gain (% w/w)	Implications for Handling
Non-hygroscopic	≤ 0.12%	Standard handling procedures are generally sufficient.
Slightly hygroscopic	> 0.12% and < 2.0%	Store in airtight containers. Minimize exposure time.
Hygroscopic	≥ 2.0% and < 15.0%	Strict controls required. Use of desiccators is highly recommended. Weighing by difference is advised.
Very hygroscopic	≥ 15.0%	Extreme controls are necessary. Handling in a glove box or dry room is strongly advised. Deliquescence is likely.

Experimental Protocols & Workflows

Workflow for Handling a New Batch of Hygroscopic Compound

This diagram outlines the decision-making process upon receiving a new shipment of a hygroscopic piperidine acetamide HCl salt.

Caption: Decision workflow for receiving and processing hygroscopic compounds.

Protocol 1: Accurate Weighing by Difference

This protocol minimizes atmospheric exposure during the critical weighing step.

• Preparation: Place your receiving flask (e.g., volumetric flask), a sealed vial containing the hygroscopic compound, and a spatula into the balance chamber. Allow the temperature to equilibrate for at least 1-2 minutes to avoid thermal drift.[14][16]

• Initial Weighing: Place the sealed vial containing the compound on the balance pan and tare the balance. Once stable, record the mass of the sealed vial (M1).

• Transfer: Remove the vial from the balance. Working quickly, open the vial and use the spatula to transfer an approximate amount of the solid into your receiving flask. Do not try to hit an exact target weight during transfer.

• Final Weighing: Immediately reseal the vial, place it back on the balance pan, and record the new, stable mass (M2).

• Calculation: The exact mass of the compound transferred (M_transferred) is M1 - M2.

• Solution Preparation: Use the precise M_transferred value to calculate the exact volume of solvent required to prepare your target concentration. Rinse any residue from the neck of the flask into the bulk solvent.

Protocol 2: Water Content Determination by Karl Fischer (KF) Titration

This is the gold standard for accurately quantifying water content in a solid sample.

• System Preparation: Prepare the KF titrator, ensuring the titration vessel is sealed from ambient moisture and the solvent is pre-titrated to a dry, stable endpoint.[19]

• Sample Preparation: In a low-humidity environment (if possible), accurately weigh a suitable amount of the piperidine acetamide HCl salt. The required mass depends on the expected water content and instrument sensitivity.

• Sample Introduction: Quickly and carefully transfer the weighed sample directly into the KF titration vessel, minimizing its exposure to the atmosphere.[7]

• Titration: Begin the titration immediately. The instrument will automatically add the KF reagent until all the water from the sample has been consumed, and it will calculate the water content, typically expressed as a percentage (% w/w).

• Replicates: Perform the measurement in triplicate to ensure the result is accurate and reproducible.

By implementing these structured protocols and understanding the chemical principles at play, you can effectively manage the challenges posed by hygroscopic piperidine acetamide hydrochloride salts, leading to more reliable and reproducible scientific outcomes.

References

• GenFollower. (2026, January 30). Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. GenFollower. [Link]

• Veeprho. (2025, May 22). An Overview of USP General Chapter <41> and<1251> Good Weighing Practices. Veeprho. [Link]

• Lim, Y. P., & Tan, Y. T. F. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 13(9), 1348. [Link]

• Li, S., et al. (2018). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. New Journal of Chemistry, 42(19), 15993-16000. [Link]

• Qualicaps. (2019, January 22). An innovative drug delivery form for hygroscopic pharmaceutical drugs. European Pharmaceutical Review. [Link]

• Li, S., et al. (2018). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH. ResearchGate. [Link]

• World Journal of Pharmaceutical Research. (2021). A REVIEW ON: PHARMACEUTICAL SALTS. WJPR. [Link]

• Notspecified. (n.d.). Pharmaceutical Ingredient Storage Best Practices for Optimal Stability. LinkedIn. [Link]

• Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance. [Link]

• Chemistry LibreTexts. (2024, August 14). 3.1: Transferring and Weighting Methods. [Link]

• Biogrund. (n.d.). Top 10 Troubleshooting Guide Tableting. [Link]

• Taylor & Francis Online. (2022, June 21). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. [Link]

• Ramesh, S., et al. (2025, January 14). Salt formation of cabozantinib with hydrochloric and hydrobromic acids – influence on the in vitro dissolution behavior and food effect. CrystEngComm. [Link]

• Gupta, D., et al. (2015, October 12). Hygroscopic behavior of NaCl–MgCl2 mixture particles as nascent sea-spray aerosol surrogates and observation of efflorescence. Atmospheric Chemistry and Physics. [Link]

• Biogrund. (n.d.). Top 10 Troubleshooting Guide Tableting. [Link]

• Pharma Growth Hub. (2024, March 7). Classification of Hygroscopicity. [Link]

• Semantic Scholar. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. [Link]

• Desai, B., & Patravale, V. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. MDPI. [Link]

• Al-Hamidi, H., et al. (2020). The Effect of Humidity on the Dissolution Kinetics and Tablet Properties of Immediate-Release Tablet Formulation Containing Lamotrigine. PMC. [Link]

• American Pharmaceutical Review. (2024, February 27). Moisture Control and Degradation Management. [Link]

• Journal of Chemical and Pharmaceutical Research. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. [Link]

• Desai, B., & Patravale, V. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. PMC. [Link]

• Stahl, P. H. (2010, March 1). Pharmaceutical Salts Optimization of Solubility or Even More?. American Pharmaceutical Review. [Link]

• Asian Journal of Pharmaceutics. (2007). Increased rate of moisture gain by hygroscopic drugs in the presence of non-hygroscopic water-soluble substances. [Link]

• MDPI. (2023, June 4). Moisture Behavior of Pharmaceutical Powder during the Tableting Process. [Link]

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Reference Data & Comparative Studies

1H NMR Spectrum Analysis of 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Executive Summary & Technical Context

In the development of chiral pharmaceutical intermediates, 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide serves as a critical electrophilic scaffold.[1] Its analysis is frequently complicated by the conformational mobility of the piperidine ring and the quadrupole broadening effects of the amide nitrogen.[1]

This guide provides a definitive structural elucidation protocol, contrasting the NMR performance of this standard against its metabolic precursors and alternative solvent systems. Unlike basic spectral listings, we focus on the causality of signal patterns—specifically the diagnostic downfield shift of the C3-methine proton upon acylation, which serves as the primary quality attribute (PQA) for reaction monitoring.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility, we utilize a standardized acquisition protocol designed to resolve the overlapping equatorial/axial protons of the piperidine ring.[1]

Sample Preparation

• Solvent Selection: DMSO-d6 (99.9% D) is the superior alternative to CDCl3 for this specific compound.[1]

  • Reasoning: CDCl3 often causes the amide -NH proton to broaden into the baseline due to rapid exchange.[1] DMSO-d6 stabilizes the amide bond via hydrogen bonding, resolving the -NH as a sharp doublet, which is essential for verifying the amide coupling connectivity.

• Concentration: 10 mg in 0.6 mL solvent (approx. 20 mM).

• Reference: Tetramethylsilane (TMS) internal standard at 0.00 ppm.[1]

Acquisition Parameters (400 MHz)

• Pulse Sequence: zg30 (30° excitation pulse to prevent saturation).

• Relaxation Delay (D1): 2.0 seconds (Critical for accurate integration of the N-methyl singlet).

• Scans (NS): 16 (Sufficient for >100:1 S/N ratio).

• Temperature: 298 K.[1]

Spectral Analysis & Assignment

The following data synthesizes experimental baselines from the (R)-enantiomer precursor [1] and chloroacetamide fragment standards [2], adjusted for the (S)-configuration (which exhibits an identical achiral NMR profile).

Diagnostic Signal Table (in DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity	Integral	Assignment	Structural Insight
8.15 - 8.25	Broad Doublet (d)	1H	Amide -NH	Diagnostic for amide formation.[1] Couples to H3.
4.02	Singlet (s)	2H	-CH₂-Cl	The "Chloroacetyl" singlet. Sharp and distinct.[1]
3.75 - 3.85	Multiplet (m)	1H	H3 (Methine)	Key Indicator. Shifted downfield from ~2.8 ppm in the amine precursor [1].[1]
2.65 - 2.75	Broad Doublet	1H	H2 (Equatorial)	Deshielded by adjacent N-Me and Amide groups.[1]
2.18	Singlet (s)	3H	N-CH₃	Sharp singlet.[1] Integral is the internal calibration standard (3H).[1]
1.85 - 1.95	Multiplet	1H	H2 (Axial)	Distinct geminal coupling with H2(eq).[1]
1.40 - 1.70	Complex Multiplet	4H	H4, H5, H6	Ring envelope; typically unresolved at 400 MHz.

Visualizing the Structural Logic

The following diagram illustrates the connectivity and the source of the splitting patterns described above.

Figure 1: Structural connectivity map highlighting the key magnetic interactions governing the chemical shifts.[1]

Comparative Performance Analysis

This section objectively compares the NMR analysis of the target product against its precursors and alternative methods, demonstrating why NMR is the primary validation tool.

Comparison 1: Solvent System Performance (CDCl₃ vs. DMSO-d6)

Feature	DMSO-d6 (Recommended)	CDCl₃ (Alternative)	Impact on Analysis
Amide -NH Signal	Sharp Doublet (δ ~8.2)	Broad Singlet / Invisible	DMSO is required to verify the amide bond connectivity via COSY (NH-H3 coupling).[1]
H3 Methine Resolution	Distinct Multiplet	Overlaps with solvent water	DMSO separates the critical H3 proton from the water suppression region.[1]
Solubility	High (>50 mg/mL)	Moderate	DMSO ensures no aggregation broadening.[1]

Expert Insight: While CDCl₃ is standard for lipophilic intermediates, the hydrogen-bonding capability of DMSO-d6 locks the amide conformation, preventing the "breathing" motions that broaden signals in chloroform [3].

Comparison 2: Product vs. Precursor (Reaction Monitoring)

The most common analytical challenge is distinguishing the product from the starting material, (S)-1-methyl-piperidin-3-amine .[1]

• Precursor Profile: The unreacted amine has an H3 signal at δ ~2.8 - 3.0 ppm [1].[1]

• Product Profile: Upon acylation, the H3 signal shifts downfield to δ ~3.80 ppm due to the electron-withdrawing nature of the carbonyl group.[1]

Stereochemical Verification Note

It is critical to note that achiral NMR (1H/13C) cannot distinguish between the (S)- and (R)-enantiomers . The spectrum described above applies identically to the (R)-enantiomer or the racemate.[1]

To verify Enantiomeric Excess (ee%):

• Chiral HPLC: Use a Chiralpak AD-H column (Hexane/IPA gradient).[1]

• NMR Alternative: Use a Chiral Solvating Agent (CSA) such as (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol .[1] This will induce diastereomeric splitting of the N-Methyl singlet , allowing for integration of the (S) vs. (R) peaks.[1]

References

• ChemicalBook. (R)-3-Amino-1-methyl-piperidine NMR Data. Retrieved from .[1]

• PubChem. 2-Chloro-N-phenethyl-acetamide Spectral Data. National Library of Medicine.[1] Retrieved from .[1]

• BenchChem. A Comparative Guide to the Conformational Analysis of Piperidine Derivatives. Retrieved from .[1]

• Semantic Scholar. Utility of 2‑Chloro‑N‑arylacetamide Precursors. Retrieved from .[1]

Sources

• 1. 2-chloro-N-[[1-[4-(4-chloroanilino)piperidine-4-carbonyl]piperidin-4-yl]methyl]acetamide | C20H28Cl2N4O2 | CID 168654873 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of N-Substituted Chloroacetamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-substituted chloroacetamides are a versatile class of molecules with significant applications in medicinal chemistry and drug development, often utilized as covalent inhibitors and synthetic intermediates. A thorough understanding of their behavior under mass spectrometry (MS) analysis is crucial for their identification, characterization, and metabolic studies. The fragmentation patterns of these compounds are intricately linked to the nature of the substituent on the amide nitrogen, providing a rich source of structural information.

This guide provides an in-depth comparison of the mass spectrometric fragmentation of various N-substituted chloroacetamides, including N-alkyl, N-aryl, and N,N-dialkyl derivatives. We will explore the influence of different ionization techniques and delve into the characteristic fragmentation pathways, supported by experimental data and mechanistic insights. Our objective is to equip researchers with the knowledge to confidently interpret the mass spectra of these important compounds.

The Influence of the N-Substituent: A Comparative Analysis

The fragmentation of N-substituted chloroacetamides is primarily dictated by the nature of the group attached to the nitrogen atom. This substituent influences the ionization process and directs the subsequent fragmentation pathways. We will compare the fragmentation behavior of three major classes: N-alkyl, N-aryl, and N,N-dialkyl chloroacetamides.

N-Alkyl Chloroacetamides: The Impact of Chain Length

Under electron ionization (EI), N-alkyl chloroacetamides exhibit characteristic fragmentation patterns dominated by cleavage of the C-C bond alpha to the carbonyl group and cleavage of the N-alkyl bond.

A key fragmentation pathway for N-alkyl-2-phenylacetamides involves the cleavage of the bond alpha to the carbonyl group, leading to an ion fragment of m/z 92 after a hydrogen transfer and elimination of a ketene[1]. While our focus is on chloroacetamides, this provides a foundational understanding of the fragmentation of related amide structures.

Let's examine the EI mass spectra of a homologous series of N-alkyl chloroacetamides to understand the effect of increasing the alkyl chain length.

Table 1: Key Fragment Ions of N-Alkyl Chloroacetamides (EI-MS)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
N-Methyl-2-chloroacetamide	107/109	77 ([M-CH₂Cl]⁺), 58 ([CH₃NHCO]⁺), 49/51 ([CH₂Cl]⁺), 30 ([CH₃NH₂]⁺)
N-Ethyl-2-chloroacetamide	121/123	92 ([M-C₂H₅]⁺), 72 ([C₂H₅NHCO]⁺), 49/51 ([CH₂Cl]⁺), 44 ([C₂H₅NH]⁺)
N-Propyl-2-chloroacetamide	135/137	106 ([M-C₃H₇]⁺), 86 ([C₃H₇NHCO]⁺), 49/51 ([CH₂Cl]⁺), 58 ([C₃H₇NH]⁺)
N-Butyl-2-chloroacetamide	149/151	120 ([M-C₄H₉]⁺), 100 ([C₄H₉NHCO]⁺), 49/51 ([CH₂Cl]⁺), 72 ([C₄H₉NH]⁺)

Data for N-Methyl-2-chloroacetamide and N-Ethyl-2-chloroacetamide is based on NIST WebBook spectra. Data for N-Propyl and N-Butyl derivatives is predicted based on established fragmentation patterns.

As the alkyl chain length increases, the relative abundance of ions resulting from the loss of the alkyl group (alpha-cleavage at the nitrogen) tends to increase. The McLafferty rearrangement is another common fragmentation pathway for primary amides and can be observed in these compounds when the alkyl chain is sufficiently long (propyl or longer)[2].

Caption: Key fragmentation pathways for N-Alkyl Chloroacetamides.

N-Aryl Chloroacetamides: The Influence of Aromatic Substituents

The fragmentation of N-aryl chloroacetamides is significantly influenced by the stability of the aromatic ring and the electronic nature of any substituents. In contrast to N-alkyl derivatives, the molecular ion peak in N-aryl chloroacetamides is often more prominent due to the stabilizing effect of the aromatic system.

For N-aryl substituted 2-phenylacetamides, a primary fragmentation process is the loss of a hydrogen atom from the aromatic ring of the molecular ion[1]. A common fragmentation pathway for N-(substituted phenyl) cyanoacetamides involves the fission of carbon-carbon bonds adjacent to the carbonyl group or the nitrogen atom[3].

The nature of the substituent on the phenyl ring plays a critical role in directing fragmentation. Electron-donating groups can stabilize the molecular ion and promote fragmentation pathways that retain the charge on the aromatic portion of the molecule. Conversely, electron-withdrawing groups can influence fragmentation by altering the electron density distribution within the molecule.

Table 2: Predicted Key Fragment Ions of Substituted N-Aryl Chloroacetamides (EI-MS)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
N-Phenyl-2-chloroacetamide	169/171	126/128 ([M-COCH₃]⁺), 92 ([C₆H₅NH]⁺), 77 ([C₆H₅]⁺), 49/51 ([CH₂Cl]⁺)
N-(4-Chlorophenyl)-2-chloroacetamide	203/205/207	160/162/164 ([M-COCH₃]⁺), 126/128 ([ClC₆H₄NH]⁺), 111/113 ([ClC₆H₄]⁺), 49/51 ([CH₂Cl]⁺)
N-(4-Methoxyphenyl)-2-chloroacetamide	199/201	156/158 ([M-COCH₃]⁺), 122 ([CH₃OC₆H₄NH]⁺), 107 ([CH₃OC₆H₄]⁺), 49/51 ([CH₂Cl]⁺)

Data is predicted based on established fragmentation patterns for similar compounds.

Caption: Dominant fragmentation pathways for N-Aryl Chloroacetamides.

N,N-Dialkyl Chloroacetamides: Increased Complexity

The presence of two alkyl groups on the nitrogen atom introduces additional fragmentation pathways. Alpha-cleavage adjacent to the nitrogen is a dominant process, with the loss of the larger alkyl group being generally favored.

For N,N-diallyl-2-chloroacetamide, the molecular ion is observed, and fragmentation likely involves the loss of allyl radicals.

Table 3: Predicted Key Fragment Ions of N,N-Dialkyl Chloroacetamides (EI-MS)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
N,N-Dimethyl-2-chloroacetamide	121/123	72 ([M-CH₂Cl]⁺), 44 ([(CH₃)₂N]⁺), 49/51 ([CH₂Cl]⁺)
N,N-Diethyl-2-chloroacetamide	149/151	100 ([M-CH₂Cl]⁺), 72 ([(C₂H₅)₂N]⁺), 58 ([C₂H₅N(CH₃)]⁺), 49/51 ([CH₂Cl]⁺)
N,N-Diallyl-2-chloroacetamide	173/175	132/134 ([M-C₃H₅]⁺), 96 ([(C₃H₅)₂N]⁺), 49/51 ([CH₂Cl]⁺), 41 ([C₃H₅]⁺)

Data is predicted based on established fragmentation patterns for amides and the observed spectrum for N,N-diallyl-2-chloroacetamide from the NIST WebBook.

Caption: Common fragmentation routes for N,N-Dialkyl Chloroacetamides.

Ionization Techniques: A Comparative Overview

The choice of ionization technique significantly impacts the resulting mass spectrum. "Hard" ionization techniques like Electron Ionization (EI) impart high energy to the analyte, leading to extensive fragmentation and detailed structural information. In contrast, "soft" ionization techniques such as Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) typically produce protonated molecules ([M+H]⁺) with minimal fragmentation, which is advantageous for determining the molecular weight of labile compounds.

Table 4: Comparison of Ionization Techniques for N-Substituted Chloroacetamide Analysis

Technique	Principle	Typical Ions Formed	Fragmentation	Best Suited For
Electron Ionization (EI)	High-energy electrons bombard the sample.	Molecular ion (M⁺˙) and numerous fragment ions.	Extensive	Structural elucidation of volatile and thermally stable compounds.
Electrospray Ionization (ESI)	A high voltage is applied to a liquid to create an aerosol.	Protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecules.	Minimal (can be induced in MS/MS)	Analysis of polar, thermally labile, and high molecular weight compounds from solution.
Atmospheric Pressure Chemical Ionization (APCI)	A corona discharge creates reagent ions that ionize the sample.	Protonated molecules ([M+H]⁺).	Generally low, but more than ESI.	Analysis of less polar, volatile compounds that are not easily ionized by ESI.

For N-substituted chloroacetamides, EI-MS is invaluable for detailed structural characterization through its rich fragmentation patterns. ESI-MS and APCI-MS, often coupled with liquid chromatography (LC), are powerful for quantitative analysis and the analysis of complex mixtures, with tandem MS (MS/MS) being used to induce and study fragmentation for structural confirmation.

Experimental Protocols

Sample Preparation for Mass Spectrometry

• For GC-EI-MS: Dissolve the N-substituted chloroacetamide in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

• For LC-ESI-MS or LC-APCI-MS: Dissolve the sample in a solvent compatible with the mobile phase (e.g., acetonitrile or methanol) to a concentration of 10-100 µg/mL.

General Mass Spectrometry Parameters

The following are typical starting parameters that may require optimization for specific instruments and compounds.

GC-EI-MS:

• Injector Temperature: 250 °C

• Oven Program: Start at 50 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min.

• Ion Source Temperature: 230 °C

• Electron Energy: 70 eV

• Mass Range: m/z 30-400

LC-ESI-MS/MS:

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

• Flow Rate: 0.3 mL/min

• Ion Source: Electrospray Ionization (ESI) in positive ion mode.

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Collision Energy (for MS/MS): Ramped from 10 to 40 eV to observe a range of fragment ions.

Caption: General workflow for the mass spectrometric analysis of N-substituted chloroacetamides.

Conclusion

The mass spectrometric fragmentation of N-substituted chloroacetamides is a powerful tool for their structural characterization. The fragmentation patterns are highly dependent on the nature of the N-substituent, providing clear distinguishing features between N-alkyl, N-aryl, and N,N-dialkyl derivatives. Understanding these fragmentation pathways, in conjunction with the appropriate choice of ionization technique, allows for the confident identification and analysis of this important class of compounds in various research and development settings. This guide provides a foundational framework for interpreting the mass spectra of N-substituted chloroacetamides and serves as a valuable resource for scientists in the field.

References

• Jeremić, L. A., Kobilarov, N. L., & Petrović, S. D. (1990). Electron-ionization-induced fragmentation of N-monosubstituted 2-phenylacetamides. Rapid Communications in Mass Spectrometry, 4(12), 498-499. [Link]

• Gupta, P., Srivastava, S. K., & Ganesan, K. (2014). Electron Ionization (EI) Induced Mass Spectral Analysis of Substituted Phenylacetamides. Der Chemica Sinica, 5(1), 89-95. [Link]

• National Institute of Standards and Technology. (n.d.). 2-Chloro-N-ethylacetamide. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Chloro-N-methylacetamide. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). N-tert-butyl-2-chloroacetamide. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Acetamide, 2-chloro-N,N-di-2-propenyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Acetamide, N-(4-chlorophenyl)-. In NIST Chemistry WebBook. Retrieved from [Link]

• Ilić, S., Stojanović, G., & Petrović, S. D. (2010). EI/MS/MS spectra of N-monosubstituted cyanoacetamides. Chemical Industry & Chemical Engineering Quarterly, 16(4), 387-397. [Link]

• LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

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A Comparative Guide to the Carbonyl Group IR Absorption in α-Chloroacetamide

For researchers and professionals in drug development and organic synthesis, understanding the subtle shifts in infrared (IR) absorption bands is paramount for structural elucidation and reaction monitoring. This guide provides an in-depth comparison of the carbonyl (C=O) stretching frequency, specifically the Amide I band, in α-chloroacetamide versus its non-halogenated and N-substituted acyclic amide counterparts. We will explore the interplay of inductive, resonance, and hydrogen-bonding effects, supported by experimental data, to provide a clear framework for interpreting the IR spectra of these important chemical entities.

The Amide I Band: More Than a Simple Carbonyl Stretch

The carbonyl stretch in amides, designated as the Amide I band, is a prominent feature in IR spectra, typically appearing in the 1630-1690 cm⁻¹ region.[1] Unlike the relatively "pure" C=O stretch seen in ketones (around 1715 cm⁻¹), the Amide I band is a more complex vibration.[2] It arises primarily from the C=O stretching motion (70-85%) but is also coupled with the N-H in-plane bending and C-N stretching vibrations. This coupling is a direct consequence of the resonance delocalization of the nitrogen lone pair into the carbonyl group.

This resonance has two significant consequences:

• It imparts partial double-bond character to the C-N bond.

• It reduces the double-bond character of the C=O bond, weakening it and lowering its stretching frequency compared to a simple ketone.[1][3]

The precise position of the Amide I band is highly sensitive to the molecule's local environment and substituent effects, making it a powerful diagnostic tool.

The Inductive Effect of α-Halogenation: A Shift to Higher Frequency

A key principle in IR spectroscopy is that the presence of an electron-withdrawing group attached to the α-carbon of a carbonyl compound will increase the frequency of the C=O stretching vibration.[1][4] This is due to the inductive effect , where the electronegative halogen pulls electron density away from the carbonyl carbon. This withdrawal of electron density strengthens the C=O bond, increasing its force constant and thus requiring more energy to stretch, resulting in absorption at a higher wavenumber.[4]

In α-chloroacetamide, the highly electronegative chlorine atom exerts a significant inductive effect, which counteracts the frequency-lowering resonance effect of the amide nitrogen. This push-and-pull of electronic effects is central to understanding its IR spectrum.

Comparative Analysis of Carbonyl Absorption Frequencies

To quantify the impact of the α-chloro substituent, we will compare the Amide I band of α-chloroacetamide with that of acetamide and N-methylacetamide in both the solid phase (where hydrogen bonding is maximized) and in a non-polar solvent (where these effects are minimized).

Solid-Phase (KBr Pellet/Mull) Analysis: The Influence of Hydrogen Bonding

In the solid state, primary and secondary amides form strong intermolecular hydrogen bonds, with the N-H protons of one molecule interacting with the carbonyl oxygen of another. This hydrogen bonding lengthens and weakens the C=O bond, causing a significant shift to a lower frequency (a redshift).[1]

Compound	Amide I (C=O) Frequency (cm⁻¹)	Key Observations
α-Chloroacetamide	~1616	The strong inductive effect of chlorine is largely masked by extensive hydrogen bonding, resulting in a surprisingly low frequency.
Acetamide	~1690	Serves as the baseline for a primary amide with strong hydrogen bonding.
N-Methylacetamide	~1630 (Calculated)	N-substitution alters the hydrogen bonding network and electronic environment, leading to a different absorption frequency.

Note: The value for solid-phase α-chloroacetamide is taken from a study where it was complexed with AlCl₃, which caused a shift to 1668 cm⁻¹. The value of 1616 cm⁻¹ represents the uncomplexed starting material.

Solution-Phase (Non-Polar Solvent) Analysis: Isolating the Inductive Effect

To observe the true electronic effect of the α-chloro group, it is essential to analyze the compound in a dilute solution of a non-polar, non-hydrogen-bonding solvent like carbon tetrachloride (CCl₄) or chloroform (CHCl₃). In this environment, intermolecular hydrogen bonding is minimized, and the observed frequency is a more direct reflection of the molecule's intrinsic bond strength.

Compound	Amide I (C=O) Frequency (cm⁻¹)	Key Observations
α-Chloroacetamide	~1715 (Estimated)	In the absence of hydrogen bonding, the powerful inductive effect of the chlorine atom is expected to dominate, causing a significant shift to a higher frequency, approaching that of a saturated aliphatic ketone.
Acetamide	~1700 (in CHCl₃)	The removal of hydrogen bonding shifts the C=O band to a significantly higher frequency compared to the solid state.
N-Methylacetamide	~1680-1690 (in CCl₄/CHCl₃)	Similar to acetamide, the disruption of hydrogen bonds results in a shift to a higher wavenumber.

This comparison clearly illustrates that while hydrogen bonding dominates in the solid phase, the inductive effect of the α-chloro substituent becomes the defining factor in non-polar solutions, leading to a substantial increase in the carbonyl stretching frequency.

Experimental Protocols

Preparation of a KBr Pellet for Solid-Phase Analysis

This method is ideal for obtaining high-quality spectra of solid samples.

• Grinding: Add 1-2 mg of the dry amide sample to an agate mortar. Add approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr). Gently grind the mixture until a fine, homogeneous powder is obtained. The particle size should be less than 2 µm to minimize scattering of the IR radiation.

• Pellet Formation: Transfer the powder to a pellet press die. Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FT-IR spectrometer. Record the spectrum, typically in the 4000-400 cm⁻¹ range.

Preparation of a Solution for Liquid-Phase Analysis

This protocol is used to minimize intermolecular interactions and observe the intrinsic vibrational frequencies.

• Solvent Selection: Choose a dry, IR-transparent solvent. Carbon tetrachloride (CCl₄) is excellent for the 4000-1330 cm⁻¹ region, while chloroform (CHCl₃) can also be used, though it has more interfering absorptions.[5]

• Solution Preparation: Prepare a dilute solution (e.g., 0.01 M) of the amide in the chosen solvent to minimize self-association.

• Cell Loading: Using a clean, dry syringe, fill a liquid-phase IR cell (e.g., a sealed NaCl or KBr cell with a known path length) with the solution.

• Analysis: Place the cell in the spectrometer's sample beam. A reference cell containing the pure solvent should be placed in the reference beam to subtract solvent absorptions. Record the spectrum.

Visualizing the Influences on the Amide I Band

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Factors influencing the Amide I band frequency.

Caption: Phase effects on Amide I frequency comparison.

Conclusion

The IR absorption of the carbonyl group in α-chloroacetamide is a clear example of competing electronic and intermolecular effects. In the solid phase, the frequency-lowering effect of strong intermolecular hydrogen bonding is the dominant factor. However, in non-polar solutions where these interactions are minimized, the powerful electron-withdrawing inductive effect of the α-chloro substituent prevails, causing a significant shift of the Amide I band to a higher frequency. This behavior contrasts sharply with non-halogenated amides like acetamide and N-methylacetamide. A thorough understanding of these principles, supported by the comparative data and protocols presented here, will enable researchers to confidently interpret the IR spectra of α-halogenated amides and related compounds in their drug development and synthetic chemistry endeavors.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• NIST. (2018). 2-chloroacetamide. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Retrieved from [Link]

• Carbonyl - compounds - IR - spectroscopy. (n.d.). Retrieved from [Link]

• The features of IR spectrum. (n.d.). Retrieved from [Link]

• Miyazawa, T., Shimanouchi, T., & Mizushima, S. I. (1956). The Normal Vibrations of N-Methylacetamide. The Journal of Chemical Physics, 24(2), 408-418.

• PubChem. (n.d.). Chloroacetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Jansen, T. L. C. (2014). Linear absorption and two-dimensional infrared spectra of N-methylacetamide in chloroform revisited: polarizability and multipole effects. The Journal of Physical Chemistry B, 118(28), 8162-8169.

• Spectroscopy Online. (2020). The Carbonyl Group, Part I: Introduction. Retrieved from [Link]

• IR Spectrum analysis of p-bromoacetanilide: Spectrum recorded in solution using CCl4 solvent Explanation. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of liquid chloroform. The CH-stretching (ν 1 ) mode is... [Image]. Retrieved from [Link]

• Kuntz, I. D., Jr., & Cheng, C. Y. (1975). Solvent Effects on the IR Spectra of N-Methylacetamide. Journal of the American Chemical Society, 97(17), 4852-4855.

• ResearchGate. (n.d.). Comparison between experimental infrared spectrum of acetamide and... [Image]. Retrieved from [Link]

• OpenStax. (2023). 19.14 Spectroscopy of Aldehydes and Ketones. In Organic Chemistry.

• IR Spectroscopy of Hydrocarbons. (n.d.). Retrieved from [Link]

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A Senior Application Scientist's Guide to Chloroacetamide vs. Bromoacetamide Piperidines: A Comparative Analysis of Reactivity and Application

Introduction

In the landscape of modern drug discovery and bioconjugation, the piperidine scaffold remains a cornerstone of medicinal chemistry, featuring prominently in numerous FDA-approved therapeutics.[1][2][3] The functionalization of the piperidine nitrogen via N-alkylation is a critical step in the synthesis of these complex molecules, allowing for the introduction of diverse pharmacophoric groups. Among the most versatile reagents for this transformation are α-haloacetamides, which serve as potent electrophiles for creating stable carbon-nitrogen bonds.

However, the choice between a chloroacetamide and a bromoacetamide derivative is not trivial; it is a decision with significant consequences for reaction kinetics, selectivity, and overall synthetic strategy. This guide provides an in-depth, evidence-based comparison of the reactivity of chloroacetamide and bromoacetamide piperidines. We will dissect the underlying chemical principles, present comparative data, and provide detailed experimental protocols to empower researchers, scientists, and drug development professionals to make informed, rational decisions in their synthetic endeavors.

The Fundamental Principle: Leaving Group Ability in S_N2 Reactions

The N-alkylation of a piperidine with a haloacetamide proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[4][5] In this concerted step, the nucleophilic nitrogen of the piperidine attacks the electrophilic α-carbon, displacing the halide ion. The rate of this reaction is fundamentally governed by the stability of the departing halide ion, known as the leaving group.

The established trend for leaving group ability among halogens is: I⁻ > Br⁻ > Cl⁻ > F⁻ .[5][6] This order is inversely related to the basicity of the halide; weaker bases are better leaving groups because they can better stabilize the negative charge they acquire upon departure.[7][8] Consequently, bromoacetamides are anticipated to be significantly more reactive alkylating agents than their chloroacetamide counterparts.[4][9]

Caption: S_N2 mechanism for piperidine N-alkylation and leaving group comparison.

Quantitative Reactivity Comparison

The difference in reactivity is not merely theoretical. Kinetic studies and comparative analyses consistently demonstrate that bromoacetamides are substantially more reactive than chloroacetamides. In many contexts, bromoacetamides have been shown to be one to two orders of magnitude more reactive .[4] This translates to significantly faster reaction times, lower required temperatures, or the ability to alkylate less nucleophilic substrates that may be unreactive towards chloroacetamides.

Property	Bromoacetamide Piperidine	Chloroacetamide Piperidine	Justification
Relative Reactivity	High	Moderate	Bromide (Br⁻) is a weaker base and thus a better leaving group than chloride (Cl⁻).[5][7]
Typical Reaction Time	Minutes to a few hours	Several hours to overnight	Faster kinetics due to the superior leaving group.[4]
Typical Temperature	0 °C to Room Temperature	Room Temperature to Reflux	Higher energy input is often needed to overcome the activation barrier for C-Cl bond cleavage.
Cost & Stability	Generally higher cost, can be lachrymatory	Lower cost, generally more stable for long-term storage	Chloroacetyl chloride is a more common and less expensive bulk chemical.
Selectivity	Lower	Higher	The higher reactivity can lead to off-target reactions with other nucleophiles if present. The more moderate reactivity of chloroacetamides can be advantageous for chemoselectivity.[10]

Experimental Protocols: A Head-to-Head Comparison

To provide a practical framework, we present parallel protocols for the N-alkylation of piperidine with 2-bromo-N-phenylacetamide and 2-chloro-N-phenylacetamide. These self-validating protocols include checkpoints for reaction monitoring, ensuring reproducibility.

Prerequisite: Synthesis of Haloacetamide Reagents

2-Chloro-N-phenylacetamide and 2-bromo-N-phenylacetamide can be readily synthesized from aniline.[11][12]

• Dissolve aniline (1.0 eq) and a base like sodium acetate (1.5 eq) in a suitable solvent (e.g., acetic acid or THF).[11]

• Cool the mixture in an ice bath (0-5 °C).

• Add chloroacetyl chloride or bromoacetyl chloride (1.1 eq) dropwise while stirring vigorously.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring by Thin Layer Chromatography (TLC).

• Upon completion, pour the mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with cold water, and recrystallize from ethanol to yield the pure N-aryl haloacetamide.[11]

Protocol 1: N-Alkylation using 2-Bromo-N-phenylacetamide (The High-Reactivity Route)

This protocol leverages the high reactivity of the bromo-derivative for a rapid and efficient transformation.

• Materials:

  • Piperidine (1.0 eq)

  • 2-Bromo-N-phenylacetamide (1.05 eq)

  • Potassium carbonate (K₂CO₃), finely powdered (2.0 eq)

  • Anhydrous acetonitrile (MeCN)

  • Standard work-up and purification equipment

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-bromo-N-phenylacetamide and anhydrous acetonitrile.

  • Add the finely powdered K₂CO₃.

  • Add the piperidine (1.0 eq) to the stirred suspension.

  • Stir the reaction at room temperature.

  • Validation Checkpoint: Monitor the reaction progress every 30 minutes by TLC or LC-MS. The reaction is often complete within 1-3 hours.

  • Upon completion, filter the reaction mixture through a pad of celite to remove K₂CO₃, washing with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Perform an aqueous work-up by partitioning the residue between ethyl acetate and water.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated piperidine.

Protocol 2: N-Alkylation using 2-Chloro-N-phenylacetamide (The Controlled-Reactivity Route)

This protocol demonstrates the conditions typically required for the less reactive chloro-derivative, often involving heat.

• Materials:

  • Piperidine (1.0 eq)

  • 2-Chloro-N-phenylacetamide (1.05 eq)

  • Potassium carbonate (K₂CO₃), finely powdered (2.0 eq)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Standard work-up and purification equipment

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-chloro-N-phenylacetamide and anhydrous DMF.

  • Add the finely powdered K₂CO₃.

  • Add the piperidine (1.0 eq) to the stirred suspension.

  • Heat the reaction mixture to 60-80 °C.

  • Validation Checkpoint: Monitor the reaction progress every 2-4 hours by TLC or LC-MS. The reaction may require 8-24 hours for full conversion.

  • After cooling to room temperature, filter the reaction mixture through a pad of celite to remove K₂CO₃, washing with ethyl acetate.

  • Partition the filtrate between ethyl acetate and water. Note: Multiple water washes may be required to fully remove DMF.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Caption: General workflow for the synthesis and purification of N-alkylated piperidines.

Strategic Selection: When to Use Chloro- vs. Bromoacetamides

The choice of reagent is a strategic decision guided by the specific goals of the synthesis.

Caption: Decision guide for selecting the appropriate haloacetamide reagent.

• Choose Bromoacetamide Piperidines when:

  • High reactivity is paramount: For sterically hindered piperidines or electronically deactivated (less nucleophilic) amines, the enhanced electrophilicity of bromoacetamide is often necessary to drive the reaction to completion.

  • Mild conditions are required: If the substrate contains sensitive functional groups that cannot tolerate high temperatures, the ability of bromoacetamides to react at or below room temperature is a significant advantage.

  • Speed is critical: In discovery chemistry settings where rapid library synthesis is the goal, the faster reaction times offered by bromoacetamides can significantly accelerate project timelines.

• Choose Chloroacetamide Piperidines when:

  • Cost and scale are major considerations: For large-scale manufacturing or process chemistry, the lower cost and greater availability of chloroacetyl chloride make chloroacetamides a more economically viable option.

  • Enhanced stability is needed: Chloroacetamides are typically less lachrymatory and more stable for long-term storage, simplifying handling and logistics.

  • Controlling selectivity is a challenge: In molecules with multiple nucleophilic sites (e.g., free thiols or phenols), the more moderate reactivity of chloroacetamides can provide a wider window to achieve selective N-alkylation over more reactive nucleophiles.[4]

Conclusion

The selection between chloroacetamide and bromoacetamide piperidines is a classic example of the trade-off between reactivity and practicality in chemical synthesis. Bromoacetamides offer superior reactivity, enabling faster reactions under milder conditions, which is often ideal for complex, sensitive substrates in a research setting. Conversely, chloroacetamides provide a more cost-effective, stable, and sometimes more selective alternative, making them well-suited for large-scale applications and robust synthetic routes. By understanding the fundamental principles of S_N2 reactivity and considering the specific demands of the synthetic challenge, researchers can strategically choose the optimal reagent to achieve their goals with efficiency and precision.

References

• Characteristics of the SN2 Reaction. (2025, November 25). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

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• Lasheen, D. S., et al. (2022). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Molecules, 27(14), 4698. [Link]

• Reddit user discussion on Cl vs Br in SN1 and SN2 reactions. (2013, June 18). r/chemhelp. Retrieved March 7, 2026, from [Link]

• Bickelhaupt, F. M., & van der Plas, S. (2020). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Wiley Online Library. [Link]

• The Organic Chemistry Tutor. (2023, March 22). Leaving Group Stability - SN1 and SN2 Reactions. YouTube. Retrieved March 7, 2026, from [Link]

• Cravatt, B. F., et al. (2017). Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Cell Chemical Biology. [Link]

• Abdelshaheed, M., et al. (2022). Piperidine nucleus in the field of drug discovery. Future Journal of Pharmaceutical Sciences, 8(1), 31. [Link]

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• Singh, H., & Kumar, M. (Eds.). (2017). Piperidine-Based Drug Discovery. Academic Press. [Link]

• Abdel-Latif, E., et al. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Synthetic Communications, 49(23), 3145-3176. [Link]

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Introduction: The Critical Role of Purity in Piperidine-Based Drug Development

An In-Depth Guide to HPLC Methodologies for the Purity Analysis of Piperidine Intermediates

The piperidine ring is a cornerstone of modern medicinal chemistry, forming the structural backbone of numerous active pharmaceutical ingredients (APIs) across a wide range of therapeutic areas.[1][2] From antihistamines to antipsychotics, the integrity of this saturated heterocycle is paramount. Consequently, the purity of piperidine intermediates is not merely a matter of quality control; it is a fundamental pillar of drug safety and efficacy. Impurities introduced during synthesis or degradation can alter the pharmacological and toxicological profile of the final drug product, making their detection and quantification a critical step in the development process.[3]

This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of piperidine intermediates. We move beyond simple protocols to explore the scientific rationale behind method selection, comparing a traditional reversed-phase (RP-HPLC) approach with modern Ultra-Performance Liquid Chromatography (UPLC). Furthermore, we will discuss the strategic use of orthogonal techniques like Gas Chromatography (GC) to ensure comprehensive impurity profiling. This content is designed for researchers, analytical scientists, and drug development professionals seeking to develop robust, reliable, and efficient methods for these vital building blocks.

The Analytical Challenge: Physicochemical Properties and Potential Impurities

Developing a robust purity method requires a deep understanding of the analyte and its potential impurities. Piperidine and its simple derivatives present a unique set of challenges:

• Low UV Absorbance: The saturated piperidine ring lacks a chromophore, rendering it nearly transparent to UV detection, the workhorse of most HPLC systems.[1]

• High Polarity and Basicity: As polar basic compounds, piperidines can exhibit poor retention on traditional C18 columns and are prone to peak tailing due to strong interactions with residual silanols on the silica surface.[4][5]

• Diverse Impurity Profile: Impurities can range from unreacted starting materials and reagents to byproducts of side reactions, over-alkylation products, and degradation products.[6] For chiral piperidine intermediates, the undesired enantiomer is a critical impurity that must be controlled.[6]

A successful analytical method must be specific enough to separate the main component from all potential impurities, a characteristic known as a "stability-indicating" method.

Method 1: The Foundational Approach - RP-HPLC with Pre-Column Derivatization

For piperidine intermediates lacking a native chromophore, pre-column derivatization is a classic and effective strategy to render the analyte detectable by UV. This involves reacting the piperidine's secondary amine with a reagent that attaches a UV-active tag.

Scientific Rationale: The choice of derivatizing agent is critical. 4-Toluenesulfonyl chloride (tosyl chloride) is an excellent candidate as it reacts efficiently with the secondary amine of piperidine under basic conditions to form a stable, non-polar derivative with strong UV absorbance.[7][8] This derivatization not only solves the detection issue but also increases the hydrophobicity of the analyte, improving its retention on a C18 column.

Experimental Protocol: Derivatization and HPLC Analysis

Objective: To quantify piperidine purity by converting it to a UV-active derivative for RP-HPLC analysis.

• Derivatization Procedure:

  • Prepare a stock solution of the piperidine intermediate sample in a suitable solvent (e.g., acetonitrile).

  • In a reaction vial, combine an aliquot of the sample solution with an excess of 4-toluenesulfonyl chloride solution.

  • Add a basic buffer (e.g., sodium bicarbonate) to facilitate the reaction and neutralize the HCl byproduct.[1]

  • Heat the mixture (e.g., 60°C for 30 minutes) to ensure complete reaction.

  • Cool the solution and dilute with the mobile phase to the target concentration for HPLC injection.

• HPLC Conditions:

  • Column: Inertsil C18 (250 x 4.6 mm, 5 µm) or equivalent.[7]

  • Mobile Phase: Isocratic mixture of 0.1% Phosphoric Acid in Water and Acetonitrile (e.g., 32:68 v/v).[7]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 230 nm.

  • Injection Volume: 10 µL.

Workflow for Derivatization-Based HPLC Analysis

Caption: Workflow for piperidine analysis via pre-column derivatization and RP-HPLC.

Method 2: The High-Throughput Approach - UHPLC for Direct Purity Analysis

For piperidine intermediates that possess a UV chromophore (e.g., N-Boc-4-hydroxypiperidine, 2-benzylpiperidine), direct analysis is possible.[9][10] In this context, Ultra-Performance Liquid Chromatography (UPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) offers substantial advantages over traditional HPLC.

Scientific Rationale: UHPLC systems operate at much higher pressures (up to 15,000 psi) and utilize columns packed with sub-2 µm particles.[11] According to the van Deemter equation, these smaller particles lead to a more efficient separation (higher plate count), resulting in sharper, narrower peaks.[3] This translates to significantly improved resolution between the main peak and closely eluting impurities, faster analysis times, and increased sensitivity.[12][13]

Experimental Protocol: UHPLC Purity Analysis

Objective: To achieve rapid and high-resolution separation of a UV-active piperidine intermediate from its impurities.

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in a suitable diluent (e.g., 50:50 water/acetonitrile) to a final concentration of approximately 0.5 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter into a UHPLC vial.

• UHPLC Conditions:

  • Column: ACQUITY UPLC BEH C18 (50 x 2.1 mm, 1.7 µm).[3]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program: A fast gradient, e.g., 5% to 95% B over 5 minutes.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40°C.

  • Detection: UV at 215 nm.

  • Injection Volume: 1 µL.

Workflow for UHPLC Analysis

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A Senior Application Scientist's Guide to the Crystal Structure and Physicochemical Properties of N-((S)-1-methylpiperidin-3-yl)acetamide Salts

A Comparative Analysis for Drug Development Professionals

Introduction: The Critical Role of Salt Selection in Drug Development

In the journey of a drug candidate from discovery to a marketable therapeutic, the selection of an appropriate solid form is a pivotal decision. The free form of an active pharmaceutical ingredient (API), such as N-((S)-1-methylpiperidin-3-yl)acetamide, may not possess the optimal physicochemical properties required for effective formulation, manufacturing, and bioavailability.[1][2] Salt formation, the process of combining an ionizable drug with a counter-ion to create a neutral complex, is a widely employed strategy to enhance these properties.[1] An estimated 50% of all drugs on the market are administered as salts, underscoring the significance of this step in drug development.[3]

The choice of a salt form can profoundly influence a drug's solubility, dissolution rate, stability, hygroscopicity, and manufacturability.[2][4] These properties are not merely academic; they have direct consequences for a drug's therapeutic efficacy and safety profile. For instance, enhanced solubility can lead to improved bioavailability, potentially allowing for lower dosages and reduced side effects.[5][6]

This guide provides a comparative overview of the potential salt forms of N-((S)-1-methylpiperidin-3-yl)acetamide, a chiral amine, focusing on commonly used hydrochloride, tartrate, and besylate salts. While specific crystal structure data for a wide range of salts of this particular molecule are not publicly available, this guide will leverage established principles of salt selection and solid-state chemistry to provide a robust framework for researchers. We will delve into the anticipated properties of these salt forms and provide detailed, field-proven experimental protocols for their synthesis, characterization, and comparison.

The Art and Science of Counterion Selection

The selection of a suitable counterion is a multi-faceted process guided by the pKa of the API and the desired physicochemical properties of the final salt form.[7] For a basic drug like N-((S)-1-methylpiperidin-3-yl)acetamide, an acidic counterion is required. A general rule of thumb is that the pKa of the counterion should be at least two pH units lower than the pKa of the basic drug to ensure stable salt formation.[3]

Here, we will consider three commonly used counterions:

• Hydrochloric Acid (HCl): Forming hydrochloride salts is a very common strategy for basic drugs.[8] HCl is a strong acid, inexpensive, and the chloride ion is physiologically abundant and generally safe.[8] Hydrochloride salts often exhibit good solubility and stability.[9][10]

• Tartaric Acid: As a dicarboxylic acid, tartaric acid can form various salt stoichiometries.[11] Being a chiral molecule itself, it can be used for the resolution of racemic mixtures. Tartrate salts can influence crystal packing and may offer different solubility and stability profiles compared to simple inorganic salts.[11][12]

• Benzenesulfonic Acid (Besylate): Besylate is a larger, organic counterion. Besylate salts are often crystalline and non-hygroscopic, which can be advantageous for formulation and manufacturing.[13] The case of amlodipine besylate is a well-known example where the besylate salt provided superior stability and non-hygroscopicity compared to other salts.[7][13]

Comparative Analysis of Potential N-((S)-1-methylpiperidin-3-yl)acetamide Salts

The following table summarizes the anticipated properties of the hydrochloride, tartrate, and besylate salts of N-((S)-1-methylpiperidin-3-yl)acetamide based on the general characteristics of these counterions. It is crucial to note that these are expected trends, and experimental verification is essential.

Property	Hydrochloride Salt	L-(+)-Tartrate Salt	Besylate Salt	Rationale & Causality
Molecular Weight	Lowest	Intermediate	Highest	The molecular weight of the salt is the sum of the API and the counterion. HCl has the lowest molecular weight, followed by tartaric acid, and then benzenesulfonic acid. A lower molecular weight is often preferred to maximize the drug load in the final dosage form.[8]
Expected Aqueous Solubility	High	Moderate to High	Moderate	Hydrochloride salts of amines are generally highly soluble in water due to the strong ionic character.[10] Tartrate salts are also typically water-soluble.[11] The larger, more hydrophobic nature of the besylate counterion may lead to slightly lower aqueous solubility compared to the hydrochloride.[7]
Expected Crystallinity	High	High	Very High	All three counterions are known to form highly crystalline salts. Besylate, in particular, is often selected for its ability to induce crystallinity and form stable, non-hygroscopic solid forms.[13]
Expected Hygroscopicity	Variable	Low to Moderate	Low	Hygroscopicity is the tendency of a substance to absorb moisture from the air. While many hydrochloride salts are stable, some can be hygroscopic. Tartrate salts can sometimes form hydrates.[12] Besylate salts are often chosen for their low hygroscopicity, which improves the stability and handling of the drug substance.[13]
Expected Thermal Stability	Good	Good	Excellent	The thermal stability of a salt is influenced by its crystal lattice energy. The larger, more rigid structure of the besylate counterion can lead to a more stable crystal lattice and a higher melting point.[7]
Potential for Polymorphism	Possible	Possible	Possible	Polymorphism, the ability of a substance to exist in more than one crystal form, is a common phenomenon for pharmaceutical salts.[14] All three salt forms should be screened for potential polymorphs, as different polymorphs can have different physicochemical properties.

Experimental Protocols for Salt Screening and Characterization

A systematic approach to salt screening and characterization is essential for selecting the optimal salt form. The following protocols provide a comprehensive workflow for preparing and analyzing different salts of N-((S)-1-methylpiperidin-3-yl)acetamide.

Diagram of the Salt Screening and Characterization Workflow

Caption: A comprehensive workflow for the screening and selection of an optimal salt form for an API.

Protocol 1: Salt Formation and Crystallization

Objective: To prepare crystalline salt forms of N-((S)-1-methylpiperidin-3-yl)acetamide with different counterions.

Materials:

• N-((S)-1-methylpiperidin-3-yl)acetamide (free base)

• Hydrochloric acid (e.g., 1 M in ethanol)

• L-(+)-Tartaric acid

• Benzenesulfonic acid

• Solvents: Ethanol, Isopropanol (IPA), Acetone, Ethyl Acetate

• Anti-solvents: Heptane, Diethyl ether

• Vials, magnetic stirrer, hotplate

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of the free base in a suitable solvent (e.g., 100 mg/mL in ethanol).

  • Prepare equimolar stock solutions of the counterions in the same solvent.

• Salt Formation:

  • In a clean vial, add a known volume of the free base stock solution.

  • While stirring, add an equimolar amount of the counterion solution dropwise.

  • Observe for any immediate precipitation. If no precipitate forms, proceed to crystallization.

• Crystallization Methods (to be performed in parallel):

  • Slow Cooling: Heat the solution until clear, then allow it to cool slowly to room temperature, followed by further cooling to 4°C.

  • Slow Evaporation: Leave the vial partially open in a fume hood to allow the solvent to evaporate slowly.

  • Anti-solvent Addition: Slowly add an anti-solvent (in which the salt is expected to be insoluble) to the solution until turbidity is observed.

• Isolation:

  • Collect any resulting crystals by vacuum filtration.

  • Wash the crystals with a small amount of the anti-solvent.

  • Dry the crystals under vacuum at a controlled temperature.

Causality Behind Experimental Choices: The use of multiple solvents and crystallization techniques is crucial as the solid form of a salt can be dependent on the crystallization conditions. This approach increases the likelihood of discovering different polymorphs or solvates.[15]

Protocol 2: Powder X-Ray Diffraction (PXRD) Analysis

Objective: To determine the crystallinity and identify the crystal phase of the prepared salts.

Instrument: A modern powder X-ray diffractometer.

Procedure:

• Sample Preparation: Gently grind a small amount (10-20 mg) of the crystalline sample to a fine powder. Mount the powder on a sample holder.[16]

• Data Collection:

  • Scan the sample over a 2θ range of 2° to 40°.

  • Use a step size of 0.02° and a scan speed of 1°/min.

• Data Analysis:

  • Analyze the resulting diffractogram. Sharp peaks indicate a crystalline material, while a broad halo suggests an amorphous solid.

  • Compare the diffractograms of the different salt forms. Unique peak positions indicate different crystal structures.[14][17]

Trustworthiness: PXRD is a definitive technique for identifying the solid-state form of a pharmaceutical material and is a regulatory requirement for API characterization.[18]

Protocol 3: Thermal Analysis (DSC and TGA)

Objective: To determine the melting point, purity, and thermal stability of the salt forms.

Instruments: Differential Scanning Calorimeter (DSC), Thermogravimetric Analyzer (TGA).

DSC Procedure:

• Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

• Heat the sample from 25°C to a temperature above its expected melting point at a rate of 10°C/min under a nitrogen purge.[19][20]

• Analyze the thermogram for endothermic events (melting) and exothermic events (decomposition or crystallization). The peak of the endotherm corresponds to the melting point.

TGA Procedure:

• Accurately weigh 5-10 mg of the sample into a TGA pan.

• Heat the sample from 25°C to a high temperature (e.g., 300°C) at a rate of 10°C/min under a nitrogen purge.[21][22]

• Analyze the thermogram for weight loss. Weight loss at temperatures below 100-120°C may indicate the presence of residual solvent or water (solvates/hydrates). Significant weight loss at higher temperatures indicates decomposition.[23][24]

Expertise & Experience: Combining DSC and TGA provides a comprehensive thermal profile. For example, a weight loss in TGA corresponding to an endotherm in DSC can confirm the desolvation of a solvated crystal form.

Protocol 4: Solubility Determination

Objective: To compare the aqueous solubility of the different salt forms.

Methods:

• Kinetic Solubility (Shake-flask method):

  • Add an excess amount of the salt to a known volume of purified water in a sealed vial.

  • Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a set period (e.g., 24 hours).[25][26]

  • Filter the suspension through a 0.45 µm filter to remove undissolved solids.

  • Determine the concentration of the dissolved API in the filtrate using a validated analytical method (e.g., HPLC-UV).

• Thermodynamic Solubility:

  • Follow the same procedure as kinetic solubility but extend the equilibration time (e.g., 48-72 hours) and confirm that equilibrium has been reached by taking samples at different time points until the concentration remains constant.[27][28]

Authoritative Grounding: The choice between kinetic and thermodynamic solubility depends on the stage of development. Kinetic solubility is often used for initial screening, while thermodynamic solubility provides a more accurate measure for lead optimization.[26]

Protocol 5: Stability Assessment

Objective: To evaluate the physical and chemical stability of the salt forms.

• Hygroscopicity:

  • Place a known amount of the salt in a desiccator with a controlled relative humidity (e.g., 75% RH using a saturated NaCl solution) at a constant temperature (e.g., 25°C).

  • Measure the weight change over time.

  • Analyze the sample by PXRD after the study to check for any changes in the crystal form.

• Accelerated Chemical Stability:

  • Store the salt samples under stressed conditions (e.g., 40°C/75% RH) for a defined period (e.g., 4 weeks).

  • At specified time points, analyze the samples for degradation products using a stability-indicating HPLC method.

Conclusion and Recommendations

Based on general principles, a besylate salt may offer advantages in terms of crystallinity and low hygroscopicity, which are beneficial for manufacturing and stability. A hydrochloride salt is likely to provide high aqueous solubility, which could be advantageous for bioavailability. A tartrate salt may offer a balance of properties and could be particularly useful if chiral resolution is required.

Ultimately, the choice of the best salt form will depend on the specific requirements of the intended dosage form and route of administration. The experimental protocols outlined in this guide provide a robust framework for generating the necessary data to make an informed and data-driven decision. It is imperative that researchers perform these, or similar, experiments to fully characterize and compare the potential salt forms of their API.

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The Enantiomer's Edge: A Comparative Guide to the Biological Activity of (R) vs. (S) Piperidine Isomers

In the landscape of modern drug discovery and development, the principle of chirality is a cornerstone of rational design. The three-dimensional arrangement of atoms in a molecule can dramatically alter its pharmacological and toxicological properties. This is particularly true for compounds containing the piperidine scaffold, a ubiquitous heterocyclic motif found in numerous pharmaceuticals. The stereochemistry of substituents on the piperidine ring gives rise to enantiomers—non-superimposable mirror images—that often exhibit profoundly different biological activities.

This guide provides an in-depth comparison of the biological activities of (R) and (S) piperidine isomers, moving beyond theoretical concepts to present supporting experimental data and detailed protocols. We will explore two illustrative case studies: the central nervous system stimulant methylphenidate and the local anesthetic bupivacaine. Through these examples, we will elucidate the critical importance of stereochemistry in drug action and provide researchers, scientists, and drug development professionals with the insights and methodologies to effectively characterize the enantiomers of piperidine-containing compounds.

The Significance of Chirality in Piperidine-Based Drugs

The differential activity of enantiomers arises from their interactions with chiral biological macromolecules such as receptors, enzymes, and transporters. The binding site of a protein is a specific three-dimensional space, and only an enantiomer with the correct spatial arrangement of functional groups can achieve an optimal fit, akin to a key fitting into a lock. This selective interaction can lead to one enantiomer (the eutomer) eliciting the desired therapeutic effect, while the other (the distomer) may be inactive, less active, or even responsible for undesirable side effects.[1] Therefore, the development of single-enantiomer drugs, or "chiral switches," has become a significant strategy in the pharmaceutical industry to improve therapeutic indices.[1]

Case Study 1: Methylphenidate - A Tale of Two Enantiomers in the Synapse

Methylphenidate (Ritalin) is a widely prescribed medication for the treatment of Attention Deficit Hyperactivity Disorder (ADHD).[2] It is a chiral compound with two stereocenters, but its therapeutic effects are primarily mediated by the d-threo-(R,R)-enantiomer, also known as dexmethylphenidate.[3] The racemic mixture contains both d-threo and l-threo enantiomers.

The primary mechanism of action of methylphenidate is the inhibition of the dopamine transporter (DAT) and the norepinephrine transporter (NET), leading to increased concentrations of these neurotransmitters in the synaptic cleft.[4] However, the two enantiomers exhibit significantly different affinities for these transporters.

Comparative Biological Activity of Methylphenidate Enantiomers

Enantiomer	Target	IC50 (nM)	Primary Effect	Reference
d-threo-methylphenidate	Dopamine Transporter (DAT)	33	Potent inhibition of dopamine reuptake	[4]
Norepinephrine Transporter (NET)	244	Inhibition of norepinephrine reuptake	[4]
l-threo-methylphenidate	Dopamine Transporter (DAT)	540	Weak inhibition of dopamine reuptake	[4]
Norepinephrine Transporter (NET)	5100	Very weak inhibition of norepinephrine reuptake	[4]

As the data clearly indicates, d-threo-methylphenidate is substantially more potent at inhibiting both DAT and NET compared to its l-threo counterpart. This stereoselectivity is the pharmacological basis for the development of dexmethylphenidate (Focalin) as a single-enantiomer formulation, which allows for a lower therapeutic dose and potentially a more favorable side-effect profile.[2]

Further research has also indicated that d-threo-methylphenidate acts as an agonist at the serotonin 5-HT1A receptor, which may contribute to its overall therapeutic effects.[5]

Visualizing the Mechanism of Action

The differential interaction of methylphenidate enantiomers with the dopamine transporter can be visualized as follows:

Caption: Differential binding of methylphenidate enantiomers to the dopamine transporter.

Case Study 2: Bupivacaine - Stereoselectivity in Ion Channel Blockade and Cardiotoxicity

Bupivacaine is a long-acting local anesthetic widely used for surgical anesthesia and pain management. It exists as a racemic mixture of (R)- and (S)-enantiomers. The primary mechanism of local anesthetics is the blockade of voltage-gated sodium channels in nerve fibers, which prevents the transmission of pain signals.

A critical concern with bupivacaine is its potential for cardiotoxicity, which has been linked to its interaction with cardiac sodium channels.[6] Extensive research has demonstrated that the (R)-enantiomer, dextrobupivacaine, is significantly more cardiotoxic than the (S)-enantiomer, levobupivacaine.[6][7]

Comparative Biological Activity of Bupivacaine Enantiomers

Enantiomer	Target	IC50 (µM) for Inactivated State Block	Primary Effect	Reference
(R)-(+)-Bupivacaine (Dextrobupivacaine)	Cardiac Sodium Channels (SCN5A)	~2.2	Potent blockade, associated with higher cardiotoxicity	[3][8]
(S)-(-)-Bupivacaine (Levobupivacaine)	Cardiac Sodium Channels (SCN5A)	~2.7	Less potent blockade, associated with lower cardiotoxicity	[3][8]

While the difference in IC50 values for the inactivated state block may appear modest, studies have shown that (R)-bupivacaine dissociates from the sodium channel more slowly than (S)-bupivacaine, leading to a more pronounced and prolonged blockade, which contributes to its arrhythmogenic potential.[9] This has led to the clinical development and use of levobupivacaine as a safer alternative to the racemic mixture, particularly in procedures requiring large volumes of local anesthetic.[10]

Visualizing the Experimental Workflow for Enantiomer Analysis

The determination of the biological activity of individual enantiomers relies on robust experimental methodologies. A typical workflow involves chiral separation followed by biological assays.

Caption: Experimental workflow for comparing the biological activity of piperidine enantiomers.

Experimental Protocols

The following are generalized protocols for key experiments used to differentiate the biological activity of piperidine enantiomers. Researchers should optimize these protocols based on their specific compounds and experimental systems.

Chiral High-Performance Liquid Chromatography (HPLC) for Enantiomeric Separation

This protocol provides a general method for the separation of piperidine enantiomers.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase (CSP): A polysaccharide-based column (e.g., Chiralpak® series) is often a good starting point for piperidine derivatives.

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and a polar modifier (e.g., ethanol or isopropanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape for basic compounds. The exact ratio should be optimized for the specific compound.

• Flow Rate: Typically 0.5-1.5 mL/min.

• Column Temperature: Controlled, often at ambient or slightly elevated temperatures (e.g., 25-40 °C).

• Detection: UV detection at a wavelength where the analyte has significant absorbance.

Step-by-Step Methodology:

• System Preparation: Equilibrate the chiral column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

• Sample Preparation: Dissolve the racemic mixture of the piperidine compound in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Injection: Inject a small volume of the sample (e.g., 5-20 µL) onto the column.

• Data Acquisition: Record the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

• Data Analysis: Integrate the peak areas of the two enantiomer peaks. The enantiomeric excess (% ee) can be calculated using the formula: % ee = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100.

Radioligand Binding Assay for Transporter Affinity (e.g., DAT)

This protocol describes a competitive binding assay to determine the affinity (Ki) of the (R) and (S) isomers for a specific transporter.

Materials and Reagents:

• Cell Membranes: Membranes prepared from cells stably expressing the transporter of interest (e.g., HEK293-hDAT cells).

• Radioligand: A high-affinity radiolabeled ligand for the transporter (e.g., [³H]WIN 35,428 for DAT).

• Test Compounds: The separated (R) and (S) piperidine isomers.

• Non-specific Agent: A high concentration of a known unlabeled ligand for the transporter (e.g., 10 µM GBR 12909 for DAT) to determine non-specific binding.

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Filtration Apparatus: A cell harvester with glass fiber filters.

• Scintillation Counter and Fluid.

Step-by-Step Methodology:

• Assay Plate Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and a range of concentrations for each test compound (e.g., 10⁻¹¹ to 10⁻⁵ M).

• Reagent Addition:

  • Total Binding: Add assay buffer, radioligand (at a concentration near its Kd), and cell membranes.

  • Non-specific Binding: Add non-specific agent, radioligand, and cell membranes.

  • Competition: Add serial dilutions of the test compound, radioligand, and cell membranes.

• Incubation: Incubate the plate at a specified temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through the glass fiber filters using the cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Radioactivity Counting: Place the filter discs in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value for each enantiomer.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Neurotransmitter Uptake Assay (e.g., Dopamine Uptake)

This protocol measures the functional inhibition of neurotransmitter uptake by the (R) and (S) isomers.

Materials and Reagents:

• Cells: HEK293 cells stably expressing the transporter of interest (e.g., hDAT).

• Radiolabeled Neurotransmitter: e.g., [³H]Dopamine.

• Test Compounds: The separated (R) and (S) piperidine isomers.

• Uptake Buffer: e.g., Krebs-Ringer-HEPES buffer.

• Wash Buffer: Ice-cold uptake buffer.

• Lysis Buffer: e.g., 1% SDS.

• Scintillation Counter and Fluid.

Step-by-Step Methodology:

• Cell Plating: Plate the cells in a 96-well plate and grow to confluence.

• Pre-incubation: Wash the cells with uptake buffer and then pre-incubate with varying concentrations of the test compound or buffer alone for 10-20 minutes at 37°C.

• Uptake Initiation: Initiate the uptake by adding the radiolabeled neurotransmitter to each well.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C to measure the initial rate of uptake.

• Uptake Termination: Terminate the uptake by rapidly aspirating the buffer and washing the cells multiple times with ice-cold wash buffer.

• Cell Lysis and Quantification: Lyse the cells with lysis buffer and transfer the lysate to scintillation vials. Add scintillation fluid and quantify the radioactivity.

• Data Analysis:

  • Determine the specific uptake by subtracting the uptake in the presence of a high concentration of a known inhibitor from the total uptake.

  • Plot the percentage of specific uptake against the log concentration of the test compound.

  • Use non-linear regression to determine the IC50 value for each enantiomer.

Conclusion: A Call for Stereochemical Precision

The case studies of methylphenidate and bupivacaine underscore the profound impact of stereochemistry on the biological activity of piperidine-containing drugs. The (R,R)-enantiomer of methylphenidate is the primary driver of its therapeutic efficacy, while the (S)-enantiomer of bupivacaine offers a significantly improved safety profile. These examples highlight the necessity for a thorough stereochemical evaluation in the drug development process.

By employing robust analytical techniques for chiral separation and a suite of well-defined in vitro assays, researchers can dissect the pharmacological and toxicological profiles of individual enantiomers. This knowledge is not merely academic; it is fundamental to the design of safer and more effective medicines. The principles and protocols outlined in this guide are intended to equip scientists with the tools to navigate the complexities of chirality and to unlock the full therapeutic potential of piperidine-based pharmaceuticals.

References

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• Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters - PubMed. Available from: [Link].

• Valenzuela, C., Snyders, D. J., Bennett, P. B., et al. (1995). Stereoselective block of cardiac sodium channels by bupivacaine in guinea pig ventricular myocytes. Circulation, 92(10), 3014-3024. Available from: [Link].

• Cox, B., Durieux, M. E., & Marcus, M. A. (1998). Comparison of S(-)-bupivacaine with racemic (RS)-bupivacaine in supraclavicular brachial plexus block. British Journal of Anaesthesia, 80(5), 594-598. Available from: [Link].

• Friederich, P., & Graf, B. M. (2015). A Comparative Analysis of Bupivacaine and Ropivacaine Effects on Human Cardiac SCN5A Channels. Anesthesia & Analgesia, 120(6), 1220-1229. Available from: [Link].

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A Senior Application Scientist's Guide to TLC Visualization of Tertiary Amine Acetamides

In the landscape of synthetic chemistry and drug development, the efficient monitoring of reactions involving tertiary amine acetamides is paramount. Thin-Layer Chromatography (TLC) remains a cornerstone for rapid, cost-effective reaction analysis. However, the visualization of these often-UV-inactive compounds can present a significant challenge. This guide provides an in-depth comparison of common TLC visualization methods for tertiary amine acetamides, grounded in scientific principles and practical expertise to aid researchers in making informed decisions for their specific applications.

The Challenge with Tertiary Amine Acetamides

Tertiary amine acetamides possess a unique combination of functional groups that influence their detection. The tertiary amine provides a basic site, while the acetamide group can affect the overall polarity and reactivity of the molecule. The absence of a UV-active chromophore in many aliphatic variants necessitates the use of chemical staining reagents for visualization. The ideal staining reagent should be sensitive, selective, and provide a clear contrast for accurate analysis.

Comparative Analysis of Visualization Methods

This section details a comparative overview of three widely used staining methods for the visualization of tertiary amine acetamides on TLC plates: Dragendorff's reagent, potassium permanganate stain, and iodine vapor.

Visualization Method	Principle of Detection	Color of Spots	Sensitivity	Specificity & Selectivity	Stability of Stain
Dragendorff's Reagent	Ion pair formation between the protonated tertiary amine and the iodobismuthate complex.[1][2][3]	Orange to reddish-brown	High	Highly selective for tertiary and some other amines.	Stable for documentation.
Potassium Permanganate	Oxidation of the amine or other oxidizable groups in the molecule.	Yellow to brown spots on a purple/pink background.	Moderate to High	Non-specific; reacts with a wide range of oxidizable functional groups.[4]	Fades over time.
Iodine Vapor	Reversible formation of a colored complex between iodine and the analyte.	Brown spots on a light-yellow background.	Moderate	Non-specific; visualizes a broad range of organic compounds.	Temporary; spots fade as iodine sublimes.

In-Depth Method Analysis and Protocols

Dragendorff's Reagent: The Amine Specialist

Dragendorff's reagent is a highly esteemed method for the detection of alkaloids and other nitrogen-containing compounds, particularly tertiary amines.

Mechanism of Action: The acidic environment of the reagent protonates the basic tertiary amine. This positively charged amine then forms an insoluble, colored ion pair with the large tetraiodobismuthate(III) anion ([BiI₄]⁻) present in the reagent.[1][2][3] The formation of this precipitate on the TLC plate results in a distinct orange to reddish-brown spot. The presence of the acetamide group generally does not interfere with the protonation of the tertiary amine, making this a reliable method.

Experimental Protocol: Preparation and Use of Dragendorff's Reagent

Reagent Preparation:

• Solution A: Dissolve 0.85 g of bismuth subnitrate in a mixture of 10 mL of glacial acetic acid and 40 mL of deionized water.

• Solution B: Dissolve 8 g of potassium iodide in 20 mL of deionized water.

• Stock Solution: Mix 5 mL of Solution A, 5 mL of Solution B, 20 mL of glacial acetic acid, and 70 mL of deionized water. This stock solution can be stored in a dark bottle in a refrigerator for several weeks.

TLC Plate Visualization Workflow:

Caption: Workflow for TLC visualization using Dragendorff's reagent.

Potassium Permanganate Stain: The Powerful Oxidant

The potassium permanganate stain is a versatile and highly sensitive general-purpose reagent.

Mechanism of Action: This method relies on the strong oxidizing power of the permanganate ion (MnO₄⁻). It will react with any functional group on the analyte that is susceptible to oxidation. For tertiary amines, oxidation can occur at the carbon alpha to the nitrogen. The permanganate ion (purple) is reduced to manganese dioxide (MnO₂, brown), resulting in a yellow to brown spot on a purple or pink background.[4] It's important to note that other functional groups can also be oxidized, making this a non-specific stain.

Experimental Protocol: Preparation and Use of Potassium Permanganate Stain

Reagent Preparation:

• Dissolve 1.5 g of potassium permanganate and 10 g of potassium carbonate in 200 mL of deionized water. Add 1.25 mL of a 10% sodium hydroxide solution. Stir until all components are dissolved. The solution should be a deep purple color and can be stored in a dark bottle at room temperature for several months.

TLC Plate Visualization Workflow:

Caption: Workflow for TLC visualization using potassium permanganate stain.

Iodine Vapor: The Reversible Complexation Agent

Iodine staining is one of the oldest and simplest methods for visualizing spots on a TLC plate.

Mechanism of Action: This technique involves the exposure of the developed TLC plate to iodine vapor. Iodine molecules adsorb onto the surface of the TLC plate and form weak, colored charge-transfer complexes with many organic compounds. This interaction is generally non-specific and reversible. As the iodine sublimes from the plate, the spots will fade. Therefore, it is crucial to mark the spots immediately after visualization.

Experimental Protocol: Iodine Vapor Visualization

Procedure:

• Place a few crystals of solid iodine in a closed chamber (e.g., a glass jar with a lid).

• Allow the chamber to become saturated with iodine vapor.

• Place the developed and dried TLC plate inside the chamber.

• After a few minutes, remove the plate and observe the appearance of brown spots.

• Immediately circle the visualized spots with a pencil, as they will fade over time.

TLC Plate Visualization Workflow:

Caption: Workflow for TLC visualization using iodine vapor.

Conclusion and Recommendations

The choice of visualization method for tertiary amine acetamides on TLC depends on the specific requirements of the analysis.

• For high specificity and sensitivity in identifying tertiary amines, Dragendorff's reagent is the superior choice. Its mechanism is directly linked to the basicity of the tertiary amine, providing a high degree of confidence in the identification of this functional group.

• When a general and highly sensitive visualization of all components on the TLC plate is required, the potassium permanganate stain is an excellent option. However, its lack of specificity means that other oxidizable compounds will also be visualized.

• For a quick, non-destructive, and general screening , iodine vapor is a convenient method. Its major drawback is the temporary nature of the spots, requiring immediate marking for documentation.

For researchers in drug development and organic synthesis, a multi-reagent approach can often be beneficial. Initial screening with iodine can provide a general overview of the chromatogram, followed by specific staining with Dragendorff's reagent to confirm the presence of tertiary amine-containing products.

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A Senior Application Scientist's Guide to Elemental Analysis of C9H17ClN2O Derivatives

Introduction: The Critical Role of Elemental Analysis in Pharmaceutical Integrity

In the landscape of pharmaceutical development, the precise characterization of an Active Pharmaceutical Ingredient (API) is paramount. For nitrogen- and chlorine-containing organic molecules, such as derivatives of C9H17ClN2O—a formula representing compounds like L-Arginine ethyl ester hydrochloride—elemental analysis is not merely a procedural step but a foundational pillar of quality, safety, and efficacy.[1][2][3] This analysis provides the empirical formula of a newly synthesized compound, confirms the purity of a drug substance, and ensures stoichiometric correctness of salts, such as hydrochlorides.

Accurate and validated analytical methods are mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure that pharmaceutical products meet stringent quality and safety standards. This guide offers a comparative overview of the principal analytical techniques for the elemental analysis of complex organic derivatives, providing the technical insights necessary for researchers, scientists, and drug development professionals to make informed decisions.

Comparative Analysis of Key Analytical Techniques

The determination of carbon, hydrogen, and nitrogen in organic compounds is routinely accomplished with high precision using combustion-based CHN analyzers.[4][5] However, the presence of a halogen like chlorine necessitates a multi-faceted analytical approach. The primary methods for a complete elemental profile of a C9H17ClN2O derivative involve a sample preparation step, typically combustion, to convert the organically bound elements into easily quantifiable inorganic forms.

The most prevalent and robust method for determining halogens in organic matrices is a two-step process: Oxygen Flask Combustion followed by Ion Chromatography (IC) .[6][7] This combination is highly sensitive and can simultaneously identify multiple halogens.[6]

Core Methodologies:

• Combustion Analysis (CHN/O): This is the standard for determining the mass fractions of carbon, hydrogen, nitrogen, and oxygen.[4] A sample is combusted in a high-temperature, oxygen-rich environment, converting the elements into simple gases (CO₂, H₂O, N₂).[5] These gases are then separated and quantified using thermal conductivity detection.

• Oxygen Flask Combustion (Schöninger Flask) / Oxygen Bomb Combustion (Parr Bomb): To analyze chlorine, the organic sample must first be decomposed. This is achieved by combusting the sample in a sealed, oxygen-rich container (either a glass flask or a high-pressure metal "bomb").[6][8] The combustion process converts the covalently bonded chlorine into hydrogen chloride (HCl), which is then trapped in an alkaline absorbing solution, forming soluble chloride ions (Cl⁻).[9] The United States Pharmacopeia (USP) provides a general chapter <471> detailing the oxygen flask combustion procedure as a preparatory step for halogen determination.[8][10]

• Ion Chromatography (IC): Following combustion and absorption, the resulting solution containing the chloride ions is injected into an ion chromatograph.[6][11] IC separates ions based on their affinity for an ion-exchange resin, providing highly accurate and precise quantification of the chloride content.[12] This method is noted for its sensitivity and versatility.[6]

• Inductively Coupled Plasma (ICP-MS/OES): While often used for trace metal impurity analysis as outlined in USP chapters <232> and <233>, ICP techniques can be adapted for halogen analysis.[13][14][15] However, for quantifying a major component like chlorine in an API, IC typically offers better precision and is more cost-effective. ICP may be preferred when a broader screen for various elemental impurities is required simultaneously.[16][17]

• Energy Dispersive X-ray Fluorescence (EDXRF): This non-destructive technique can be used for the elemental analysis of APIs.[18] It is particularly useful for rapid screening and for instances where the sample is valuable and needs to be preserved. However, its sensitivity and precision may be lower compared to combustion-IC for this specific application.[18]

Performance Comparison

The following table summarizes the key performance characteristics of the leading analytical techniques for the complete elemental analysis of C9H17ClN2O derivatives.

Technique	Elements Detected	Typical Precision (%RSD)	Throughput	Key Advantages	Key Limitations
Combustion (CHN)	C, H, N	< 0.3%	High	High precision, well-established, automated.	Does not detect halogens.
Combustion + Ion Chromatography (IC)	Cl, Br, F, S	< 2%	Moderate	High sensitivity, specific for halogens, widely accepted method.[6][12]	Requires two separate analyses for full C,H,N,Cl profile.
ICP-MS/OES	Most elements (including Cl, S)	2-5%	Moderate-High	Multi-element capability, excellent for trace impurities.[19]	Can have spectral interferences for chlorine, higher operational cost.
EDXRF	Elements heavier than Na (incl. Cl, S)	5-10%	Very High	Non-destructive, minimal sample preparation, rapid.[18]	Lower sensitivity and precision for light elements.

Experimental Protocols & Method Validation

To ensure trustworthiness and scientific integrity, every analytical protocol must be a self-validating system. This involves adherence to established standards, such as those from ASTM International or the USP, and a thorough method validation process.[20]

Workflow for Selecting an Analytical Technique

The choice of method depends on the specific requirements of the analysis, such as the need for high precision, sample throughput, or non-destructive testing. The following diagram illustrates a decision-making workflow.

Caption: Decision workflow for selecting the appropriate elemental analysis technique.

Detailed Protocol: Chlorine Determination by Oxygen Flask Combustion and Ion Chromatography

This protocol is based on principles outlined in USP General Chapter <471> and established methods for combustion-IC.[6][8]

1. Sample Preparation:

• Rationale: To ensure homogeneity and accurate weighing of a representative sample.
• Procedure:

• Accurately weigh 5-10 mg of the C9H17ClN2O derivative onto a piece of halogen-free filter paper.
• Fold the paper to securely enclose the sample.
• Attach a fuse strip to the folded paper.

2. Combustion (USP <471>):

• Rationale: To decompose the organic matrix and convert covalently bonded chlorine into water-soluble chloride ions.[8]
• Procedure:

• Place 10 mL of an appropriate absorbing solution (e.g., 0.1 M sodium hydroxide) into a 500-mL heavy-walled combustion flask.
• Flush the flask thoroughly with pure oxygen for at least 1 minute to displace all air.[8]
• Place the sample holder with the filter paper into the flask.
• Ignite the fuse strip and immediately plunge the stopper into the flask, holding it firmly in place. [CAUTION: This step must be performed behind a safety shield.] [8]
• Once combustion is complete, shake the flask vigorously for 10-15 minutes to ensure full absorption of the combustion gases.

3. Analysis by Ion Chromatography:

• Rationale: To separate and quantify the chloride ions from other potential anions in the absorbing solution.
• Procedure:

• Carefully open the flask and quantitatively transfer the absorbing solution to a volumetric flask.
• Rinse the flask, stopper, and sample holder with deionized water and add the rinsings to the volumetric flask.
• Dilute to the mark with deionized water.
• Filter the solution through a 0.45 µm syringe filter into an autosampler vial.
• Analyze the sample using a calibrated Ion Chromatograph equipped with an anion exchange column and a conductivity detector.

4. Validation Parameters (ICH Q2(R1)):

• Specificity: Analyze a blank (combustion of filter paper only) to ensure no interfering peaks are present at the retention time of the chloride ion.
• Linearity: Prepare a series of at least five standard solutions of known chloride concentrations and analyze them to establish a linear calibration curve (r² > 0.999).
• Accuracy: Perform spike recovery experiments by adding known amounts of a chloride standard to the sample before combustion. Recoveries should typically be within 98-102%.
• Precision: Analyze at least six replicate samples to determine the repeatability of the method. The relative standard deviation (RSD) should be less than 2%.

Conclusion and Recommendations

For a comprehensive and high-precision elemental analysis of C9H17ClN2O derivatives, a dual-technique approach is recommended. High-precision CHN combustion analysis should be employed for carbon, hydrogen, and nitrogen. For chlorine, the combination of Oxygen Flask/Bomb Combustion followed by Ion Chromatography stands as the gold standard, offering excellent sensitivity, specificity, and accuracy.[6][12][21] This methodology aligns with pharmacopeial standards and provides the robust, reliable data required for regulatory submissions and quality control in pharmaceutical development.[8] While techniques like ICP-MS and EDXRF have their place, particularly for broader elemental screening or non-destructive analysis, the combustion-IC method provides the most definitive and defensible data for halogen quantification in this context.

References

• ASTM International. (2016). D808-16 - Standard Test Method for Chlorine in New and Used Petroleum Products (High Pressure Decomposition Device Method). ASTM International. Retrieved from [Link]

• United States Pharmacopeia. General Chapters: <471> OXYGEN FLASK COMBUSTION. USP. Retrieved from [Link]

• ASTM International. (2000). D808-00 - Standard Test Method for Chlorine in New and Used Petroleum Products (Bomb Method). ASTM International. Retrieved from [Link]

• ASTM International. E442-15 - Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion. ASTM International. Retrieved from [Link]

• Downer, T. M., Jr. (1969). The Determination of Chlorine and Ionic Chloride in Organic Compounds. Defense Technical Information Center. Retrieved from [Link]

• Innovatech Labs. (2021, September 28). Measuring Halogen Content with Ion Chromatography. Innovatech Labs. Retrieved from [Link]

• Heidbrink, J. (1996). A Study of the Behavior of Chlorine and Organic Compounds During Combustion in an AFBC System. Western Kentucky University. Retrieved from [Link]

• Chen, H., & Wang, J. (2012). Determination of fluorine, chlorine and bromine in household products by means of oxygen bomb combustion and ion chromatography. Journal of Separation Science, 35(14), 1834-1840. Retrieved from [Link]

• International Pharmaceutical Excipients Council. (2014). Elemental Impurity Analysis in Pharmaceuticals. HPCi Media. Retrieved from [Link]

• Shimadzu. (2020). eX278 Elemental Analysis in Active Pharmaceutical Ingredients (APIs) Development Using EDX. Shimadzu. Retrieved from [Link]

• Agilent Technologies. Validation Of Analytical Methods For Pharmaceutical Analysis. Agilent. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12896754, Arginine ethyl ester hydrochloride. PubChem. Retrieved from [Link]

• AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. AZoM.com. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide

CAS Number: 1354010-23-3 (Specific Stereoisomer) / 79-07-2 (Parent Chloroacetamide reference) Synonyms: (S)-2-chloro-N-(1-methylpiperidin-3-yl)acetamide; Chloroacetamido-piperidine intermediate. Primary Hazard Class: Alkylating Agent / Skin Sensitizer.

EMERGENCY RESPONSE CARD (Cut-Out)

Exposure Route	Immediate Action
Skin Contact	IMMEDIATE WASH. Flush with copious soap and water for >15 mins. Do not use alcohol (increases permeability).
Eye Contact	IRRIGATE. Rinse cautiously with water for 15 mins.[1][2][3] Remove contact lenses if present.[1][4][5][6][7]
Inhalation	EVACUATE. Move to fresh air.[1][2][3][4][5][6][8] If breathing is difficult, administer oxygen (trained personnel only).
Ingestion	DO NOT INDUCE VOMITING. Rinse mouth with water.[2][3][4][6] Seek medical attention immediately.
Spill (Solid)	DAMP WIPE. Cover with wet paper towels to prevent dust. Scoop into sealed container.
Spill (Liquid)	ABSORB. Use vermiculite or spill pads. Decontaminate surface with 10% Sodium Thiosulfate.

PART 1: RISK ASSESSMENT & HAZARD IDENTIFICATION

The "Why" Behind the Safety Protocols

This compound belongs to the

-chloroacetamide class. Unlike generic organic solids, its safety profile is defined by its reactivity, not just its toxicity.

• Mechanism of Toxicity (Alkylation): The carbon-chlorine bond adjacent to the carbonyl group is highly electrophilic. It reacts irreversibly with nucleophilic residues (cysteine thiols, lysine amines) on biological proteins and DNA.

  • Consequence: This mechanism drives skin sensitization (allergic contact dermatitis) and potential cytotoxicity . Once sensitized, a researcher may experience anaphylactic reactions upon minute re-exposure.

• Stereochemistry Implications: As the (S)-enantiomer, this compound is likely a specific intermediate for chiral drugs (e.g., JAK inhibitors). High purity requirements mean contaminants (dust) must be strictly controlled not just for safety, but for process integrity.

• Piperidine Moiety: The basic piperidine ring increases solubility in aqueous/acidic media and may facilitate membrane transport, potentially increasing systemic absorption compared to simple chloroacetamides.

PART 2: PERSONAL PROTECTIVE EQUIPMENT (PPE) MATRIX

The "What" to Wear

Standard latex gloves are insufficient for alkylating agents. The following matrix dictates PPE based on the state of matter.

PPE Component	Solid Handling (Weighing/Transfer)	Solution Handling (Reaction/Workup)	Rationale
Hand Protection	Double Nitrile (min 5 mil outer). Change immediately upon splash.	Laminate (Silver Shield) under Nitrile.	Chlorinated compounds can permeate nitrile. Laminate provides a chemical barrier; outer nitrile provides dexterity.
Respiratory	Fume Hood (Sash at 18"). If outside hood: N95/P100 Respirator.	Fume Hood (Mandatory).	Prevents inhalation of sensitizing dusts or aerosols.[6]
Eye Protection	Chemical Safety Goggles.[2][3]	Chemical Safety Goggles + Face Shield (if >500mL).	Protects against corneal alkylation.
Body Protection	Lab Coat (buttoned), Long Sleeves.	Lab Coat + Chemical Apron (Tyvek/PVC).	Prevents clothing contamination which leads to secondary dermal exposure.

PPE Decision Logic (Visualization)

Figure 1: PPE Selection Logic based on physical state and solvent carrier. Note the strict requirement for laminate gloves when using penetrating solvents like Dichloromethane (DCM).

PART 3: OPERATIONAL HANDLING PROTOCOL

The "How" - Step-by-Step Workflow

1. Preparation & Weighing

• Engineering Control: Use a static-dissipative balance enclosure inside a fume hood.

• Protocol:

  • Place a secondary container (tray) inside the hood.

  • Tare the weighing boat/vial before opening the stock container.

  • Technique: Use a disposable spatula. Do not return excess chemical to the stock bottle (prevents cross-contamination).

  • Wipe Down: After weighing, wipe the exterior of the stock bottle and the balance area with a damp paper towel (water/surfactant) to capture invisible dust.

2. Reaction Setup

• Order of Addition: Always add the solid 2-Chloro-N-((S)-1-methyl-piperidin-3-yl)-acetamide to the solvent .

  • Reasoning: Adding solvent to a pile of powder can cause "puffing" or aerosolization of the solid.

• Temperature Control: While not explosively unstable, alpha-chloroacetamides can degrade. Maintain reaction temperature <40°C unless protocol specifies reflux.

• Vessel: Use single-neck flasks with secure septa to minimize open-air exposure.

3. Cleanup & Decontamination (The "Thiosulfate Method")

Standard soap is not enough for alkylating agents. You must chemically neutralize the electrophile.

• Decon Solution: 10% Sodium Thiosulfate (aq) .

  • Chemistry: Thiosulfate (

    ) is a soft nucleophile that rapidly displaces the chloride, forming a non-toxic, water-soluble Bunte salt.

  • Reaction:

Decontamination Workflow (Visualization)

Figure 2: Decontamination workflow utilizing Sodium Thiosulfate for chemical neutralization.

PART 4: WASTE DISPOSAL

The "Cleanup"

Never dispose of this compound down the drain. It is toxic to aquatic life and persistent.[2]

• Solid Waste: Collect in a dedicated container labeled "Toxic Organic Solid - Alkylating Agent."

• Liquid Waste:

  • Quenching: If disposing of a reaction mixture, stir with excess aqueous ammonia or sodium thiosulfate for 1 hour to destroy active alkylating species before placing in the waste drum.

  • Segregation: Do not mix with strong oxidizers (e.g., nitric acid waste) to prevent the formation of toxic chloramines.

• Disposal Method: High-temperature incineration is the only approved method for final destruction.

References

• PubChem. (n.d.). Compound Summary: 2-Chloroacetamide (Parent Structure Safety Profile). National Library of Medicine. Retrieved March 6, 2026, from [Link]

• International Labour Organization (ILO). (2021).[6] ICSC 0640 - 2-CHLOROACETAMIDE. International Chemical Safety Cards. Retrieved March 6, 2026, from [Link]

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• 6. ICSC 0640 - 2-CHLOROACETAMIDE [chemicalsafety.ilo.org]
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